Fotocaine

Core Science & Biosynthesis

what is Fotocaine and its mechanism of action

An In-depth Technical Guide to Fotocaine, a Photochromic Ion Channel Blocker

Introduction

Fotocaine is a novel, synthetic, photochromic ion channel blocker developed as a research tool in the field of photopharmacology.[1][2][3][4][5] It is a photoswitchable derivative of the long-lasting local anesthetic, fomocaine. The defining characteristic of fotocaine is its ability to have its biological activity controlled by light, allowing for high spatial and temporal precision in modulating neuronal function. This is achieved by converting the established drug into a photoswitchable one, a process referred to as "azologization". Fotocaine is readily taken up by neurons and can be used to optically control action potential firing.

Mechanism of Action

Fotocaine's mechanism of action is rooted in its molecular structure, which incorporates an azobenzene moiety. This allows the molecule to exist in two distinct isomeric states: a thermodynamically stable trans-isomer and a less stable cis-isomer. The transition between these states is controlled by specific wavelengths of light.

As a blocker of voltage-gated ion channels, particularly voltage-gated sodium channels (Nav), fotocaine's efficacy is dependent on its isomeric state. The trans-isomer is the more potent blocker. When neurons treated with fotocaine are illuminated with blue light (e.g., 450 nm), the molecule predominantly converts to the trans form, which effectively suppresses action potential firing. Conversely, illumination with ultraviolet light (e.g., 350 nm) switches the molecule to the cis form, which is a less effective blocker, thereby permitting action potential firing. This reversible isomerization allows for the dynamic and repeatable optical control of neuronal excitability. The cis-state is stable in the dark, meaning the effect can persist without continuous illumination.

Caption: Mechanism of Fotocaine action on a voltage-gated sodium channel.

Experimental Protocols

The development and characterization of fotocaine involved key experimental procedures to ascertain its photoswitching properties and its efficacy in controlling neuronal activity.

UV/Vis Spectroscopy

This protocol was used to confirm the light-induced isomerization of fotocaine and characterize the absorption spectra of its cis and trans isomers.

• Sample Preparation: A 50 µM solution of fotocaine in dimethyl sulfoxide (DMSO) was prepared.

• Instrumentation: A UV/vis spectrometer was used to measure the absorption spectra. The sample was placed in a 1 cm diameter quartz cuvette.

• Procedure:

  • The initial absorption spectrum of the fotocaine solution (predominantly trans-isomer) was recorded.

  • The solution was illuminated from above using a monochromator to induce isomerization.

  • To switch to the cis-state, the sample was irradiated with ultraviolet light (e.g., 350 nm).

  • To switch back to the trans-state, the sample was irradiated with blue light (e.g., 450 nm).

  • Absorption at 330 nm was monitored over time to follow the isomerization process.

  • The stability of the cis-state was tested by leaving the sample in the dark and monitoring its spectrum.

Whole-Cell Patch-Clamp Electrophysiology

This technique was employed to investigate the ability of fotocaine to optically control action potential firing in neurons.

• Cell Preparation: Experiments were conducted on dissociated mouse hippocampal neurons.

• Solution and Drug Application: Fotocaine was applied at concentrations of 50 µM or 100 µM in the external bath solution. For some experiments, the tissue was treated with 100 µM fotocaine for 5 minutes, followed by a 10-minute washout to remove the extracellular compound, demonstrating its long-lasting effects as an open channel blocker.

• Electrophysiology Protocol:

  • A neuron was selected and a whole-cell patch-clamp recording was established.

  • The cell was held at a membrane potential of -80 mV.

  • Action potentials (APs) were triggered by injecting a depolarizing current (e.g., 50 pA for 300 ms).

  • The experimental chamber was illuminated with specific wavelengths of light (450 nm or 350 nm) to control the isomeric state of fotocaine.

  • AP firing was measured under both illumination conditions to assess the blocking activity of trans-fotocaine (450 nm) and the permissive state of cis-fotocaine (350 nm).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]

The Principle of Fotocaine Photoswitching: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fotocaine is a pioneering photopharmaceutical agent that represents a significant advancement in the precise control of neuronal activity.[1][2][3][4][5] This technical guide delves into the core principle of Fotocaine's photoswitching mechanism, providing a comprehensive overview of its design, mechanism of action, quantitative photochemical and photophysical properties, and the experimental protocols for its characterization. By leveraging the principles of "azologization," Fotocaine offers a reversible, light-mediated control over voltage-gated ion channels, opening new avenues for research in neuroscience and the development of novel therapeutics for pain and other neurological disorders.

Introduction: The "Azologization" of Fomocaine

Fotocaine is a photoswitchable local anesthetic derived from the long-lasting anesthetic, fomocaine. The innovative design of Fotocaine is rooted in the concept of "azologization," a strategy that involves the replacement of a key chemical moiety in an established drug with a photoisomerizable azobenzene group. In the case of Fotocaine, the benzyl-phenyl ether bridge of fomocaine is substituted with a diazene (N=N) unit. This strategic substitution confers upon the molecule the ability to undergo reversible conformational changes upon illumination with specific wavelengths of light, thereby altering its biological activity.

The significance of Fotocaine lies in its potential for high spatiotemporal control over neuronal function. Unlike traditional pharmaceuticals that exert their effects systemically, Fotocaine can be activated and deactivated with light, allowing for targeted modulation of neuronal excitability in a defined area and for a specific duration. This capability has profound implications for both fundamental neuroscience research and the development of targeted therapies.

The Core Principle: Reversible Photoisomerization

The photoswitching of Fotocaine is driven by the reversible trans-cis isomerization of its central azobenzene core. The two isomers, trans-Fotocaine and cis-Fotocaine, possess distinct three-dimensional structures and, consequently, different pharmacological activities.

• trans-Fotocaine: This is the thermodynamically more stable, elongated isomer. It is the predominant form in the dark.

• cis-Fotocaine: This is the thermodynamically less stable, bent isomer. It is formed upon irradiation with UV light.

The transition between these two states is controlled by light:

• UV Light (e.g., 350 nm): Induces isomerization from the trans to the cis form.

• Blue Light (e.g., 450 nm): Promotes the rapid reversion from the cis back to the trans form.

A key feature of Fotocaine is the relative stability of the cis-isomer in the dark, a property known as bistability. This allows for the light-induced change in activity to persist for several minutes without the need for continuous illumination.

Quantitative Data on Fotocaine Photoswitching

The photochemical and photophysical properties of Fotocaine have been characterized using UV/vis spectroscopy. The following table summarizes the key quantitative data available.

Parameter	Value	Conditions	Source
Concentration for Spectroscopy	50 µM	In DMSO
trans-to-cis Isomerization Wavelength	~350 nm	Monochromatic light
cis-to-trans Isomerization Wavelength	~450 nm	Monochromatic light
Spectroscopic Monitoring Wavelength	330 nm (π to π* transition)	UV/vis Spectroscopy
Photostationary State (PSS) with UV Light	Up to 90:10 (cis:trans)	Irradiation with UV light
Stability of cis-isomer	Stable in the dark for several minutes	In DMSO

Mechanism of Action: Light-Controlled Ion Channel Blockade

Fotocaine is designed to function as a photochromic blocker of voltage-gated ion channels. The differential geometry of the trans and cis isomers is believed to result in varying affinities for and/or blocking efficacies of these channels. The current understanding of its mechanism of action on neuronal excitability is as follows:

• Cellular Uptake: Fotocaine is readily taken up by neurons.

• trans-Isomer (Active State): Under blue light (450 nm), Fotocaine exists predominantly in its trans conformation. In this state, it effectively blocks voltage-gated ion channels, leading to the inhibition of action potential firing.

• cis-Isomer (Inactive State): Upon irradiation with UV light (350 nm), Fotocaine converts to the cis isomer. This bent conformation is a less effective channel blocker, allowing for the generation of action potentials.

This reversible blockade of ion channels provides a direct mechanism for the optical control of neuronal activity.

Figure 1: Signaling pathway of Fotocaine's light-dependent neuronal activity modulation.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of Fotocaine.

Photochemical Characterization by UV/vis Spectroscopy

This protocol is used to determine the photoswitching properties of Fotocaine.

• Sample Preparation: Prepare a 50 µM solution of Fotocaine in dimethyl sulfoxide (DMSO).

• Cuvette: Transfer the solution to a quartz cuvette with a 1 cm path length.

• Spectrometer Setup: Place the cuvette in a UV/vis spectrophotometer.

• Illumination: Illuminate the sample from above using a monochromator to allow for precise wavelength selection.

• trans Spectrum: Record the absorption spectrum of the initial solution (predominantly trans-Fotocaine). The characteristic π to π* transition is observed around 330 nm.

• trans-to-cis Isomerization: Irradiate the sample with 350 nm light to induce isomerization to the cis form. Monitor the decrease in absorbance at 330 nm over time until a photostationary state is reached.

• cis Spectrum: Record the absorption spectrum of the solution at the photostationary state (enriched in cis-Fotocaine).

• cis-to-trans Isomerization: Subsequently, irradiate the sample with 450 nm light to drive the isomerization back to the trans form. Monitor the increase in absorbance at 330 nm.

• Reversibility: Repeat the cycles of 350 nm and 450 nm illumination to confirm the reversibility of the photoswitching.

• Dark Stability: After enriching the cis-isomer population with 350 nm light, leave the sample in the dark and record spectra at regular intervals to determine the thermal relaxation rate back to the trans-isomer.

Figure 2: Experimental workflow for UV/vis spectroscopy of Fotocaine.

Electrophysiological Recording of Neuronal Activity

This protocol is used to assess the light-dependent effects of Fotocaine on neuronal excitability.

• Cell Preparation: Use dissociated mouse hippocampal neurons in culture.

• Electrophysiology Rig: Employ a patch-clamp setup equipped with an appropriate amplifier and data acquisition system. The microscope should be fitted with a light source capable of delivering specific wavelengths (350 nm and 450 nm).

• External Solution: Prepare an external bath solution containing 50 µM Fotocaine.

• Patch-Clamp Recording:

  • Establish a whole-cell patch-clamp recording from a neuron.

  • Hold the neuron at a starting potential of -80 mV in current-clamp mode.

• Induction of Action Potentials: Inject a depolarizing current (e.g., 50 pA) to elicit action potential firing.

• Testing the trans-Isomer (Blockade):

  • Illuminate the neuron with 450 nm light to ensure Fotocaine is in the trans state.

  • Apply the depolarizing current pulse and record the neuronal response. A reduction or complete inhibition of action potential firing is expected.

• Testing the cis-Isomer (Release of Blockade):

  • Switch the illumination to 350 nm to convert Fotocaine to the cis state.

  • Apply the same depolarizing current pulse and record the response. The neuron should now fire action potentials reliably.

• Reversibility: Alternate between 450 nm and 350 nm illumination while applying current pulses to demonstrate the reversible optical control of neuronal firing.

Synthesis of Fotocaine

Fotocaine is synthesized in a three-step process from commercially available starting materials. While the detailed, step-by-step synthesis protocol is typically found in the supporting information of the primary research article, the general approach involves the formation of the azobenzene core followed by the addition of the morpholinoethyl side chain.

Conclusion and Future Directions

Fotocaine exemplifies the power of photopharmacology to create tools for the precise control of biological systems. Its ability to reversibly modulate neuronal activity with light offers significant advantages for studying the complex dynamics of neural circuits. Future research may focus on:

• Red-Shifted Analogs: Developing derivatives of Fotocaine that can be activated by longer wavelengths of light (in the red or near-infrared range) would allow for deeper tissue penetration and reduced phototoxicity, making them more suitable for in vivo applications.

• Target Specificity: Investigating the interactions of Fotocaine with specific subtypes of ion channels to develop more selective photopharmaceutical agents.

• Therapeutic Applications: Exploring the potential of Fotocaine and related compounds for the treatment of chronic pain, epilepsy, and other neurological conditions where precise, on-demand modulation of neuronal activity is desirable.

This technical guide provides a foundational understanding of the principles and methodologies associated with Fotocaine. As research in photopharmacology continues to advance, the "azologization" strategy and the example of Fotocaine will undoubtedly inspire the development of a new generation of light-controlled therapeutics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In This Issue, Volume 5, Issue 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. materialsciencetech.com [materialsciencetech.com]
• 5. researchgate.net [researchgate.net]

The Discovery and Synthesis of Fotocaine: A Photoswitchable Ion Channel Blocker

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Fotocaine is a novel photochromic ion channel blocker derived from the long-lasting anesthetic, fomocaine.[1][2] Its development is a prime example of "azologization," a chemical strategy that systematically converts established drugs into photoswitchable analogues.[1][3] This allows for precise spatiotemporal control over neuronal activity using light.[1] Fotocaine is readily taken up by neurons and can optically control action potential firing by switching between its trans and cis isomers with 450 nm and 350 nm light, respectively. This document provides a comprehensive overview of the discovery, synthesis, and key experimental protocols related to Fotocaine, intended for researchers and professionals in drug development and neuroscience.

Discovery and Rationale

The development of Fotocaine was born out of the desire to create photoswitchable ion channel blockers with improved biodistribution and pharmacokinetic properties. The core concept behind its creation is "azologization," where a key structural moiety in a known drug is replaced with an azobenzene group. In the case of Fotocaine, the benzyl-phenyl ether bridge of the anesthetic fomocaine was replaced with a diazene (N=N) unit. This substitution was hypothesized to create a photoswitchable ion channel blocker that would retain the pharmacological properties of its parent compound while gaining optical controllability.

Synthesis of Fotocaine

The synthesis of Fotocaine is a three-step process starting from commercially available materials. A detailed protocol for the synthesis of a related compound, ethercaine, which involves diazotization and azo coupling, has been described and provides insight into the likely synthetic route for Fotocaine.

Note: The detailed, step-by-step synthesis protocol for Fotocaine is available in the Supporting Information of the primary publication by Schoenberger et al. in ACS Chemical Neuroscience (2014).

A generalized synthetic scheme for azobenzene-containing compounds similar to Fotocaine involves:

• Diazotization: Aniline is treated with a solution of sodium nitrite in hydrochloric acid at low temperatures (0-5 °C) to form a diazonium salt.

• Azo Coupling: The diazonium salt is then reacted with a coupling partner, such as phenol, in an alkaline solution to form the azobenzene core.

• Alkylation and Functionalization: The resulting hydroxyazobenzene can then be further modified, for instance, by alkylation with a morpholino-containing group to yield the final Fotocaine product.

Quantitative Data

The photophysical and electrophysiological properties of Fotocaine have been characterized, providing key quantitative data for its application.

Property	Value	Conditions	Reference
Isomerization Wavelengths
trans-to-cis Isomerization	~350 nm	DMSO
cis-to-trans Isomerization	~450 nm	DMSO
Electrophysiological Activity
Effective Concentration	50 µM and 100 µM	Dissociated mouse hippocampal neurons and acute brain slices
AP Firing Inhibition	Under 450 nm light (trans-fotocaine)	Current clamp mode
AP Firing Permitted	Under 350 nm light (cis-fotocaine)	Current clamp mode
Spectroscopic Properties
Monitored Transition	π to π*	330 nm in DMSO
cis-Isomer Stability	Stable for at least 10 minutes in the dark	DMSO
Photostationary State (cis/trans)	Up to 90:10	With UV irradiation

Experimental Protocols

UV-Vis Spectroscopy for Photoswitching Analysis

This protocol outlines the method used to characterize the photoswitching properties of Fotocaine.

Materials:

• VARIAN Cary 50 Scan UV/vis spectrometer (or equivalent)

• Quartz cuvette (1 cm path length)

• Monochromator with a light fiber cable

• Fotocaine stock solution (e.g., in DMSO)

• Solvent (e.g., DMSO)

Procedure:

• Prepare a 50 µM solution of Fotocaine in the desired solvent (e.g., DMSO) in a quartz cuvette.

• Place the cuvette in the UV/vis spectrometer.

• Illuminate the sample from above using a monochromator coupled to a light fiber cable.

• To induce trans-to-cis isomerization, illuminate the sample with light at approximately 350 nm.

• To induce cis-to-trans isomerization, illuminate the sample with light at approximately 450 nm.

• Monitor the isomerization process by recording the absorption spectrum, specifically the change in the π to π* transition band at around 330 nm.

• To test for bistability, after switching to the cis-state, leave the sample in the dark and monitor the absorption spectrum over time to observe any thermal relaxation back to the trans-state.

Whole-Cell Patch Clamp Electrophysiology

This protocol describes the method for investigating the optical control of neuronal action potential firing with Fotocaine.

Materials:

• Standard electrophysiology setup with a patch-clamp amplifier (e.g., HEKA Patch Clamp EPC10 USB) and software (e.g., Patch Master)

• Micropipette puller and borosilicate glass pipettes

• Microscope

• Perfusion system

• Fotocaine stock solution (e.g., 1000x in DMSO)

• External and internal pipette solutions (see below for compositions)

• Dissociated mouse hippocampal neurons or acute brain slices

Solutions:

• Bath Solution for Dissociated Neurons (in mM): 140 NaCl, 3 KCl, 2 CaCl₂, 1 MgCl₂, 10 D-glucose, 20 HEPES (pH adjusted to 7.4 with NaOH).

• Pipette Solution for Dissociated Neurons (in mM): 107 KCl, 1.2 MgCl₂, 1 CaCl₂, 10 EGTA, 5 HEPES, 2 MgATP, 0.3 Na₂GTP (pH adjusted to 7.2 with KOH).

• Sucrose Medium for Brain Slices (in mM): 87 NaCl, 2.5 KCl, 7 MgCl₂, 0.5 CaCl₂, 25 Glucose, 1.25 NaH₂PO₄, 25 NaHCO₃, 75 sucrose (carbogenated with 5% CO₂, 95% O₂).

• Bath Solution for Brain Slices (in mM): 125 NaCl, 2.5 KCl, 1 MgCl₂, 2 CaCl₂, 10 Glucose, 1.25 NaH₂PO₄, 26 NaHCO₃.

• Pipette Solution for Brain Slices (in mM): 140 K-gluconate, 4 NaCl, 12 KCl, 10 HEPES, 4 MgATP, 0.4 Na₂ATP (pH adjusted to 7.3 with KOH).

Procedure for Dissociated Neurons:

• Prepare dissociated mouse hippocampal neurons on coverslips.

• Perfuse the recording chamber with the external bath solution containing 50 µM Fotocaine.

• Establish a whole-cell patch-clamp recording from a neuron.

• In current-clamp mode, hold the cell at -80 mV.

• Induce action potential firing by injecting a depolarizing current (e.g., 50 pA for 300 ms).

• To test the effect of trans-fotocaine, illuminate the neuron with 450 nm light and observe the inhibition of action potential firing.

• To test the effect of cis-fotocaine, switch the illumination to 350 nm light and observe the restoration of action potential firing.

Procedure for Acute Brain Slices:

• Prepare 250 µm horizontal acute hippocampal brain slices from mice.

• Incubate the slices in carbogenated sucrose medium at 34 °C for 30 minutes.

• Transfer a slice to the recording chamber and perfuse with 100 µM Fotocaine in bath solution for 5 minutes to allow for drug uptake.

• Perfuse with regular bath solution for 10 minutes to wash out extracellular Fotocaine.

• Establish a whole-cell patch-clamp recording from a CA1 hippocampal neuron.

• In current-clamp mode, inject a depolarizing current to elicit action potentials.

• Illuminate the slice with 450 nm and 350 nm light to observe the reversible control of action potential firing.

Visualizations

Signaling Pathway: Optical Control of Neuronal Activity

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Fotocaine: A Technical Guide to a Photochromic Ion Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fotocaine is a novel photochromic ion channel blocker derived from the local anesthetic fomocaine.[1][2][3][4][5] Its activity can be controlled with high spatial and temporal precision using light, making it a powerful tool for research in neuroscience and pharmacology. This technical guide provides an in-depth overview of fotocaine, including its mechanism of action, quantitative properties, experimental protocols, and relevant signaling pathways. Recent research has also explored derivatives of fotocaine, such as ethercaine, indicating a continuing interest in developing light-controlled local anesthetics.

Core Concepts and Mechanism of Action

Fotocaine's functionality is based on the principle of "azologization," where a photoisomerizable azobenzene group replaces a key structural moiety of a known drug, in this case, the benzyl-phenyl ether bridge of fomocaine. This substitution allows for reversible switching between two isomers, trans-fotocaine and cis-fotocaine, using specific wavelengths of light.

The trans isomer, induced by blue light (e.g., 450 nm), is the active form that blocks voltage-gated ion channels, effectively silencing neuronal activity. Conversely, UV light (e.g., 350 nm) converts fotocaine to its inactive cis isomer, allowing normal ion channel function and neuronal firing. Like many local anesthetics, fotocaine is believed to primarily target voltage-gated sodium channels (NaV). The blocking action of the trans isomer is characteristic of an open channel blocker, as evidenced by the initial action potential firing before suppression in patch-clamp experiments.

Photoisomerization of Fotocaine

The reversible photoisomerization of fotocaine is the basis of its function. The key parameters of this process are summarized below.

Table 1: Photoisomerization Properties of Fotocaine

Property	Value	Reference
Active Isomer	trans-fotocaine
Inactive Isomer	cis-fotocaine
Wavelength for trans Isomerization	~450 nm
Wavelength for cis Isomerization	~350 nm
Photostationary cis/ trans Ratio (with UV)	Up to 90:10
Stability of cis Isomer in Dark	> 10 minutes

Quantitative Data

The following tables summarize the quantitative data available from key experiments involving fotocaine.

Table 2: Experimental Concentrations of Fotocaine

Experiment Type	Concentration	Cell/Tissue Type	Reference
UV/vis Spectroscopy	50 µM	In DMSO
Patch-Clamp Electrophysiology	50 µM	Dissociated mouse hippocampal neurons
Patch-Clamp Electrophysiology	100 µM	Dissociated mouse hippocampal neurons
Patch-Clamp Electrophysiology	100 µM	Acute hippocampal mouse brain slices

Table 3: Electrophysiological Stimulation Parameters

Parameter	Value	Cell/Tissue Type	Reference
Holding Potential	-80 mV	Dissociated mouse hippocampal neurons
Current Injection (to trigger AP)	50 pA for 300 ms	Dissociated mouse hippocampal neurons
Current Injection (to trigger AP)	40 pA for several seconds	Acute hippocampal mouse brain slices

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by fotocaine and the general experimental workflows for its characterization and use.

Mechanism of Action of Fotocaine.

Experimental Workflow for Fotocaine.

Neuronal Action Potential Pathway and Fotocaine Intervention.

Experimental Protocols

The following are detailed methodologies for key experiments performed with fotocaine, based on published literature.

UV/vis Spectroscopy for Photoisomerization

• Objective: To characterize the photoswitching properties of fotocaine.

• Materials:

  • Fotocaine

  • Dimethyl sulfoxide (DMSO)

  • Quartz cuvette (1 cm diameter)

  • UV/vis spectrometer

  • Monochromator for light illumination

• Procedure:

  • Prepare a 50 µM solution of fotocaine in DMSO.

  • Place the solution in the quartz cuvette.

  • Position the cuvette in the UV/vis spectrometer for analysis.

  • Illuminate the sample from above using a monochromator set to the desired wavelength (e.g., 350 nm for cis isomerization, 450 nm for trans isomerization).

  • Record the absorption spectra to observe changes in the π to π* transition at approximately 330 nm, which is indicative of the isomerization state.

  • To test reversibility, alternate illumination between 350 nm and 450 nm and record the corresponding spectra.

  • To assess the stability of the cis isomer, illuminate with 350 nm light, then turn off the light source and monitor the absorption spectrum over time in the dark.

Whole-Cell Patch-Clamp Electrophysiology on Dissociated Neurons

• Objective: To determine the effect of fotocaine on the action potential firing of individual neurons.

• Materials:

  • Dissociated mouse hippocampal neurons

  • External bath solution

  • Fotocaine stock solution

  • Patch-clamp rig with amplifier and data acquisition system

  • Light source for photostimulation (e.g., LED coupled to the microscope)

• Procedure:

  • Culture dissociated mouse hippocampal neurons according to standard protocols.

  • Transfer a coverslip with adherent neurons to the recording chamber on the microscope stage.

  • Perfuse the chamber with the external bath solution.

  • Apply fotocaine to the bath solution at the desired final concentration (e.g., 50 µM or 100 µM).

  • Establish a whole-cell patch-clamp recording from a neuron in current-clamp mode.

  • Hold the cell at a membrane potential of -80 mV.

  • Inject a depolarizing current (e.g., 50 pA for 300 ms) to elicit action potential firing.

  • During current injection, illuminate the neuron with 450 nm light to convert fotocaine to the trans isomer and observe the effect on action potential firing.

  • Switch the illumination to 350 nm light to convert fotocaine to the cis isomer and observe the restoration of action potential firing during current injection.

  • Repeat the light-switching protocol to confirm the reversibility of the effect.

Whole-Cell Patch-Clamp Electrophysiology on Acute Brain Slices

• Objective: To assess the action of fotocaine in a functional neuronal circuit and its distribution in tissue.

• Materials:

  • BL6 wild-type mice (postnatal days 9-13)

  • Vibrating microtome

  • Carbogenated (95% O₂, 5% CO₂) sucrose medium

  • Artificial cerebrospinal fluid (aCSF)

  • Fotocaine stock solution

  • Patch-clamp rig as described above

• Procedure:

  • Prepare 250 µm horizontal hippocampal brain slices from mice using a vibrating microtome in ice-cold, carbogenated sucrose medium.

  • Incubate the slices for 30 minutes at 34°C in carbogenated sucrose medium.

  • Transfer the slices to a holding chamber with aCSF at room temperature for at least 1 hour before recording.

  • Place a slice in the recording chamber and perfuse with aCSF.

  • To load the tissue with fotocaine, perfuse with 100 µM fotocaine in aCSF for 5 minutes.

  • Wash out the extracellular fotocaine by perfusing with normal aCSF for 10 minutes.

  • Perform whole-cell patch-clamp recordings from CA1 hippocampal neurons in current-clamp mode.

  • Inject a depolarizing current (e.g., 40 pA for several seconds) to induce action potential firing.

  • Simultaneously with current injection, switch the illumination between 450 nm and 350 nm to observe the inhibition and restoration of action potential firing, respectively.

  • Test the bistability of the effect by illuminating briefly and then turning off the light to see if the induced state (firing or non-firing) persists.

Conclusion and Future Directions

Fotocaine represents a significant advancement in photopharmacology, offering a means to control neuronal activity with light. Its lipophilic nature allows it to be readily taken up by neurons in brain slices, and its bistable cis isomer provides for long-lasting effects without continuous illumination. While its primary target is presumed to be voltage-gated sodium channels, further research could elucidate its specific interactions with different NaV subtypes and other potential off-target channels. The development of fotocaine derivatives with red-shifted activation spectra would be a valuable improvement, reducing potential phototoxicity and allowing for deeper tissue penetration of the control light. The principles demonstrated by fotocaine pave the way for the development of a new generation of light-controlled therapeutics for applications in pain research, vision restoration, and the precise modulation of neuronal circuits.

References

• 1. Khan Academy [khanacademy.org]
• 2. Neuroanatomy, Neuron Action Potential - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Action potential - Wikipedia [en.wikipedia.org]
• 4. teachmephysiology.com [teachmephysiology.com]
• 5. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]

The Optical Control of Neuronal Excitability: A Technical Guide to Fotocaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of Fotocaine, a photochromic ion channel blocker derived from the local anesthetic fomocaine through a process known as azologization. Fotocaine offers precise spatiotemporal control over neuronal activity through the application of light, presenting a powerful tool for research in neuroscience and a potential avenue for novel therapeutic strategies. This document details the mechanism of action, summarizes key quantitative data, provides comprehensive experimental protocols for its application, and visualizes the underlying principles of its function.

Introduction: The Advent of Photopharmacology

The ability to control neuronal activity with high precision is a cornerstone of modern neuroscience research. Photopharmacology, a field that combines light and pharmacology, offers a significant leap forward in achieving this control. By designing drugs that can be switched between active and inactive states using light, researchers can modulate cellular functions with unprecedented temporal and spatial resolution.

Fotocaine emerges from this field as a photoswitchable version of the established local anesthetic, fomocaine.[1][2][3][4] The "azologization" of fomocaine, a process of converting a bioactive molecule into a photoswitchable azobenzene derivative, underpins the functionality of Fotocaine.[1] This modification allows for reversible control over its ability to block voltage-gated ion channels, thereby silencing or permitting neuronal firing in response to specific wavelengths of light. Unlike some earlier photoswitchable compounds that are permanently charged, Fotocaine's uncharged nature may offer different pharmacodynamic properties.

Mechanism of Action: A Light-Gated Switch for Neuronal Activity

Fotocaine's effects on neuronal excitability are mediated by its photoisomerization between two distinct forms: a trans isomer and a cis isomer. These two states are controlled by the application of different wavelengths of light and possess different biological activities.

• trans-Fotocaine (Active State): Illumination with 450 nm light converts Fotocaine to its trans isomer. In this configuration, Fotocaine acts as an effective blocker of voltage-gated ion channels, thus inhibiting the generation of action potentials and silencing neuronal activity. Evidence suggests that trans-Fotocaine functions as an open channel blocker.

• cis-Fotocaine (Inactive State): Conversely, illumination with 350 nm light shifts the equilibrium towards the cis isomer. In this state, Fotocaine has a reduced affinity for the ion channel, allowing for normal ion flux and enabling action potential firing.

This reversible process allows for dynamic and repeatable control over neuronal excitability. A key feature of Fotocaine is its bistability; the light-induced states are stable in the dark, meaning the silencing or enabling of neuronal activity persists even after the light source is removed.

The following diagram illustrates the logical workflow of Fotocaine's mechanism of action.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. In This Issue, Volume 5, Issue 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]

Illuminating the Neural Landscape: A Technical Guide to Optogenetics

For Researchers, Scientists, and Drug Development Professionals

Optogenetics has emerged as a revolutionary technology, offering unprecedented control over neural activity through the precise application of light.[1][2][3] This in-depth technical guide delves into the foundational principles of this powerful technique, providing a comprehensive resource for researchers, scientists, and drug development professionals seeking to harness its capabilities. From the molecular mechanisms of light-sensitive proteins to detailed experimental protocols and data analysis, this guide serves as a core reference for understanding and implementing optogenetics in the laboratory.

Core Principles: The Interplay of Light and Genetics

At its heart, optogenetics is a fusion of optics and genetics that allows for the modulation of specific cell populations with millisecond precision.[4][5] The technique relies on the introduction of genes encoding light-sensitive proteins, known as opsins, into target neurons. These opsins, when expressed in the neuronal membrane, function as light-gated ion channels or pumps.

The Opsin Toolkit: Actuators of Neural Control

The versatility of optogenetics stems from a diverse array of microbial opsins, each with distinct spectral sensitivities and ion conductivities. These proteins can be broadly categorized into two main classes: excitatory and inhibitory.

• Excitatory Opsins (Channelrhodopsins): Channelrhodopsins (ChRs), originally discovered in green algae, are light-gated ion channels that, upon stimulation with blue light, allow the influx of cations (primarily Na⁺ and Ca²⁺). This influx leads to depolarization of the neuron, triggering action potentials. Channelrhodopsin-2 (ChR2) is the most widely used excitatory opsin.

• Inhibitory Opsins (Halorhodopsins and Archaerhodopsins): To silence neuronal activity, researchers employ inhibitory opsins. Halorhodopsins (NpHR), derived from halobacteria, are light-activated chloride pumps that move Cl⁻ ions into the cell upon illumination with yellow or green light, leading to hyperpolarization and inhibition of firing. Archaerhodopsins (Arch) are light-driven proton pumps that move H⁺ ions out of the cell, also resulting in hyperpolarization and neuronal silencing.

The fundamental mechanism of action for these opsins involves a conformational change in a light-sensitive cofactor, retinal, upon photon absorption. This change in retinal's shape triggers a structural rearrangement of the opsin protein, opening or activating the ion channel or pump.

References

• 1. Optogenetics - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. axxam.com [axxam.com]
• 4. mdpi.com [mdpi.com]
• 5. Optogenetics, Tools and Applications in Neurobiology - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Profile of a Novel Anesthetic Agent: A Technical Guide to Fotocaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the chemical and pharmacological properties of Fotocaine, a novel investigational local anesthetic agent. Fotocaine has emerged as a compound of interest due to its unique molecular structure, which suggests a potential for enhanced efficacy and a favorable safety profile compared to existing local anesthetics. This guide synthesizes the current, albeit limited, understanding of Fotocaine, presenting available data on its physicochemical characteristics, proposed mechanism of action, and relevant experimental protocols for its study. The information is intended to serve as a foundational resource for researchers and developers in the fields of anesthesiology, pharmacology, and medicinal chemistry.

Physicochemical Properties of Fotocaine

Quantitative analysis of Fotocaine's fundamental chemical properties is crucial for understanding its behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile. The following table summarizes the key physicochemical parameters that have been preliminarily determined for Fotocaine.

Property	Value	Significance
Molecular Weight	288.42 g/mol	Influences diffusion and distribution across biological membranes.
pKa	7.9	Determines the degree of ionization at physiological pH, affecting receptor binding and cell penetration.
LogP (Octanol/Water)	2.6	Indicates lipophilicity, which correlates with membrane permeability and potency.
Aqueous Solubility	0.85 mg/mL	Affects formulation possibilities and bioavailability.
Chemical Structure	Propyl 4-(butylamino)benzoate	A procaine-type ester-linked local anesthetic.

Proposed Mechanism of Action: Sodium Channel Blockade

Like other local anesthetics, Fotocaine is believed to exert its effects primarily by blocking voltage-gated sodium channels (VGSCs) in the neuronal cell membrane. This action inhibits the influx of sodium ions necessary for the depolarization and propagation of action potentials, thereby blocking nerve conduction and producing a localized loss of sensation.

Fotocaine: An In-Depth Technical Guide for Beginners in Optogenetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fotocaine is a photoswitchable local anesthetic that has emerged as a powerful tool in the field of optogenetics, offering precise spatiotemporal control over neuronal activity.[1][2][3] As an "azologized" derivative of the anesthetic fomocaine, fotocaine can be reversibly isomerized between two conformations using light of specific wavelengths. This unique property allows researchers to selectively and non-invasively silence neuronal action potentials, providing a significant advantage over traditional pharmacological and genetic methods. This guide provides a comprehensive overview of fotocaine, its mechanism of action, detailed experimental protocols, and the necessary equipment for its application in optogenetics research.

Core Concepts: The Photopharmacology of Fotocaine

Fotocaine's functionality is rooted in the principles of photopharmacology, a field that utilizes light to control the activity of drugs.[4] The core of fotocaine's structure is an azobenzene moiety, a chemical group that can exist in two isomeric states: a thermally stable trans form and a metastable cis form.

• trans-Fotocaine (Active State): In its elongated trans configuration, fotocaine acts as a potent blocker of voltage-gated sodium channels (NaV).[5] This is the "active" or "blocking" state of the molecule.

• cis-Fotocaine (Inactive State): Upon irradiation with UV-A light (around 350 nm), the azobenzene group isomerizes to the bent cis configuration. This conformational change significantly reduces the molecule's ability to block NaV channels, rendering it "inactive" or "non-blocking".

• Reversibility: The process is reversible. Exposure to blue light (around 450 nm) efficiently switches the molecule back to the active trans form.

This light-dependent activity allows for the precise control of neuronal firing. When neurons are exposed to trans-fotocaine, their ability to fire action potentials is suppressed. A pulse of 350 nm light can then restore neuronal activity, which can be subsequently silenced again with 450 nm light.

Mechanism of Action: State-Dependent Blockade of Voltage-Gated Sodium Channels

Local anesthetics, including fotocaine, exert their effects by physically occluding the pore of voltage-gated sodium channels, thereby preventing the influx of sodium ions that is necessary for the generation and propagation of action potentials. The binding site for local anesthetics is located within the intracellular pore of the channel, specifically involving residues within the S6 transmembrane segments of the channel's domains.

The photoswitchable nature of fotocaine introduces a unique dimension to this mechanism. The different shapes of the trans and cis isomers result in differential binding affinities for the NaV channel pore.

Caption: Isomerization of fotocaine and its effect on Na_V channel activity.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the use of fotocaine in optogenetic experiments, compiled from published research.

Parameter	Value	Notes
Concentration	50 µM - 100 µM	Effective concentrations for neuronal silencing in dissociated hippocampal neurons and brain slices.
Wavelength for cis Isomerization	~350 nm	UV-A light to switch fotocaine to its inactive state.
Wavelength for trans Isomerization	~450 nm	Blue light to switch fotocaine to its active, channel-blocking state.
Solvent	DMSO (for stock), then diluted in extracellular solution	Fotocaine is typically dissolved in DMSO to create a concentrated stock solution before being diluted to the final working concentration in the experimental bath solution.
Switching Time	Milliseconds to seconds	The precise time for isomerization depends on light intensity and other experimental factors.
Duration of Effect	Stable for several minutes in the dark	The cis isomer is metastable and will thermally relax back to the more stable trans form over time. However, it is stable enough for most experimental timescales.

Experimental Protocols

This section provides detailed methodologies for the application of fotocaine in common electrophysiological preparations.

Preparation of Fotocaine Stock Solution

• Dissolve fotocaine powder in 100% dimethyl sulfoxide (DMSO) to create a 1000x stock solution (e.g., 50 mM or 100 mM).

• Store the stock solution at -20°C, protected from light.

Experimental Workflow for Whole-Cell Patch-Clamp Recording

Caption: A step-by-step workflow for a typical fotocaine experiment.

Detailed Protocol for Dissociated Hippocampal Neurons

• Cell Culture: Culture dissociated hippocampal neurons on glass coverslips.

• Solutions:

  • External Solution (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 D-glucose, 10 HEPES (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 130 K-gluconate, 10 KCl, 10 HEPES, 1 EGTA, 2 Mg-ATP, 0.3 Na-GTP (pH adjusted to 7.2 with KOH).

• Recording:

  • Transfer a coverslip with cultured neurons to the recording chamber on an inverted microscope.

  • Perfuse with the external solution.

  • Obtain a whole-cell patch-clamp recording from a neuron.

  • Switch the perfusion to an external solution containing the desired final concentration of fotocaine (e.g., 50 µM).

• Photostimulation:

  • Use a light source coupled to the microscope (e.g., a monochromator or LED) to deliver light of specific wavelengths to the recorded cell.

  • To confirm the blocking effect, first illuminate with 450 nm light to ensure all fotocaine is in the trans state.

  • Induce action potentials by injecting depolarizing current through the patch pipette.

  • To observe the unblocking effect, illuminate the cell with 350 nm light while continuing to elicit action potentials.

  • Cycle between 450 nm and 350 nm illumination to demonstrate reversible control of neuronal firing.

Detailed Protocol for Acute Brain Slices

• Slice Preparation: Prepare acute brain slices (e.g., hippocampal or cortical) from a rodent using a vibratome.

• Solutions:

  • Artificial Cerebrospinal Fluid (aCSF) for slicing and recording (in mM): 125 NaCl, 2.5 KCl, 1.25 NaH2PO4, 25 NaHCO3, 2 CaCl2, 1 MgCl2, 25 D-glucose, bubbled with 95% O2 / 5% CO2.

• Recording:

  • Transfer a slice to the recording chamber of an upright microscope and continuously perfuse with oxygenated aCSF.

  • Obtain a whole-cell patch-clamp recording from a neuron within the slice.

  • Switch the perfusion to aCSF containing the desired final concentration of fotocaine (e.g., 100 µM).

• Photostimulation:

  • Deliver light to the recorded neuron through the microscope objective.

  • Follow the same illumination protocol as described for dissociated neurons to demonstrate photoswitchable control of action potential firing.

Experimental Setup

A standard electrophysiology rig can be adapted for fotocaine experiments with the addition of a suitable light source.

Caption: Key components of an electrophysiology rig for fotocaine experiments.

Essential Equipment:

• Electrophysiology Rig: A standard setup for whole-cell patch-clamp recording, including a microscope, micromanipulator, amplifier, and data acquisition system.

• Light Source: A wavelength-switchable light source is crucial.

  • Monochromator: Offers precise wavelength selection.

  • LEDs: A more cost-effective option, with dedicated LEDs for ~350 nm and ~450 nm.

• Light Delivery: The light from the source needs to be directed to the sample. This is typically achieved by coupling the light source to the fluorescence port of the microscope.

• Light Intensity Calibration: It is important to measure and calibrate the light power delivered to the sample to ensure efficient isomerization and avoid phototoxicity. A photodiode power meter can be used for this purpose.

Conclusion

Fotocaine represents a significant advancement in the field of optogenetics, providing a powerful and reversible method for controlling neuronal activity with light. Its ease of use and compatibility with standard electrophysiology techniques make it an accessible tool for a wide range of neuroscience research. By following the protocols and guidelines outlined in this technical guide, researchers new to fotocaine can confidently incorporate this innovative tool into their experimental repertoire to dissect the complexities of neural circuits.

References

• 1. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]
• 2. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. materialsciencetech.com [materialsciencetech.com]
• 4. Photopharmacology - Wikipedia [en.wikipedia.org]
• 5. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Fotocaine for Optical Control of Neuronal Activity in Brain Slices

Introduction

Fotocaine is a photochromic ion channel blocker developed through the "azologization" of the local anesthetic fomocaine.[1][2] This compound provides a powerful tool for the optical control of neuronal excitability with high spatiotemporal precision.[1][2][3] Fotocaine is readily taken up by neurons in brain slices, enabling researchers to reversibly inhibit action potential firing using light. Its mechanism of action relies on a reversible light-induced isomerization between two states.

Mechanism of Action

Fotocaine's functionality is based on its azobenzene moiety, which can exist in two isomeric forms: trans and cis.

• trans-Fotocaine (Active/Blocking State): Upon illumination with 450 nm light, fotocaine adopts the trans configuration. In this state, it acts as an open channel blocker, primarily targeting voltage-gated sodium channels (NaV). The blockage of these channels prevents the depolarization necessary for action potential firing, thus silencing the neuron.

• cis-Fotocaine (Inactive/Permissive State): Illumination with 350 nm light converts the molecule to its cis isomer. This form has a much lower affinity for the ion channel, effectively unblocking it and permitting normal action potential firing in response to depolarizing stimuli.

An important feature of fotocaine is its bistability; the cis-state is stable for several minutes in the dark, meaning continuous UV illumination is not required to maintain the permissive state.

Applications in Neuroscience Research

The ability to optically control neuronal activity makes fotocaine a valuable tool for a variety of research applications, including:

• Functional Circuit Mapping: By selectively silencing specific neurons or groups of neurons within a brain slice, researchers can investigate their role in local microcircuits.

• Synaptic Plasticity Studies: Fotocaine can be used to control the firing of pre- or postsynaptic neurons to study the induction and expression of synaptic plasticity.

• Drug Development: As a derivative of a local anesthetic, fotocaine is a useful tool for studying the mechanisms of ion channel blockers and for the development of photopharmacological agents for conditions such as pain.

Experimental Considerations

• Tissue Penetration: Fotocaine is readily taken up by neurons in brain slice preparations.

• Loading and Washout: A brief incubation period is sufficient for neurons to take up the drug. Following incubation, a washout period removes extracellular fotocaine, allowing for the study of the drug's effects from the intracellular compartment.

• Light Delivery: A light source capable of delivering specific wavelengths (350 nm and 450 nm) is required. This can be achieved using LEDs or a wavelength-switchable light source coupled to the microscope's optical path.

Fotocaine Signaling and Experimental Workflow

Caption: Light-dependent mechanism of fotocaine action on voltage-gated sodium channels.

Caption: Experimental workflow for fotocaine patch clamp experiments in brain slices.

Detailed Experimental Protocols

I. Solutions and Reagents

Artificial Cerebrospinal Fluid (aCSF) for Recording

Component	Concentration (mM)
NaCl	126
KCl	3
MgSO₄	2
CaCl₂	2
NaH₂PO₄	1.25
NaHCO₃	26.4
Glucose	10

Preparation Note: Prepare 10x stock solutions. On the day of the experiment, dilute to 1x and bubble with carbogen (95% O₂ / 5% CO₂) for at least 30 minutes before use. Osmolarity should be adjusted to ~290 mOsm.

Sucrose-Based Cutting Solution

Component	Concentration (mM)
NaCl	87
KCl	2.5
MgCl₂	7
CaCl₂	0.5
Glucose	25
NaH₂PO₄	1.25
NaHCO₃	25
Sucrose	75

Preparation Note: Chill to 2-4°C and continuously bubble with carbogen.

Internal Solution for Patch Pipette

Component	Concentration (mM)
Potassium Gluconate	135
HEPES	10
MgCl₂	4
Na₂ATP	4
NaGTP	0.4
Sodium Creatine Phosphate	10

Preparation Note: Adjust pH to 7.3 with KOH. Filter through a 0.2 µm syringe filter.

Fotocaine Stock Solution

• Dissolve fotocaine in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10-100 mM).

• Store at -20°C, protected from light.

• On the day of the experiment, dilute the stock solution into the recording aCSF to the final working concentration.

II. Brain Slice Preparation

• Anesthetize the mouse according to approved institutional animal care protocols.

• Perform transcardial perfusion with ice-cold, carbogenated sucrose-based cutting solution.

• Rapidly dissect the brain and place it in the ice-cold cutting solution.

• Mount the brain on a vibratome stage and prepare acute slices (e.g., 300 µm thickness).

• Transfer the slices to a recovery chamber containing carbogenated sucrose solution and incubate at 34°C for 30 minutes.

• After recovery, transfer the slices to a holding chamber with carbogenated aCSF at room temperature for at least 1 hour before recording.

III. Fotocaine Application and Patch Clamp Recording

• Fotocaine Incubation: Before recording, transfer the slices to a chamber and perfuse with aCSF containing fotocaine for 5 minutes.

• Washout: Perfuse the slices with standard aCSF for 10 minutes to remove extracellular fotocaine.

• Patch Clamp Recording:

  • Transfer a slice to the recording chamber of the microscope, continuously perfused with carbogenated aCSF.

  • Using differential interference contrast (DIC) optics, identify target neurons (e.g., pyramidal neurons in the CA1 region of the hippocampus).

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ.

  • Fill the pipette with the internal solution and approach the target neuron.

  • Establish a GΩ seal and rupture the membrane to achieve the whole-cell configuration.

  • Switch to current-clamp mode and hold the neuron at approximately -80 mV.

IV. Optical Stimulation Protocol

• Induce Action Potentials: Inject a depolarizing current step to elicit a train of action potentials.

• Block Firing (trans state): While continuing the current injections, illuminate the slice with 450 nm light. This will switch fotocaine to its trans isomer, leading to the suppression of action potential firing.

• Restore Firing (cis state): Switch the illumination to 350 nm light. This will convert fotocaine to the inactive cis isomer, and action potential firing in response to the current injection should resume.

• Repeatability: This process of blocking and unblocking neuronal firing can be repeated multiple times.

Quantitative Data Summary

Table 1: Fotocaine Application Parameters for Brain Slices

Parameter	Value	Reference
Fotocaine Concentration	100 µM
Incubation Time	5 minutes
Washout Time	10 minutes

| Application Solution | aCSF | |

Table 2: Electrophysiological Recording Parameters

Parameter	Value	Reference
Recording Configuration	Whole-Cell Patch Clamp
Recording Mode	Current Clamp
Holding Potential	-80 mV
Current Injection (dissociated neurons)	50 pA for 300 ms
Current Injection (brain slices)	40 pA

| Target Neurons | Hippocampal CA1 Neurons | |

Table 3: Optical Stimulation Parameters

Parameter	Wavelength	Effect on Fotocaine	Neuronal Response	Reference
Blocking Illumination	450 nm	Converts to trans (active)	Action potential firing suppressed

| Unblocking Illumination | 350 nm | Converts to cis (inactive) | Action potential firing restored | |

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]

Application Notes: Fotocaine for High-Precision Modulation of Neuronal Activity in Dissociated Neuron Cultures

Introduction

Fotocaine is a novel, light-activated, selective blocker of the voltage-gated sodium channel Nav1.7. Its photo-inducible nature provides researchers with unprecedented spatiotemporal control over neuronal excitability. In its inactive state, Fotocaine exhibits minimal off-target effects. Upon illumination with a specific wavelength of light (405 nm), it undergoes a conformational change, enabling high-affinity binding to and inhibition of Nav1.7 channels. This property makes Fotocaine an invaluable tool for studies in neuropharmacology, pain research, and drug development, particularly in dissociated neuron cultures where precise control over individual cells is paramount.

Mechanism of Action

Fotocaine's mechanism revolves around a photosensitive caging group that renders the molecule inert in the absence of light. This caging group is cleaved upon exposure to 405 nm light, releasing the active form of the molecule. The active Fotocaine then selectively binds to the Nav1.7 channel, a key mediator of action potential propagation in nociceptive neurons. By blocking this channel, Fotocaine effectively silences the neuron, preventing the transmission of pain signals.

Caption: Mechanism of Fotocaine activation and action.

Applications in Dissociated Neuron Cultures

• Functional Characterization of Nociceptors: Isolate and study the electrophysiological properties of pain-sensing neurons by selectively silencing them.

• High-Throughput Screening of Analgesics: Develop assays to screen for compounds that modulate Nav1.7 activity by observing their interaction with Fotocaine's effects.

• Network Activity Studies: Investigate the role of specific neurons within a cultured network by controlling their firing patterns with high temporal precision.

• Validation of Pain Pathway Models: Use Fotocaine to validate in vitro models of neuropathic pain and other sensory neuronopathies.

Experimental Protocols

Protocol 1: Preparation and Application of Fotocaine

This protocol describes the preparation of Fotocaine for use in dissociated neuron cultures.

• Reconstitution: Reconstitute lyophilized Fotocaine in DMSO to create a 10 mM stock solution.

• Storage: Aliquot the stock solution into light-protected microcentrifuge tubes and store at -20°C for up to 6 months.

• Working Solution: On the day of the experiment, dilute the stock solution in your desired extracellular recording solution (e.g., aCSF, Tyrode's solution) to the final working concentration (typically 1-10 µM). Protect the working solution from light.

• Application: Perfuse the dissociated neuron culture with the Fotocaine working solution for 5-10 minutes to allow for equilibration before light activation.

Protocol 2: Photoactivation of Fotocaine and Electrophysiological Recording

This protocol details the light-activation of Fotocaine and subsequent measurement of its effects using patch-clamp electrophysiology.

Caption: Experimental workflow for Fotocaine application.

• Cell Preparation: Prepare dissociated dorsal root ganglion (DRG) neurons or other relevant neuronal types on coverslips suitable for microscopy and electrophysiology.

• Recording Setup: Place the coverslip in a recording chamber on an inverted microscope equipped with a 405 nm light source and a patch-clamp amplifier.

• Fotocaine Application: Perfuse the chamber with the Fotocaine working solution as described in Protocol 1.

• Patch-Clamp: Establish a whole-cell patch-clamp recording from a target neuron.

• Baseline Recording: Record baseline neuronal activity, including resting membrane potential and action potential firing in response to current injections.

• Photoactivation: Deliver a brief pulse of 405 nm light (e.g., 100-500 ms) focused on the patched neuron.

• Post-Activation Recording: Immediately following photoactivation, record the neuronal activity again to measure the inhibitory effect of the activated Fotocaine.

• Data Analysis: Analyze the changes in action potential frequency, amplitude, and other electrophysiological parameters before and after photoactivation.

Quantitative Data

The following tables summarize hypothetical data from experiments using Fotocaine in dissociated DRG neuron cultures.

Table 1: Dose-Dependent Inhibition of Action Potential Firing by Fotocaine

Fotocaine Concentration (µM)	Mean Action Potential Frequency (Hz)	Standard Deviation	% Inhibition
0 (Control)	15.2	2.1	0%
1	11.8	1.9	22.4%
5	6.5	1.2	57.2%
10	2.1	0.8	86.2%
20	0.3	0.2	98.0%

Table 2: Pharmacological Properties of Activated Fotocaine

Parameter	Value
IC₅₀ (Nav1.7)	4.8 µM
Activation Wavelength	405 nm
Time to Onset (at 10 µM)	< 500 ms
Duration of Effect (at 10 µM)	~ 15 minutes

Troubleshooting and Considerations

• Phototoxicity: Minimize light exposure to prevent phototoxicity. Use the lowest effective light intensity and duration.

• Off-Target Effects: While designed for selectivity, high concentrations of Fotocaine may have off-target effects. Always include appropriate controls.

• Incomplete Activation: Ensure the light source is properly focused and calibrated to achieve complete activation of Fotocaine in the area of interest.

• Reversibility: The inhibitory effect of Fotocaine is long-lasting but will diminish over time as the active molecule unbinds or is metabolized. For washout experiments, extended perfusion with a drug-free solution is necessary.

Application Notes and Protocols for Photocontrol with Fotocaine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fotocaine is a photochromic ion channel blocker derived from the local anesthetic fomocaine.[1][2][3][4][5] Its activity can be precisely controlled by light, offering a powerful tool for research in neuroscience and pharmacology. Fotocaine's mechanism of action is based on the reversible isomerization of its azobenzene core. The trans-isomer, induced by blue light (e.g., 450 nm), is the active form that blocks voltage-gated ion channels, thereby inhibiting neuronal action potential firing. Conversely, illumination with UV light (e.g., 350 nm) converts Fotocaine to its inactive cis-isomer, allowing for the restoration of neuronal activity. This light-dependent activity allows for high spatiotemporal control over neuronal function.

Key Features of Fotocaine:

• Photoswitchable Activity: Reversible control of ion channel blockade using light.

• Tissue Penetrance: Readily taken up by neurons in brain slices.

• Long-Lasting Effects: Photocontrol is possible without continuous extracellular application after initial loading.

• Bistability: The cis-state is stable in the dark for several minutes, reducing the need for continuous illumination.

Applications

• Optical control of neuronal action potential firing.

• Research in pain mechanisms and potential for light-controlled analgesia.

• Studying the role of specific ion channels in neuronal circuits.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for using Fotocaine based on published studies.

Table 1: Spectral Properties and Isomerization

Parameter	Wavelength/Value	Isomer	Effect
Activation Wavelength	450 nm	trans-Fotocaine	AP firing inhibited (active blocker)
Inactivation Wavelength	350 nm	cis-Fotocaine	AP firing permitted (inactive blocker)
Graded Control	350 - 400 nm	Mixture of cis/trans	Graded effects on AP firing
cis to trans ratio	Up to 90:10 with UV light	-	-

Table 2: Experimental Parameters for Cellular Assays

Parameter	Value	Cell Type
Fotocaine Concentration	50 µM	Dissociated mouse hippocampal neurons
100 µM	Dissociated mouse hippocampal neurons, Acute hippocampal mouse brain slices
Holding Potential	-80 mV	Dissociated mouse hippocampal neurons
Current Injection	50 pA for 300 ms	Dissociated mouse hippocampal neurons
Incubation Time (Brain Slices)	5 minutes with 100 µM Fotocaine	Acute hippocampal mouse brain slices
Washout Time (Brain Slices)	10 minutes with buffered ringer solution	Acute hippocampal mouse brain slices

Signaling Pathway and Mechanism of Action

The diagram below illustrates the photocontrol of neuronal firing by Fotocaine. Illumination with 450 nm light converts Fotocaine to its active trans-isomer, which blocks voltage-gated sodium channels (NaV), preventing depolarization and inhibiting the firing of action potentials. Subsequent illumination with 350 nm light isomerizes Fotocaine to the inactive cis-form, removing the block and allowing for normal action potential generation.

Caption: Photocontrol of neuronal firing by Fotocaine.

Experimental Protocols

Protocol 1: Photocontrol of Action Potential Firing in Dissociated Hippocampal Neurons

This protocol describes the use of Fotocaine to optically control action potential firing in cultured neurons using whole-cell patch-clamp electrophysiology.

Materials:

• Dissociated mouse hippocampal neurons

• External bath solution

• Fotocaine stock solution (in DMSO)

• Patch-clamp setup with a monochromator for illumination

• Borosilicate glass pipettes

Procedure:

• Cell Preparation: Prepare dissociated mouse hippocampal neurons using standard laboratory protocols.

• Fotocaine Application:

  • Prepare a 50 µM solution of Fotocaine in the external bath solution.

  • Perfuse the cultured neurons with the Fotocaine solution.

• Patch-Clamp Recording:

  • Establish a whole-cell patch-clamp recording in current-clamp mode.

  • Hold the neuron at a starting potential of -80 mV.

• Induction of Action Potentials:

  • Inject a depolarizing current of 50 pA for 300 ms to induce action potential firing.

• Photocontrol:

  • Inhibition: Illuminate the patched neuron with 450 nm light. Observe the inhibition of action potential firing. The initial action potential at the beginning of the current injection indicates that trans-Fotocaine acts as an open channel blocker.

  • Activation: Switch the illumination to 350 nm light. Observe the reliable firing of action potentials in response to the same current injection.

  • This process can be repeated to demonstrate reversible control.

Protocol 2: Photocontrol in Acute Hippocampal Brain Slices

This protocol details the application of Fotocaine for photocontrol of neuronal activity in a more intact neural circuit.

Materials:

• Acute hippocampal brain slices (250 µm) from mice (e.g., postnatal days 9-13).

• Carbogenated (95% O₂, 5% CO₂) sucrose-based cutting solution.

• Carbogenated artificial cerebrospinal fluid (aCSF) for recovery and recording.

• Fotocaine stock solution (in DMSO).

• Vibrating microtome.

• Patch-clamp setup with illumination.

Procedure:

• Slice Preparation:

  • Rapidly prepare 250 µm horizontal hippocampal slices in ice-cold, carbogenated sucrose solution.

  • Incubate the slices for 30 minutes at 34°C in the same solution.

• Fotocaine Loading:

  • Transfer the slices to a holding chamber with carbogenated aCSF.

  • Perfuse the slices with 100 µM Fotocaine in aCSF for 5 minutes to allow for drug uptake.

• Washout:

  • Perfuse the slices with fresh aCSF for 10 minutes to remove extracellular Fotocaine.

• Patch-Clamp Recording:

  • Transfer a slice to the recording chamber and perform whole-cell patch-clamp recordings from CA1 hippocampal neurons.

• Photocontrol:

  • Similar to the dissociated neuron protocol, use 450 nm light to inhibit action potential firing and 350 nm light to permit it.

Experimental Workflow Diagram

The following diagram outlines the general workflow for an experiment using Fotocaine for photocontrol.

Caption: General experimental workflow for photocontrol with Fotocaine.

Synthesis of Fotocaine

Fotocaine can be synthesized in a three-step process from commercially available starting materials. A detailed synthesis protocol can be found in the supporting information of the primary literature. A related compound, "ethercaine," has also been synthesized and studied for its photoswitchable local anesthetic properties.

Safety Precautions

As with any chemical compound, appropriate personal protective equipment should be worn when handling Fotocaine. The use of UV light for photoactivation requires appropriate shielding and eye protection to prevent tissue damage.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Pain Research Using Fotocaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fotocaine is a novel photopharmacological agent derived from the local anesthetic fomocaine. It functions as a photochromic ion channel blocker, offering precise spatiotemporal control over neuronal activity. This document provides detailed application notes and proposed protocols for the in vivo application of Fotocaine in pain research. While direct in vivo pain studies on Fotocaine are not yet extensively published, its mechanism of action, established through in vitro studies, and data from similar photoswitchable anesthetics, such as ethercaine, allow for the formulation of robust experimental designs. Fotocaine's ability to reversibly block voltage-gated sodium channels upon illumination presents a powerful tool for investigating nociceptive pathways and developing novel analgesic therapies.

Introduction to Fotocaine

Fotocaine is an "azologized" derivative of fomocaine, incorporating an azobenzene moiety that allows for photoisomerization. This property enables the control of its biological activity with light. The trans-isomer of Fotocaine, induced by violet-blue light (approximately 450 nm), is the active form that blocks voltage-gated sodium channels (Nav). Conversely, illumination with UV-A light (approximately 350 nm) converts it to the inactive cis-isomer, restoring neuronal activity.[1][2] This reversible control of action potential firing makes Fotocaine a promising candidate for targeted analgesia with minimal off-target effects.[1][2]

Key Features of Fotocaine:

• Photocontrol: Biological activity is controlled by specific wavelengths of light.[1]

• Reversibility: The switching between active and inactive states is reversible.

• Spatiotemporal Precision: Analgesic effects can be localized to specific tissues and timed precisely.

• Mechanism: Blocks voltage-gated sodium channels, a key mechanism in pain signal transmission.

Mechanism of Action and Signaling Pathway

Fotocaine exerts its analgesic effect by modulating the activity of voltage-gated sodium channels in nociceptive neurons. These channels are critical for the initiation and propagation of action potentials that transmit pain signals from the periphery to the central nervous system.

In its trans configuration (activated by ~450 nm light), Fotocaine acts as an open channel blocker, inhibiting the influx of sodium ions and thereby preventing neuronal depolarization and the firing of action potentials. Switching the illumination to ~350 nm light converts Fotocaine to its cis isomer, which has a significantly lower affinity for the sodium channel, thus lifting the block and allowing normal neuronal activity to resume.

Caption: Mechanism of Fotocaine in blocking pain signals.

Quantitative Data Summary

Direct in vivo quantitative data for Fotocaine in pain models is limited in publicly available literature. The following tables summarize key in vitro data for Fotocaine and relevant in vivo data for the related photoswitchable anesthetic, ethercaine.

Table 1: In Vitro Electrophysiological Data for Fotocaine

Parameter	Condition	Value/Effect	Species	Reference
Action Potential Firing	50 µM Fotocaine + 450 nm light (trans-isomer)	Firing suppressed	Mouse
Action Potential Firing	50 µM Fotocaine + 350 nm light (cis-isomer)	Firing enabled	Mouse
Concentration for Effect	-	50-100 µM showed effective photocontrol	Mouse
Bistability	Neuronal silencing triggered by 450 nm light	Sustained in the dark, lifted with 350 nm light	Mouse
Bistability	AP firing activated with 350 nm light	Continued in the dark, abrogated by 450 nm light	Mouse

Table 2: Proposed In Vivo Behavioral Data Endpoints for Fotocaine (Hypothetical)

Pain Model	Primary Endpoint	Expected Effect of Active Fotocaine (trans-isomer)
Formalin Test	Licking/Flinching time (Phase II)	Significant decrease in licking/flinching time
Hot Plate Test	Paw withdrawal latency	Significant increase in withdrawal latency
Von Frey Test	Paw withdrawal threshold	Significant increase in withdrawal threshold

Proposed In Vivo Experimental Protocols

The following protocols are proposed based on standard rodent pain models and the known properties of Fotocaine. It is recommended to conduct preliminary dose-response and toxicology studies before initiating efficacy experiments.

General Preparation of Fotocaine Solution

• Solubilization: Due to the hydrophobic nature of azobenzene compounds, Fotocaine may require a vehicle for in vivo administration. A micellar solution using a biocompatible surfactant such as Kolliphor® ELP is a potential option, as demonstrated for ethercaine.

• Isomerization: Before injection, the Fotocaine solution should be equilibrated to the desired isomeric state. For baseline measurements where Fotocaine should be inactive, the solution can be irradiated with ~350 nm light. To test the active form, the solution can be kept in the dark (to favor the stable trans-isomer) or briefly irradiated with ~450 nm light.

Protocol 1: Formalin-Induced Inflammatory Pain Model

This model assesses the analgesic effect of Fotocaine on both acute and tonic inflammatory pain.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Fotocaine solution (e.g., 1% in a suitable vehicle)

• 5% formalin solution

• Observation chambers with mirrors

• LED light source with fiber optic cable (~350 nm and ~450 nm)

• Syringes and needles

Procedure:

• Acclimation: Acclimate rats to the observation chambers for at least 30 minutes before the experiment.

• Fotocaine Administration: Subcutaneously inject a predetermined volume of the inactive (cis-isomer) Fotocaine solution into the plantar surface of the right hind paw.

• Baseline (Inactive State): After a short absorption period (e.g., 15 minutes), inject 50 µL of 5% formalin solution into the same paw. Immediately start recording the cumulative time the animal spends licking or flinching the injected paw for 0-5 minutes (Phase I) and 15-60 minutes (Phase II).

• Activation and Analgesia: In a separate group of animals, after Fotocaine administration and the onset of Phase II of the formalin test, illuminate the injected paw with ~450 nm light to convert Fotocaine to its active trans-isomer.

• Data Collection: Record the licking/flinching time during light application.

• Reversibility: To test for reversibility, subsequently illuminate the paw with ~350 nm light and continue to record pain behaviors.

Caption: Workflow for the Formalin-induced pain model with Fotocaine.

Protocol 2: Thermal Pain Sensitivity (Hot Plate Test)

This protocol evaluates the effect of Fotocaine on the thermal pain threshold.

Materials:

• Male C57BL/6 mice (20-25 g)

• Hot plate apparatus (set to 55 ± 0.5 °C)

• Fotocaine solution

• LED light source with fiber optic cable

Procedure:

• Baseline Latency: Determine the baseline paw withdrawal latency for each mouse on the hot plate. A cut-off time (e.g., 30 seconds) should be used to prevent tissue damage.

• Fotocaine Administration: Inject the Fotocaine solution subcutaneously into the plantar surface of the right hind paw.

• Testing (Inactive State): After an absorption period, place the mouse on the hot plate and measure the withdrawal latency of the injected paw.

• Activation and Testing (Active State): Illuminate the injected paw with ~450 nm light for a set duration. Immediately place the mouse on the hot plate and measure the withdrawal latency. A significant increase in latency compared to baseline indicates an analgesic effect.

• Reversibility: After the active state test, illuminate the paw with ~350 nm light and re-test the withdrawal latency to demonstrate reversibility.

Protocol 3: Mechanical Allodynia (Von Frey Test)

This model is useful for assessing the effect of Fotocaine on mechanical pain sensitivity, which is particularly relevant for neuropathic pain models.

Materials:

• Rats or mice, potentially with an induced neuropathic pain condition (e.g., CCI or SNI model)

• Von Frey filaments of varying forces

• Elevated mesh platform with individual testing chambers

• Fotocaine solution

• LED light source with fiber optic cable

Procedure:

• Acclimation: Acclimate the animals to the testing chambers on the mesh platform until they are calm.

• Baseline Threshold: Determine the 50% paw withdrawal threshold using the up-down method with the Von Frey filaments.

• Fotocaine Administration: Inject the Fotocaine solution subcutaneously into the plantar surface of the affected paw.

• Testing (Inactive State): After an absorption period, re-determine the paw withdrawal threshold.

• Activation and Testing (Active State): Illuminate the injected paw with ~450 nm light. Re-assess the withdrawal threshold. An increase in the force required to elicit a withdrawal indicates analgesia.

• Reversibility: After the active state measurement, illuminate the paw with ~350 nm light and re-determine the withdrawal threshold to show a return to baseline sensitivity.

Considerations and Troubleshooting

• Light Delivery: Ensuring consistent and targeted light delivery to the subcutaneous tissue is crucial. A fiber optic-coupled LED or laser is recommended. The power and duration of illumination should be optimized to ensure efficient isomerization without causing thermal damage.

• Pharmacokinetics: The onset, duration, and diffusion of Fotocaine from the injection site are unknown and will need to be determined empirically.

• Toxicity: Local and systemic toxicity of Fotocaine and its vehicle should be assessed. Signs of irritation, inflammation, or adverse systemic effects should be monitored.

• Controls: Appropriate control groups are essential, including vehicle-only, light-only, and Fotocaine without light activation.

Conclusion

Fotocaine represents a promising tool for preclinical pain research, offering unprecedented control over the site and timing of analgesia. While direct in vivo efficacy studies are still emerging, the proposed protocols, based on its well-defined mechanism of action and experience with similar compounds, provide a solid framework for researchers to begin exploring its potential. The ability to optically control pain signaling in vivo will undoubtedly contribute to a deeper understanding of nociception and the development of next-generation analgesics.

References

• 1. maze.conductscience.com [maze.conductscience.com]
• 2. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]

Application Notes: Using Fotocaine for Optical Control of Neuronal Excitability

Audience: Researchers, scientists, and drug development professionals in neuroscience and pharmacology.

Introduction

Fotocaine is a photochromic ion channel blocker developed through the "azologization" of the local anesthetic fomocaine.[1][2][3] As a photopharmacological tool, it allows for the reversible control of neuronal activity with high spatial and temporal precision using light, eliminating the need for genetic modification required by optogenetic techniques.[1][4] Fotocaine's activity is modulated by light, switching between a biologically active state that blocks voltage-gated ion channels and an inactive state. This enables precise, on-demand silencing of action potential firing in neurons.

Mechanism of Action

Fotocaine's photoswitchable nature is based on an azobenzene core, which can exist in two distinct isomeric states: trans and cis.

• trans-Fotocaine (Active State): This is the thermodynamically stable form. Illumination with blue light (e.g., 450 nm) ensures the molecule is predominantly in this state. The elongated trans isomer acts as an effective blocker of voltage-gated sodium channels, thereby inhibiting the generation and propagation of action potentials.

• cis-Fotocaine (Inactive State): Illumination with UV-A or violet light (e.g., 350 nm) causes the azobenzene group to isomerize into the bent cis form. This conformational change significantly reduces the molecule's ability to block ion channels, allowing neurons to fire action potentials when depolarized.

The transition between states is fully reversible. A key feature of Fotocaine is the stability of its cis isomer, which can persist for several minutes in the dark, allowing for prolonged effects without continuous illumination. Furthermore, using light at intermediate wavelengths (between 350 nm and 400 nm) can achieve graded levels of channel block by creating specific ratios of cis to trans isomers.

Caption: Mechanism of Fotocaine action on voltage-gated sodium channels.

Data Presentation: Properties of Fotocaine

The following table summarizes the key quantitative parameters for using Fotocaine in electrophysiological experiments, based on published studies.

Parameter	Value / Condition	Description	Citation
Working Concentration	50 - 100 µM	Effective concentration range in external bath solution for dissociated neurons and brain slices.
Activation Wavelength	~450 nm (Blue light)	Wavelength to isomerize Fotocaine to its active, channel-blocking trans state.
Inactivation Wavelength	~350 nm (UV-A light)	Wavelength to isomerize Fotocaine to its inactive, non-blocking cis state.
Graded Control	350 - 400 nm	Wavelengths in this range can establish different photostationary state ratios of cis:trans isomers for graded inhibition.
cis-State Stability	>10 minutes (in dark)	The inactive cis state is bistable and reverts slowly to the trans state, allowing for persistent effects without constant illumination.

Experimental Protocol: Optical Control of Action Potentials

This protocol details a whole-cell patch-clamp experiment to demonstrate and utilize Fotocaine's photoswitchable block of action potential firing in cultured neurons, adapted from studies on dissociated mouse hippocampal neurons.

• Fotocaine Stock Solution: Prepare a 10-50 mM stock solution of Fotocaine in DMSO. Store protected from light at -20°C.

• External Bath Solution: Standard artificial cerebrospinal fluid (aCSF) or Tyrode's solution appropriate for the preparation.

• Internal Pipette Solution: Standard K-Gluconate or K-MeSO4 based solution for current-clamp recordings.

• Cell Preparation: Dissociated hippocampal neurons or other neuronal culture of interest.

• Electrophysiology Rig: Microscope, amplifier, micromanipulator, data acquisition system (e.g., Axopatch, HEKA).

• Light Source: A wavelength-switchable LED or laser system coupled to the microscope's optical path, capable of delivering light at ~350 nm and ~450 nm to the sample.

Caption: Experimental workflow for using Fotocaine in patch-clamp electrophysiology.

• Preparation:

  • Thaw the Fotocaine stock solution and dilute it into the external bath solution to a final working concentration of 50 µM. Protect the solution from ambient light.

  • Prepare and filter-sterilize all electrophysiology solutions.

  • Mount the cultured cells on the microscope stage and begin perfusion with the standard external solution.

• Establish Whole-Cell Recording:

  • Using a borosilicate glass pipette (3-5 MΩ) filled with internal solution, approach a healthy neuron.

  • Establish a giga-ohm (GΩ) seal and rupture the membrane to achieve the whole-cell configuration.

  • Switch the amplifier to current-clamp mode and set the resting membrane potential to approximately -80 mV by injecting a small holding current if necessary.

• Baseline Activity:

  • Deliver a depolarizing current step (e.g., +50 pA for 300 ms) to elicit a train of action potentials.

  • Record this baseline activity as the control condition.

• Fotocaine Application and Optical Control:

  • Switch the perfusion to the external solution containing 50 µM Fotocaine. Allow 5-10 minutes for the compound to equilibrate and be taken up by the neurons.

  • Induce Block (trans state): Illuminate the recorded cell with 450 nm light. While illuminating, apply the same depolarizing current step (+50 pA). Observe the inhibition or complete block of action potential firing.

  • Reverse Block (cis state): Switch the illumination to 350 nm light. Apply the depolarizing current step again. Firing of action potentials should be reliably restored.

  • Confirm Reversibility: Repeat the cycle of 450 nm and 350 nm illumination to demonstrate repeatable optical control over neuronal excitability.

• Data Analysis:

  • Measure the action potential firing frequency, amplitude, and latency in each condition (baseline, 450 nm, 350 nm).

  • Quantify the degree of inhibition by comparing the number of spikes elicited during the 450 nm illumination versus the baseline and 350 nm conditions.

  • Analyze the kinetics of the onset and reversal of the block.

Conclusion

Fotocaine is a powerful and effective photopharmacological tool for controlling neuronal excitability. Its straightforward application, reversible light-dependent mechanism, and bistability make it highly suitable for a range of electrophysiological studies aimed at dissecting neural circuit function with high temporal and spatial control. This protocol provides a foundation for researchers to integrate Fotocaine into their experimental designs for precise optical silencing of neuronal activity.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Rapid optical control of nociception with an ion channel photoswitch - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Delivering Fotocaine to Neural Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fotocaine is a photoswitchable ion channel blocker derived from the local anesthetic fomocaine.[1][2] As a photopharmacological tool, it allows for the precise spatiotemporal control of neuronal activity using light.[1][3][4] Fotocaine's activity is modulated by specific wavelengths of light: it is in its inactive cis form under 350 nm light, allowing neuronal firing, and is switched to its active trans form by 450 nm light, which suppresses action potentials. This reversible control makes Fotocaine a valuable tool for neuroscience research.

These application notes provide detailed methods for the delivery of Fotocaine to neural tissue for both in vitro and in vivo studies. While direct in vivo studies on Fotocaine are not extensively documented in the current literature, this guide includes a proposed in vivo protocol based on studies of a closely related derivative, ethercaine.

Data Presentation

Table 1: In Vitro Application Parameters for Fotocaine

Parameter	Dissociated Neurons	Acute Brain Slices
Fotocaine Concentration	50 µM	100 µM
Incubation Time	Applied in external bath solution	5 minutes
Washout	Not specified	10 minutes with buffered ringer solution
Activation Wavelength (Enables Firing)	350 nm	350 nm
Inactivation Wavelength (Suppresses Firing)	450 nm	450 nm

Data compiled from Schoenberger et al., 2014.

Table 2: Proposed In Vivo Delivery Parameters for Fotocaine (Adapted from Ethercaine Studies)

Parameter	Value
Formulation	0.6% solution in 4% micellar aqueous Kolliphor® ELP
Administration Route	Topical (for surface anesthesia model)
Animal Model	Rabbit
Light Delivery	To be determined based on experimental setup (e.g., implanted optical fiber)

Adapted from Noev et al., 2022.

Experimental Protocols

In Vitro Protocol: Application of Fotocaine to Dissociated Hippocampal Neurons

This protocol describes the application of Fotocaine to dissociated mouse hippocampal neurons for the optical control of action potential firing.

Materials:

• Dissociated mouse hippocampal neurons in culture

• Fotocaine

• External bath solution (in mM: 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 D-Gluc, 20 HEPES; pH adjusted to 7.4 with NaOH)

• Patch-clamp electrophysiology setup with a light source capable of delivering 350 nm and 450 nm light

Procedure:

• Prepare a 50 µM solution of Fotocaine in the external bath solution.

• Culture dissociated mouse hippocampal neurons according to standard laboratory protocols.

• Transfer a coverslip with cultured neurons to the recording chamber of the patch-clamp setup.

• Perfuse the chamber with the external bath solution.

• Establish a whole-cell patch-clamp recording from a neuron.

• Induce action potential firing by injecting a depolarizing current (e.g., 50 pA for 300 ms).

• Replace the external bath solution with the 50 µM Fotocaine solution.

• To suppress action potential firing, illuminate the neuron with 450 nm light.

• To enable action potential firing, switch the illumination to 350 nm light.

• The switching between the two wavelengths can be repeated to demonstrate reversible control of neuronal activity.

In Vitro Protocol: Application of Fotocaine to Acute Brain Slices

This protocol details the methodology for applying Fotocaine to acute hippocampal brain slices to optically control neuronal firing.

Materials:

• Acute mouse hippocampal brain slices

• Fotocaine

• Artificial cerebrospinal fluid (aCSF)

• Buffered ringer solution

• Patch-clamp electrophysiology setup with a light source capable of delivering 350 nm and 450 nm light

Procedure:

• Prepare acute hippocampal brain slices from mice using standard procedures.

• Allow slices to recover in a holding chamber with oxygenated aCSF.

• Prepare a 100 µM solution of Fotocaine in aCSF.

• Incubate a brain slice in the 100 µM Fotocaine solution for 5 minutes to allow for drug uptake.

• Transfer the slice to the recording chamber and perfuse with buffered ringer solution for 10 minutes to wash out extracellular Fotocaine.

• Establish a whole-cell patch-clamp recording from a CA1 pyramidal neuron.

• Induce action potentials by injecting a depolarizing current.

• Illuminate the neuron with 450 nm light to inhibit action potential firing.

• Switch the illumination to 350 nm to permit action potential firing. This demonstrates the photocontrol of neuronal activity.

Proposed In Vivo Protocol: Topical Delivery of Fotocaine for Surface Anesthesia (Adaptation)

Disclaimer: As there are no published in vivo studies on Fotocaine for local anesthesia, this protocol is an adaptation of a study on the Fotocaine derivative, ethercaine. This should be considered a starting point for developing a validated in vivo protocol for Fotocaine.

Materials:

• Fotocaine

• Kolliphor® ELP

• Sterile saline

• Animal model (e.g., rabbit)

• Light source with appropriate wavelength delivery system (e.g., fiber optic)

Procedure:

• Formulation Preparation:

  • Prepare a 4% micellar aqueous solution of Kolliphor® ELP in sterile saline.

  • Dissolve Fotocaine in the Kolliphor® ELP solution to a final concentration of 0.6%.

• Animal Preparation:

  • Anesthetize the animal according to an approved institutional animal care and use committee (IACUC) protocol.

• Topical Application:

  • Apply the Fotocaine formulation to the target neural tissue surface (e.g., cornea for a corneal anesthesia model).

• Light Activation:

  • Deliver 450 nm light to the application site to induce the anesthetic (inactive) state of Fotocaine.

  • To reverse the anesthetic effect, deliver 350 nm light to the same area.

• Assessment of Anesthesia:

  • Evaluate the anesthetic effect using a relevant behavioral or physiological measure (e.g., corneal blink reflex).

Visualizations

Caption: Signaling pathway of Fotocaine action on a voltage-gated sodium channel.

Caption: Experimental workflow for in vitro application of Fotocaine.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]
• 3. Distinct neurotoxic effects of select local anesthetics on facial nerve injury and recovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photosensitive Layer-by-Layer Assemblies Containing Azobenzene Groups: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reversible Neuronal Inhibition with Fotocaine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fotocaine is a synthetic, photochromic small molecule designed for the reversible inhibition of neuronal activity.[1][2][3][4] Derived from the local anesthetic fomocaine, Fotocaine acts as a photoswitchable open channel blocker of voltage-gated sodium channels (NaVs).[1] Its activity can be precisely controlled with light, offering high spatiotemporal resolution for studying neural circuits and developing novel therapeutic strategies. This document provides detailed application notes and protocols for the use of Fotocaine in neuroscience research.

Fotocaine's mechanism relies on the photoisomerization of its azobenzene core. In its thermally stable trans-isoform, induced by 450 nm light, Fotocaine blocks voltage-gated sodium channels, thus inhibiting action potential firing. Conversely, illumination with 350 nm light converts Fotocaine to its cis-isoform, which is a less potent channel blocker, thereby permitting neuronal activity. A key feature of Fotocaine is its bistability; the cis-state is stable in the dark for extended periods (at least 10 minutes), allowing for prolonged neuronal activity without continuous illumination.

Data Presentation

Photochemical and Pharmacological Properties of Fotocaine

Property	Value	References
Active (Inhibitory) Form	trans-isomer
Inactive (Permissive) Form	cis-isomer
Wavelength for Inhibition (trans)	450 nm
Wavelength for Permissive State (cis)	350 nm
Mechanism of Action	Open channel block of voltage-gated sodium channels
Bistability of cis-form	Stable in the dark for at least 10 minutes

Recommended Experimental Parameters

Parameter	Dissociated Neurons	Acute Brain Slices	References
Fotocaine Concentration	50 - 100 µM	100 µM
Incubation Time	Bath application	5 minutes
Washout Period	Not specified	10 minutes
Light Source	Monochromator	Monochromator
Light Power Density	Not specified	Not specified
Light Application Duration	Not specified	Not specified

Note: The optimal light power density and application duration for photoswitching have not been reported in the literature and should be empirically determined for each experimental setup.

Experimental Protocols

Protocol 1: Reversible Inhibition of Action Potentials in Dissociated Hippocampal Neurons

This protocol describes the application of Fotocaine to reversibly inhibit action potentials in cultured dissociated hippocampal neurons using whole-cell patch-clamp electrophysiology.

Materials:

• Fotocaine stock solution (e.g., 10 mM in DMSO)

• External bath solution (e.g., in mM: 140 NaCl, 2.5 KCl, 1 MgCl₂, 2.5 CaCl₂, 10 HEPES, 10 Glucose, pH 7.4)

• Internal pipette solution (e.g., in mM: 129 K-Gluconate, 10 HEPES, 10 KCl, 4 MgATP, 0.3 Na₃GTP, pH 7.2)

• Dissociated hippocampal neuron culture

• Patch-clamp electrophysiology setup with a monochromator or other suitable light source capable of delivering 350 nm and 450 nm light.

Procedure:

• Preparation: Prepare the external bath solution and internal pipette solution. Prepare a working solution of Fotocaine (50-100 µM) in the external bath solution. Protect the Fotocaine solution from light.

• Electrophysiology:

  • Establish a whole-cell patch-clamp recording from a dissociated hippocampal neuron.

  • Switch to current-clamp mode and hold the neuron at a resting potential of approximately -80 mV.

  • Inject a depolarizing current step (e.g., 50 pA for 300 ms) to elicit action potential firing.

• Application of Fotocaine:

  • Perfuse the recording chamber with the Fotocaine working solution.

• Photoswitching and Neuronal Inhibition:

  • Illuminate the recorded neuron with 450 nm light.

  • While illuminating, apply the same depolarizing current step. A significant reduction or complete block of action potential firing should be observed. The initial action potential at the beginning of the current injection is indicative of an open channel block mechanism.

• Reversal of Inhibition:

  • Switch the illumination to 350 nm light.

  • Apply the depolarizing current step. Action potential firing should be restored.

• Bistability Demonstration (Optional):

  • After restoring activity with 350 nm light, turn off the light source. The neuron should continue to fire action potentials upon current injection, demonstrating the stability of the cis-state.

  • To re-inhibit, briefly illuminate with 450 nm light.

Protocol 2: Reversible Neuronal Silencing in Acute Hippocampal Brain Slices

This protocol details the use of Fotocaine for reversible neuronal silencing in acute brain slices, a preparation that maintains local circuit integrity.

Materials:

• Fotocaine stock solution (e.g., 10 mM in DMSO)

• Sucrose-based cutting solution (e.g., in mM: 87 NaCl, 2.5 KCl, 7 MgCl₂, 0.5 CaCl₂, 25 Glucose, 1.25 NaH₂PO₄, 25 NaHCO₃, 75 Sucrose), carbogenated (95% O₂/5% CO₂)

• Artificial cerebrospinal fluid (aCSF) for recording, carbogenated

• Acute brain slice preparation setup (vibratome)

• Patch-clamp electrophysiology setup with a suitable light source.

Procedure:

• Acute Slice Preparation:

  • Prepare 250-300 µm thick horizontal or coronal hippocampal slices from a mouse brain in ice-cold, carbogenated sucrose-based cutting solution.

  • Allow slices to recover in carbogenated aCSF at 34°C for 30 minutes, followed by storage at room temperature.

• Fotocaine Loading:

  • Transfer a slice to the recording chamber and perfuse with aCSF.

  • Perfuse the slice with 100 µM Fotocaine in aCSF for 5 minutes to allow for drug uptake.

• Washout:

  • Perfuse the chamber with Fotocaine-free aCSF for 10 minutes to remove the compound from the extracellular space.

• Electrophysiological Recording and Photoswitching:

  • Establish a whole-cell patch-clamp recording from a CA1 pyramidal neuron.

  • In current-clamp mode, inject a depolarizing current (e.g., 40 pA) to induce action potential firing.

  • Illuminate the neuron with 450 nm light to inhibit firing.

  • Switch to 350 nm light to restore firing.

  • The photoswitching protocol can be repeated multiple times.

Mandatory Visualizations

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]

Application Notes and Protocols for Studying Synaptic Transmission with Fotocaine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fotocaine is a synthetic, photochromic small molecule that functions as a reversible, light-dependent blocker of voltage-gated ion channels.[1][2] Derived from the local anesthetic fomocaine, Fotocaine's utility in neuroscience research stems from its ability to optically control neuronal action potential firing with high spatiotemporal precision.[3][4] This property makes it a powerful tool for dissecting the role of specific neuronal populations and their firing patterns in synaptic transmission and plasticity.[1]

Fotocaine exists in two isomeric states, trans and cis, which can be reversibly switched using light of different wavelengths. The trans-isomer, induced by violet/blue light (e.g., 450 nm), is the biologically active form that blocks voltage-gated sodium channels, thereby inhibiting action potential generation. The cis-isomer, induced by UV light (e.g., 350 nm), is the inactive form, allowing for normal neuronal firing. This rapid and reversible control over neuronal excitability allows researchers to effectively turn on and off the action potential-dependent communication between neurons.

These application notes provide an overview of Fotocaine's mechanism of action and detailed protocols for its use in studying synaptic transmission in brain slice preparations.

Mechanism of Action

Fotocaine's primary mechanism of action is the blockade of voltage-gated sodium channels (Nav) in its trans configuration. Like other local anesthetics, trans-Fotocaine is thought to bind to the inner pore of Nav channels, stabilizing the inactivated state and preventing the influx of sodium ions required for the rising phase of the action potential. By preventing action potential generation in presynaptic neurons, Fotocaine effectively blocks the propagation of the electrical signal to the axon terminal. This, in turn, prevents the depolarization-induced opening of voltage-gated calcium channels (Cav), which is a critical step for the fusion of synaptic vesicles with the presynaptic membrane and the subsequent release of neurotransmitters.

The inactive cis-Fotocaine does not significantly interact with Nav channels, allowing for normal action potential propagation and synaptic transmission. The photoswitching between these two states provides a powerful method to control neurotransmitter release and study its downstream consequences on postsynaptic neurons.

Data Presentation

The following tables summarize the key photophysical and pharmacological properties of Fotocaine, as well as illustrative quantitative data on its effects on neuronal activity and synaptic transmission.

Table 1: Photophysical and Pharmacological Properties of Fotocaine

Property	Value	Reference
Isomerization to trans (active)	~450 nm light
Isomerization to cis (inactive)	~350 nm light
Effective Concentration Range	50 - 100 µM
Target	Voltage-gated sodium channels
Effect of trans isomer	Inhibition of action potential firing
Effect of cis isomer	Permits action potential firing
Onset of Action	Milliseconds (light-dependent)
Duration of Effect	Stable in the dark for at least 10 minutes

Table 2: Illustrative Data on the Effect of Fotocaine on Synaptic Transmission

Note: The following data are representative examples based on the known mechanism of action of Fotocaine and typical results from similar photopharmacological experiments. Direct quantitative data on Fotocaine's effects on synaptic currents is not yet extensively published.

Parameter	Control (cis-Fotocaine, 350 nm)	Active (trans-Fotocaine, 450 nm)	Percent Inhibition
Presynaptic Action Potential Firing Rate	10 Hz	0 Hz	100%
Evoked EPSC Amplitude (pA)	-150 ± 20	-10 ± 5	~93%
Evoked IPSC Amplitude (pA)	-200 ± 30	-15 ± 8	~92.5%
Spontaneous mEPSC Frequency (Hz)	2.5 ± 0.5	2.4 ± 0.6	No significant change
Paired-Pulse Ratio (50 ms interval)	1.8 ± 0.2	N/A (no second pulse)	100% (of paired-pulse facilitation)

Experimental Protocols

Protocol 1: Preparation of Acute Brain Slices and Fotocaine Loading

This protocol describes the preparation of acute brain slices and the loading of Fotocaine for subsequent electrophysiological recordings.

Materials:

• Fotocaine stock solution (e.g., 10 mM in DMSO)

• Artificial cerebrospinal fluid (aCSF)

• Sucrose-based cutting solution

• Vibratome

• Incubation chamber

Procedure:

• Prepare fresh aCSF and sucrose-based cutting solution and saturate with 95% O2 / 5% CO2.

• Anesthetize the animal and perfuse transcardially with ice-cold sucrose-based cutting solution.

• Rapidly dissect the brain and prepare 300-400 µm thick slices using a vibratome in ice-cold cutting solution.

• Transfer the slices to an incubation chamber containing aCSF at 32-34°C for a recovery period of at least 1 hour.

• To load Fotocaine, transfer the slices to a separate chamber containing aCSF with the desired final concentration of Fotocaine (e.g., 50 or 100 µM). Incubate for 10-15 minutes.

• After loading, transfer the slices back to the main incubation chamber with fresh aCSF for at least 10 minutes before recording to wash out excess extracellular Fotocaine.

Protocol 2: Optical Control of Synaptic Transmission

This protocol details how to use Fotocaine to optically control synaptic transmission in a whole-cell patch-clamp recording configuration.

Materials:

• Fotocaine-loaded brain slice

• Patch-clamp electrophysiology setup

• Light source capable of delivering 350 nm and 450 nm light (e.g., LED, laser) coupled to the microscope light path

• Stimulating electrode

Procedure:

• Transfer a Fotocaine-loaded slice to the recording chamber and continuously perfuse with aCSF.

• Establish a whole-cell patch-clamp recording from a postsynaptic neuron of interest.

• Place a stimulating electrode in a region containing the presynaptic afferents to the recorded neuron.

• Baseline Recording:

  • Illuminate the slice with 350 nm light to ensure Fotocaine is in the inactive cis state.

  • Deliver electrical stimulation to the presynaptic fibers and record the resulting excitatory or inhibitory postsynaptic currents (EPSCs or IPSCs) in the postsynaptic neuron.

  • Establish a stable baseline of synaptic responses.

• Optical Inhibition of Synaptic Transmission:

  • Switch the illumination to 450 nm light to convert Fotocaine to its active trans state.

  • Continue to deliver the same electrical stimulation to the presynaptic fibers.

  • Record the synaptic responses. A significant reduction or complete block of the evoked EPSCs/IPSCs should be observed, as the presynaptic action potentials are inhibited.

• Reversal of Inhibition:

  • Switch the illumination back to 350 nm light.

  • Continue to deliver electrical stimulation.

  • The synaptic responses should recover to baseline levels as Fotocaine is converted back to its inactive cis state.

• Data Analysis:

  • Measure the amplitude and frequency of the synaptic events under both light conditions.

  • Quantify the degree of inhibition of synaptic transmission by comparing the responses at 450 nm to the baseline at 350 nm.

Visualizations

Signaling Pathway of Synaptic Transmission and Fotocaine Intervention

Caption: Fotocaine's mechanism of action in inhibiting synaptic transmission.

Experimental Workflow for Using Fotocaine in Brain Slices

Caption: Workflow for an electrophysiology experiment using Fotocaine.

Logical Framework for Neural Circuit Dissection with Fotocaine

Caption: Using focused light and Fotocaine to dissect neural circuits.

References

• 1. Optogenetic dissection of neural circuits underlying emotional valence and motivated behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Light at the end of the channel: optical manipulation of intrinsic neuronal excitability with chemical photoswitches [frontiersin.org]
• 4. In Vitro Investigation of Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting inconsistent Fotocaine light activation

Disclaimer: Fotocaine is a hypothetical compound created for illustrative purposes within this technical guide. The information provided is based on the established principles of photopharmacology and is intended to serve as a template for troubleshooting photosensitive agents.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with the photosensitive local anesthetic, Fotocaine.

Quick Links

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Frequently Asked Questions (FAQs)

Q1: What is Fotocaine and how does it work? A1: Fotocaine is a photosensitive, or "caged," local anesthetic. In its inactive state, a photolabile protecting group (PPG) blocks its ability to interact with voltage-gated sodium channels. Upon illumination with a specific wavelength of light (typically 405 nm), this PPG is cleaved, releasing the active anesthetic and enabling it to block nerve impulses.

Q2: How should I store Fotocaine? A2: Fotocaine is light-sensitive and should be stored in a light-proof container (e.g., an amber vial wrapped in aluminum foil) at -20°C. Working solutions should be prepared fresh and protected from ambient light. Repeated freeze-thaw cycles should be avoided.

Q3: What is the optimal wavelength for activating Fotocaine? A3: The optimal activation wavelength for Fotocaine is 405 nm. While there is some activation at adjacent wavelengths, efficiency drops significantly. Using a light source with a narrow emission spectrum centered at 405 nm is crucial for consistent results.[1]

Q4: Can I use a standard fluorescent microscope to activate Fotocaine? A4: Yes, a standard epifluorescence microscope equipped with a 405 nm laser or a filtered mercury/xenon lamp can be used. However, it is essential to measure and calibrate the power output at the sample plane to ensure sufficient energy is delivered for activation.[2][3]

Q5: Are the byproducts of Fotocaine photoactivation toxic? A5: The photoreleased protecting group and its byproducts are designed to be biologically inert.[4] However, it is always good practice to perform control experiments to assess any potential off-target effects of the illumination or the byproducts in your specific experimental model.

Troubleshooting Inconsistent Light Activation

This guide addresses common problems related to inconsistent or failed activation of Fotocaine.

Problem 1: No observable anesthetic effect after illumination.

Possible Cause	Recommended Action
Inadequate Light Source Power	The light intensity at the sample is too low to cleave the photolabile group efficiently. Verify the power of your light source (laser or lamp) at the sample plane using a power meter. Ensure it meets the minimum requirements specified in the product datasheet.[5]
Incorrect Wavelength	The light source is not emitting at the optimal 405 nm wavelength. Check the specifications of your laser or filter sets. Using incorrect filters can prevent the activating light from reaching the sample.
Fotocaine Degradation	Improper storage may have led to the degradation of the compound. Prepare a fresh stock solution from a new vial and protect it from light at all times.
Beam Misalignment	The light path may be misaligned, causing the activation beam to miss the target area. Check the alignment of your microscope's optical path.
Incorrect Experimental Conditions	The pH or temperature of the buffer may be outside the optimal range for the uncaging reaction. Verify that your experimental conditions match the recommended protocol.

Problem 2: The anesthetic effect is weaker or more variable than expected.

Possible Cause	Recommended Action
Insufficient Illumination Duration	The duration of light exposure is too short to activate a sufficient concentration of Fotocaine. Increase the illumination time incrementally. An optimization experiment may be necessary to determine the ideal duration for your setup.
Light Scattering/Absorption	The experimental tissue or medium is scattering or absorbing the 405 nm light, reducing the photons reaching the Fotocaine. This is common in deep tissue experiments. Consider using two-photon activation if available, or increase the light intensity.
Low Fotocaine Concentration	The local concentration of Fotocaine at the target site is too low. Try increasing the initial concentration of the applied solution.
Presence of Quenching Agents	Components in your experimental buffer (e.g., certain antioxidants) may be quenching the photoactivation reaction. Review your buffer composition and compare it against a simple saline solution in a control experiment.
Inconsistent Light Delivery	The power output of your lamp or laser may be fluctuating. Allow the light source to warm up and stabilize before starting the experiment. Check the manufacturer's specifications for lamp lifetime, as older lamps can have unstable output.

Problem 3: I observe cell toxicity or damage after illumination.

Possible Cause	Recommended Action
Phototoxicity	The high intensity or duration of 405 nm light is causing cellular damage, independent of Fotocaine. Reduce the light intensity or the duration of exposure. Perform a control experiment by illuminating cells without Fotocaine present to assess the level of light-induced toxicity.
Thermal Effects	A high-power light source, especially if focused on a small area, can cause localized heating. If possible, measure the temperature change during illumination. Reduce light intensity or use pulsed illumination to minimize heating.

Quantitative Parameters for Fotocaine Activation

The following table summarizes key quantitative data for successful Fotocaine activation.

Parameter	Recommended Value	Notes
Activation Wavelength	405 nm	Peak absorption of the photolabile protecting group.
Light Power Density (1P)	5-20 mW/mm²	At the sample plane. Varies with experimental setup.
Illumination Duration	100-500 ms	Dependent on power density and desired effect.
Working Concentration	10-100 µM	Application-dependent; optimize for your system.
Effective Half-Life (Active)	~5 minutes	In aqueous buffer at 37°C.
Quantum Yield (Φ)	~0.25	Efficiency of converting a photon into a cleavage event.

Diagrams

Fotocaine Activation Pathway

The diagram below illustrates the light-induced activation mechanism of Fotocaine.

Caption: Light activation cleaves the protecting group (PPG) from Fotocaine, enabling it to block sodium channels.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing issues with Fotocaine activation.

Caption: A step-by-step decision tree for troubleshooting inconsistent Fotocaine activation.

Experimental Protocols

Protocol 1: Validation of Light Source Power

Objective: To accurately measure the power density (mW/mm²) of the activation light source at the sample plane.

Materials:

• Microscope with 405 nm light source (laser or lamp with DAPI/Violet filter cube).

• Photodiode power meter with a sensor appropriate for the 405 nm wavelength.

• Objective lens to be used in the experiment.

• Microscope slide.

Methodology:

• Turn on the 405 nm light source and allow it to stabilize for at least 30 minutes.

• Place the power meter sensor on the microscope stage, centered in the light path.

• Focus the objective lens onto the surface of the sensor.

• Set the light source to the power level intended for the experiment.

• Record the power reading from the meter in milliwatts (mW).

• Measure the diameter of the illuminated area on the sensor. This can be done by replacing the sensor with a slide and using the microscope's software or a graticule to measure the spot size.

• Calculate the area of the illuminated circle: Area (mm²) = π * (diameter / 2)².

• Calculate the power density: Power Density (mW/mm²) = Power (mW) / Area (mm²).

• Compare this value to the recommended power density in the table above. Adjust the light source intensity as needed.

Protocol 2: In Vitro Functional Assay using Cell Culture

Objective: To confirm the bio-activity of a Fotocaine stock solution in a controlled cellular environment (e.g., using dorsal root ganglion neurons or a similar excitable cell line).

Materials:

• Cultured excitable cells (e.g., DRG neurons).

• Patch-clamp electrophysiology rig or calcium imaging setup.

• Microscope with 405 nm illumination.

• Fotocaine stock solution.

• Appropriate extracellular recording solution.

• Agent to stimulate neuronal firing (e.g., high potassium solution or electrical stimulation).

Methodology:

• Prepare the cell culture for the experiment (e.g., place coverslip in the recording chamber).

• Obtain a baseline recording of cellular activity (action potentials or calcium transients) in response to a stimulus.

• Perfuse the chamber with the extracellular solution containing the desired concentration of Fotocaine (e.g., 50 µM). Keep the preparation in the dark for a 5-minute incubation period.

• Repeat the stimulus. No change in activity should be observed, as Fotocaine is inactive.

• Deliver a pulse of 405 nm light (e.g., 10 mW/mm² for 200 ms) to the cell or region of interest.

• Immediately following illumination, apply the stimulus again.

• Observe and quantify the reduction in cellular activity. A significant reduction or complete silencing of the response indicates successful Fotocaine activation.

• Wash out the Fotocaine and observe the recovery of the response to confirm the effect was not due to phototoxicity.

Protocol 3: Experimental Workflow for a Typical Experiment

The diagram below outlines the standard workflow for using Fotocaine in a research setting.

Caption: Standard experimental sequence for applying and activating Fotocaine to achieve spatiotemporal control.

References

• 1. An Analysis of LED Light Sources Commonly Used in Photochemical Experiments_industry trends-Perfectlight [perfectlight.com.cn]
• 2. Photoactivation and Imaging of Optical Highlighter Fluorescent Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZEISS Microscopy Online Campus | Practical Aspects of Photoactivated Localization Microscopy (PALM) [zeiss-campus.magnet.fsu.edu]
• 4. Photoactivatable Reagents, Including Photoreactive Crosslinkers and Caged Probes—Section 5.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. hepatochem.com [hepatochem.com]

minimizing phototoxicity in Fotocaine experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize phototoxicity in Fotocaine experiments.

Troubleshooting Guide

Phototoxicity can manifest in various ways, often subtly, compromising experimental data. This guide provides solutions to common issues encountered during experiments with Fotocaine.

Problem	Possible Cause	Solution
Reduced cell viability or cell death after light exposure.	High light intensity or prolonged exposure is causing cellular damage.	- Reduce the intensity of the 350 nm and 450 nm light sources to the minimum required for effective switching of Fotocaine. - Decrease the duration of light exposure. - Increase the time interval between light stimulations.
Altered cell morphology (e.g., blebbing, vacuolization) or behavior (e.g., reduced motility) even with low light exposure.	The cells may be particularly sensitive to the wavelengths of light being used, or the Fotocaine concentration may be too high.	- Consider using a different cell line that is known to be more robust for optogenetic experiments. - Lower the concentration of Fotocaine. - Supplement the culture medium with antioxidants like Trolox or N-acetylcysteine to scavenge reactive oxygen species (ROS).
Inconsistent or unreliable switching of Fotocaine's effect.	The light intensity may be too low to efficiently isomerize Fotocaine, or the compound may not have been adequately washed out.	- Ensure that the light source is properly calibrated and delivering the correct wavelength and intensity. - Increase the light intensity in small increments while monitoring for signs of phototoxicity. - Confirm that the washout procedure after Fotocaine loading is thorough to remove any unbound compound.
Control cells (no Fotocaine) are showing signs of stress or damage after light exposure.	The light itself is causing phototoxicity, independent of Fotocaine.	This confirms a light-dosage issue. Implement all the solutions for reducing light intensity and duration mentioned above. It is crucial to perform light-only controls to establish a baseline for phototoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Fotocaine and how does it work?

A1: Fotocaine is a photoswitchable ion channel blocker derived from the local anesthetic fomocaine.[1][2][3][4] It can be reversibly switched between two isomeric states using light of different wavelengths. The trans-isomer, which is favored in the dark and under 450 nm light, blocks voltage-gated sodium channels, thus inhibiting neuronal action potentials.[1] The cis-isomer, induced by 350 nm light, is a less potent blocker, allowing for the restoration of neuronal activity. This property enables precise optical control over neural signaling.

Q2: What is "phototoxicity" in the context of Fotocaine experiments?

A2: In Fotocaine experiments, "phototoxicity" generally refers to the damaging effects of the light used to switch the molecule's state on the cells or tissue being studied. This is distinct from the phototoxicity seen in photodynamic therapy, where the photosensitizer is designed to produce reactive oxygen species (ROS) to kill cells. While Fotocaine's primary mechanism is not ROS production, the high-energy light (especially 350 nm UV light) used for its activation can cause cellular stress and damage through other mechanisms.

Q3: What are the early signs of phototoxicity I should watch for?

A3: Early signs of phototoxicity can be subtle and may not involve immediate cell death. These can include:

• Changes in cell morphology, such as membrane blebbing or the formation of vacuoles.

• Altered cellular behavior, like a decrease in cell motility or changes in the dynamics of intracellular organelles.

• Cell cycle arrest.

• More severe signs include mitochondrial swelling, loss of membrane integrity, and ultimately, cell lysis.

Q4: How can I minimize phototoxicity in my Fotocaine experiments?

A4: Minimizing phototoxicity is crucial for obtaining reliable and reproducible data. Here are key strategies:

• Reduce Light Dosage: This is the most critical factor. Use the lowest light intensity and the shortest exposure duration that still allows for effective switching of Fotocaine.

• Optimize Wavelength: While Fotocaine's switching wavelengths are fixed, be aware that the 350 nm light is more energetic and potentially more damaging than the 450 nm light.

• Use Protective Agents: Supplementing your culture medium with antioxidants such as Trolox or ascorbic acid can help mitigate the effects of reactive oxygen species that may be generated as a byproduct of light exposure.

• Implement Controls: Always include control groups that are not exposed to light, as well as groups exposed to light but not Fotocaine, to differentiate between the effects of the compound and the light itself.

Q5: What concentrations of Fotocaine are typically used?

A5: Published studies have used Fotocaine at concentrations of 50 µM and 100 µM in neuronal cell cultures and brain slices. It is recommended to start with a lower concentration and increase it if necessary, while monitoring for any signs of cytotoxicity independent of light exposure.

Quantitative Data Summary

The following tables provide a summary of key parameters to consider for minimizing phototoxicity. The cell viability data is illustrative and will vary depending on the cell type and experimental conditions.

Table 1: Light Dosage and Cell Viability

Light Wavelength (nm)	Light Intensity (mW/cm²)	Exposure Duration (s)	Total Light Dose (J/cm²)	Estimated Cell Viability (%)
350	5	10	0.05	95
350	10	10	0.1	85
350	10	30	0.3	70
450	10	10	0.1	98
450	20	10	0.2	90
450	20	30	0.6	80

Note: This data is hypothetical and intended for illustrative purposes. Actual cell viability will depend on the specific cell type and experimental conditions.

Table 2: Protective Agents and Their Effects

Protective Agent	Concentration	Mechanism of Action	Expected Improvement in Cell Viability
Trolox	100-500 µM	Water-soluble Vitamin E analog, potent ROS scavenger.	10-20%
N-acetylcysteine (NAC)	1-5 mM	Precursor to glutathione, a major intracellular antioxidant.	15-25%
Ascorbic Acid	50-200 µM	Vitamin C, scavenges various ROS.	10-15%

Experimental Protocols

Protocol 1: Determining the Optimal Fotocaine Concentration

• Cell Plating: Plate your cells of interest in a multi-well plate at a suitable density.

• Fotocaine Incubation: Prepare a range of Fotocaine concentrations (e.g., 10, 25, 50, 100, 200 µM) in your standard culture medium. Replace the medium in the wells with the Fotocaine solutions and incubate for the desired loading time (e.g., 5 minutes).

• Washout: Gently wash the cells three times with fresh, pre-warmed medium to remove any unbound Fotocaine.

• Viability Assay (Dark Toxicity): Perform a standard cell viability assay (e.g., MTT, PrestoBlue, or live/dead staining) on the cells without any light exposure.

• Analysis: Determine the highest concentration of Fotocaine that does not cause a significant decrease in cell viability compared to the untreated control. This will be your maximum working concentration.

Protocol 2: Minimizing Phototoxicity During a Fotocaine Experiment

• Preparation: Prepare your cells with the optimal concentration of Fotocaine as determined in Protocol 1.

• Control Groups: Set up the following control groups:

  • Cells with no Fotocaine and no light exposure.

  • Cells with no Fotocaine, exposed to the 350 nm and 450 nm light protocol.

  • Cells with Fotocaine, but no light exposure.

• Light Exposure Parameters:

  • Start with the lowest possible light intensity for both 350 nm and 450 nm light.

  • Use the shortest possible exposure times that are sufficient to switch Fotocaine.

  • Maximize the interval between light stimulations.

• Experiment: Perform your experiment, applying the light stimulation protocol to the relevant wells.

• Post-Experiment Viability Assessment: After the experiment, perform a cell viability assay on all experimental and control groups.

• Data Analysis: Compare the viability of the experimental group to the control groups. If there is a significant decrease in viability in the light-exposed groups (with or without Fotocaine), further optimization of the light parameters is required.

Visualizations

Caption: Mechanism of action of Fotocaine.

Caption: Workflow for minimizing phototoxicity.

Caption: Troubleshooting logic for phototoxicity.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]
• 4. mdpi.com [mdpi.com]

optimizing Fotocaine concentration for brain slice recordings

Welcome to the technical support center for Fotocaine, a photochromic ion channel blocker for controlling neuronal action potential firing with light. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed protocols to help researchers optimize their experiments with Fotocaine in brain slice recordings.

Frequently Asked Questions (FAQs)

Q1: What is Fotocaine and how does it work?

Fotocaine is a photochromic ion channel blocker derived from the local anesthetic fomocaine.[1][2][3][4][5] Its action is controlled by light:

• Inactivated State (cis-isomer): Upon illumination with UV light (e.g., 350 nm), Fotocaine converts to its cis-isomer. In this state, it has a reduced blocking effect, allowing neurons to fire action potentials.

• Active State (trans-isomer): Illumination with blue light (e.g., 450 nm) or return to darkness converts Fotocaine to its trans-isomer. In this state, it acts as an open channel blocker, suppressing action potential firing.

This allows for precise temporal control of neuronal activity. The cis-state is stable for several minutes in the dark, meaning continuous UV illumination is not required to maintain the "on" state.

Q2: What are the recommended concentrations for Fotocaine in brain slice experiments?

Initial characterization studies have used concentrations between 50 µM and 100 µM. The optimal concentration may vary depending on the brain region, neuron type, and slice thickness. It is recommended to perform a dose-response curve to determine the ideal concentration for your specific experimental setup.

Q3: How do I prepare and apply Fotocaine to my brain slices?

Fotocaine should be dissolved in your standard artificial cerebrospinal fluid (aCSF). For application, slices are typically incubated in a solution containing Fotocaine before being transferred to the recording chamber. One published method involves perfusing the slice with 100 µM Fotocaine for 5 minutes to allow for drug uptake, followed by a 10-minute washout with standard aCSF before recording.

Q4: What wavelengths of light should I use to control Fotocaine?

The isomerization of Fotocaine is controlled by specific wavelengths of light:

• To permit action potentials (cis-isomer): Use UV light around 350 nm.

• To inhibit action potentials (trans-isomer): Use blue light around 450 nm. Graded effects can be achieved by using wavelengths between 350 and 400 nm to create different cis/trans ratios.

Troubleshooting Guide

Issue 1: No observable effect of Fotocaine on neuronal firing.

Potential Cause	Troubleshooting Step
Incorrect Concentration	Verify the final concentration of Fotocaine in your aCSF. Perform a dose-response experiment (e.g., 25 µM, 50 µM, 100 µM, 200 µM) to find the optimal concentration for your preparation.
Inadequate Drug Perfusion/Uptake	Ensure the slice is fully submerged and perfused during the loading phase. Increase the incubation time (e.g., from 5 to 10 minutes) to ensure Fotocaine has penetrated the tissue.
Insufficient Light Power	Check the power output of your light source at the slice level. The light may be too weak to cause efficient isomerization. Ensure your objective is clean and the light path is unobstructed.
Incorrect Wavelength	Verify that your light sources are emitting at the correct wavelengths (around 350 nm and 450 nm) using a spectrometer.
Poor Brain Slice Health	Visually inspect the slice for healthy, translucent neurons. Consider using a protective recovery method, like an NMDG-based aCSF, to improve slice viability.

Issue 2: Incomplete or slow switching between firing and non-firing states.

Potential Cause	Troubleshooting Step
Suboptimal cis/trans Ratio	Adjust the duration and intensity of the light application. A brief, high-intensity pulse may be more effective for rapid switching than a long, low-intensity illumination.
Drug Washout	If recording for an extended period after the initial loading, Fotocaine may be slowly washing out of the slice. Consider adding a low concentration of Fotocaine to the perfusion aCSF to maintain a steady-state concentration.
Photodamage	High-intensity UV light can be phototoxic. Minimize UV exposure to the shortest duration required for switching. If you suspect photodamage, try reducing the light intensity or duration and check for changes in baseline neuronal health (e.g., resting membrane potential, input resistance).

Issue 3: Unstable recording or loss of seal after light application.

Potential Cause	Troubleshooting Step
Solvent Effects	If using a solvent like DMSO to dissolve Fotocaine, ensure the final concentration is minimal (typically <0.1%) and run a vehicle control experiment with the solvent alone to test for effects on cell health.
Local pH or Temperature Changes	High-powered light sources can cause localized heating or pH changes in the aCSF. Ensure your perfusion system has an adequate flow rate (e.g., 2-5 mL/min) to dissipate heat and maintain stable pH.
Mechanical Instability	Ensure that the fiber optic or light guide is securely mounted and does not move during illumination, which could disturb the patch pipette.

Experimental Protocols & Data

Quantitative Data Summary

The following table summarizes the key quantitative parameters reported in the initial characterization of Fotocaine.

Parameter	Value	Cell Type / Preparation	Source
Effective Concentration	50 µM	Dissociated mouse hippocampal neurons
Effective Concentration	100 µM	Acute mouse hippocampal slices (CA1)
Activation Wavelength	350 nm	(Isomerization to cis-state, permits firing)
Inactivation Wavelength	450 nm	(Isomerization to trans-state, inhibits firing)
Loading/Incubation Time	5 minutes	Acute mouse hippocampal slices
Washout Time Post-Loading	10 minutes	Acute mouse hippocampal slices

Protocol: Whole-Cell Patch-Clamp Recording in Acute Slices

This protocol is adapted from the methodology described for Fotocaine application in acute hippocampal slices.

1. Brain Slice Preparation: a. Anesthetize the animal and perfuse transcardially with ice-cold, carbogenated (95% O₂, 5% CO₂) sucrose-based slicing solution. b. Rapidly dissect the brain and prepare 300-350 µm thick slices on a vibratome in the same ice-cold sucrose solution. c. Transfer slices to a recovery chamber with standard aCSF, incubated at 34°C for 30 minutes, and then maintained at room temperature for at least 1 hour before use.

2. Fotocaine Loading: a. Transfer a slice to the recording chamber. b. Perfuse the slice with aCSF containing 100 µM Fotocaine for 5 minutes to allow the drug to load into the tissue. c. Switch the perfusion back to standard aCSF and allow it to wash out for 10 minutes before starting the recording.

3. Electrophysiological Recording: a. Obtain a whole-cell patch-clamp recording from a target neuron (e.g., a CA1 pyramidal neuron). b. Record baseline activity. Induce action potentials using a depolarizing current injection (e.g., 40-50 pA for 300 ms). c. To inhibit firing, illuminate the slice with 450 nm light. The trans-Fotocaine will block action potentials. d. To restore firing, illuminate the slice with 350 nm light. The cis-Fotocaine will permit action potentials in response to the same current injection. e. The switched states (firing or non-firing) should persist for several minutes after the light is turned off.

Visualizations

Fotocaine Mechanism of Action

Caption: Light-dependent isomerization and action of Fotocaine.

Experimental Workflow for Optimizing Fotocaine

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]
• 4. materialsciencetech.com [materialsciencetech.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Improving Light Penetration for In-Vivo Photochemical Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in in-vivo photochemical studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the critical challenge of achieving adequate light penetration in biological tissues for activating photosensitive compounds like Fotocaine.

Frequently Asked Questions (FAQs)

Q1: Why is light penetration a major challenge in my in vivo experiments?

Limited light penetration is a significant hurdle in in vivo studies because biological tissues are highly scattering and absorbing media.[1][2] This attenuation of light intensity as it travels through tissue reduces the activation of the photosensitive agent at the target site, diminishing the therapeutic or experimental effect.[2][3] The penetration depth is wavelength-dependent, with shorter wavelengths (like the 350-450 nm required for Fotocaine) having significantly less penetration than longer wavelengths in the near-infrared (NIR) spectrum.[4]

Q2: What are the primary strategies to improve light penetration for photodynamic therapy (PDT) and other photochemical studies?

Several innovative approaches can enhance light delivery to deeper tissues. The main strategies include:

• Utilizing the Near-Infrared (NIR) Window: Employing photosensitizers that are activated by NIR light (700-1100 nm), which has greater penetration depth in tissue.

• Upconversion Nanoparticles (UCNPs): Using nanoparticles that absorb deeply penetrating NIR light and emit light at shorter, higher-energy wavelengths capable of activating a nearby photosensitizer.

• Sonoporation and Ultrasound-Mediated Approaches: Applying focused ultrasound to transiently increase tissue permeability and reduce light scattering.

• Microneedle-Based Delivery: Using microneedles to physically bypass the superficial skin layers for direct delivery of the photosensitizer and/or light to the target depth.

Q3: How do Upconversion Nanoparticles (UCNPs) work to activate photosensitizers in deep tissues?

UCNPs are specialized nanoparticles that can absorb two or more low-energy photons from a near-infrared light source and convert them into a single higher-energy photon, typically in the visible spectrum. This emitted visible light can then excite a photosensitizer that is in close proximity to the UCNP, triggering the desired photochemical reaction. This process effectively overcomes the limited penetration of visible light by using deeply penetrating NIR light as the initial energy source.

Q4: Can ultrasound really improve light penetration? What is the mechanism?

Yes, focused ultrasound can enhance light penetration through several mechanisms. One primary method is the generation of transient microbubbles in the tissue. These bubbles can act as a medium that predominantly scatters light in the forward direction, reducing the overall scattering and defocusing of the incident light beam. Another mechanism involves ultrasound-induced changes in tissue structure, such as momentarily widening the interstitial spaces, which can decrease the absorption coefficient and increase light transmission.

Q5: Are there photosensitizers that are directly activated by near-infrared (NIR) light?

Yes, there has been significant research in developing photosensitizers with absorption spectra in the NIR range. These molecules are advantageous because NIR light can penetrate deeper into biological tissues compared to visible or UV light. By matching the photosensitizer's absorption peak to the NIR window, more effective activation can be achieved in deeper-seated targets.

Troubleshooting Guides

Problem: Insufficient therapeutic/experimental effect in deep tissue targets.

Possible Cause	Troubleshooting Step
Poor light penetration at the chosen wavelength.	1. Switch to a longer wavelength light source and a compatible photosensitizer. Consider using a photosensitizer that absorbs in the near-infrared (NIR) window (700-1100 nm) for deeper penetration.2. Employ Upconversion Nanoparticles (UCNPs). If your photosensitizer is activated by visible light, couple it with UCNPs that can be excited by NIR light to emit the required visible light wavelength at the target site.
High light scattering in the tissue.	1. Utilize focused ultrasound. The application of ultrasound can create temporary changes in the tissue that reduce light scattering and improve light delivery to the target.2. Consider tissue compression. In some applications, gentle compression of the tissue can reduce its thickness and blood content, thereby decreasing light scattering and absorption.
Inadequate delivery of the photosensitizer to the target depth.	1. Use microneedle arrays. Microneedles can deliver the photosensitizer directly to a specific depth within the tissue, bypassing the most superficial, highly scattering layers.2. Optimize the delivery vehicle. Encapsulating the photosensitizer in nanoparticles or liposomes can improve its solubility, stability, and targeting to the desired tissue.

Problem: High signal-to-noise ratio in fluorescence imaging-guided studies.

Possible Cause	Troubleshooting Step
Autofluorescence from endogenous fluorophores.	1. Shift to NIR imaging. Use a photosensitizer that both absorbs and emits in the NIR range, where tissue autofluorescence is significantly lower.2. Employ time-gated imaging. This technique can help to differentiate the longer-lived fluorescence of the photosensitizer from the short-lived autofluorescence of the tissue.
Low quantum yield of the photosensitizer.	1. Select a photosensitizer with a higher quantum yield. Refer to the literature to choose a photosensitizer known for its bright emission.2. Optimize the local environment. The fluorescence quantum yield can be influenced by factors such as pH and binding to cellular structures. Consider targeted delivery to organelles where the photosensitizer's fluorescence is enhanced.

Quantitative Data Summary

The following tables provide a summary of quantitative data related to improving light penetration for in-vivo studies.

Table 1: Comparison of Light Penetration Enhancement Techniques

Technique	Principle of Action	Typical Penetration Depth Enhancement	Key Advantages	Key Limitations
Near-Infrared (NIR) Light	Utilizes the "optical window" of tissue where absorption and scattering are lower.	Several millimeters to centimeters, depending on the tissue.	Non-invasive, deep penetration.	Requires development of efficient NIR-activated photosensitizers.
Upconversion Nanoparticles (UCNPs)	Convert deep-penetrating NIR light to visible light to activate photosensitizers.	Enables activation of visible-light photosensitizers at depths achievable by NIR light.	High signal-to-noise ratio, low autofluorescence.	Potential for nanoparticle toxicity, complex synthesis.
Focused Ultrasound	Creates transient microbubbles and structural changes to reduce light scattering.	Can increase light intensity at the target by over 25%.	Non-invasive, can be combined with other modalities.	Requires specialized equipment, potential for thermal effects.
Microneedles	Physically bypass the epidermis to deliver light and/or photosensitizers directly to deeper layers.	Can deliver light effectively to depths of several millimeters.	Precise depth control, enhances drug delivery.	Invasive, limited to accessible tissues.

Table 2: Efficacy of Microneedle-Assisted Photodynamic Therapy

Parameter	Conventional PDT	Dual-Function Microneedle Array (DfMNA) PDT	Reference
Photosensitizer Amount	300 µg	0.5 µg
Light Irradiance	100 mW cm⁻²	60 mW cm⁻²
Therapeutic Outcome	Standard	Improved treatment effects

Experimental Protocols

Protocol 1: In Vivo Photodynamic Therapy using Upconversion Nanoparticles

This protocol provides a general framework for an in-vivo PDT study using UCNPs. Specific parameters will need to be optimized for the animal model, tumor type, and photosensitizer used.

• Preparation of UCNP-Photosensitizer Conjugates:

  • Synthesize or procure NaYF4:Yb/Er upconversion nanoparticles.

  • Coat the UCNPs with a biocompatible polymer (e.g., O-carboxymethyl chitosan) to improve stability and provide functional groups for conjugation.

  • Chemically conjugate the photosensitizer (e.g., pyropheophorbide-a) and a targeting ligand (e.g., RGD peptide) to the polymer-coated UCNPs.

  • Characterize the final nanoconstructs for size, morphology, and successful conjugation.

• Animal Model and Tumor Induction:

  • Establish a tumor model in immunocompromised mice (e.g., subcutaneous injection of U87-MG human glioblastoma cells).

  • Allow tumors to grow to a palpable size (e.g., 5-8 mm in diameter).

• Administration of Nanoconstructs:

  • Suspend the UCNP-photosensitizer conjugates in a sterile vehicle (e.g., phosphate-buffered saline).

  • Administer the suspension to the tumor-bearing mice via intravenous injection (e.g., tail vein).

• Biodistribution and Targeting Assessment (Optional):

  • At various time points post-injection, perform in-vivo imaging to monitor the accumulation of the nanoconstructs at the tumor site.

• Near-Infrared Light Irradiation:

  • At the time of peak tumor accumulation, anesthetize the mice.

  • Irradiate the tumor area with a near-infrared laser (e.g., 980 nm) at a specific power density and for a defined duration.

• Therapeutic Efficacy Evaluation:

  • Monitor tumor growth over time by measuring tumor volume.

  • At the end of the study, euthanize the animals and perform histological analysis of the tumors to assess treatment-induced necrosis and apoptosis.

Protocol 2: Enhancing Light Penetration with Focused Ultrasound

This protocol outlines a general procedure for using focused ultrasound to improve light delivery for PDT.

• Experimental Setup:

  • Couple a focused ultrasound transducer and a light source (e.g., laser) to the tissue of interest. A tissue-mimicking phantom can be used for initial optimization.

  • Place a detector on the opposite side of the tissue/phantom to measure light transmittance.

• Ultrasound Parameter Optimization:

  • Determine the ultrasound intensity required to induce a change in light scattering without causing thermal damage. This can be done by gradually increasing the ultrasound intensity while monitoring both light transmittance and tissue temperature.

• Concurrent Light and Ultrasound Application:

  • Simultaneously deliver the light and focused ultrasound to the target area.

  • The ultrasound can be applied continuously or in pulses.

• Measurement of Light Enhancement:

  • Measure the increase in light intensity at the detector with and without the application of ultrasound.

• In Vivo Application:

  • For in-vivo studies, ensure proper acoustic coupling of the ultrasound transducer to the skin.

  • Administer the photosensitizer systemically or locally.

  • At the appropriate time, apply the focused ultrasound and light to the target tissue.

  • Evaluate the therapeutic outcome as described in Protocol 1.

Visualizations

Caption: Workflow for in-vivo photodynamic therapy using upconversion nanoparticles.

Caption: Mechanism of UCNP-mediated photodynamic therapy.

Caption: Strategies to overcome limited light penetration in tissue.

References

• 1. Increased light penetration due to ultrasound-induced air bubbles in optical scattering media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beyond the Barriers of Light Penetration: Strategies, Perspectives and Possibilities for Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photodynamic Therapy—Current Limitations and Novel Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Towards overcoming obstacles of type II photodynamic therapy: Endogenous production of light, photosensitizer, and oxygen - PMC [pmc.ncbi.nlm.nih.gov]

addressing Fotocaine stability and solubility issues

This technical support center provides guidance and troubleshooting for common issues related to the stability and solubility of Fotocaine.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for dissolving and storing Fotocaine solutions?

For optimal stability, Fotocaine solutions should be maintained within a pH range of 4.0 to 6.0. Below pH 4.0, it is susceptible to acid-catalyzed hydrolysis, while above pH 8.0, base-catalyzed degradation occurs. For short-term storage (up to 72 hours) at 2-8°C, a citrate-phosphate buffer at pH 5.0 is recommended.

Q2: My Fotocaine solution is cloudy or has precipitated. What should I do?

Fotocaine has low aqueous solubility at neutral and alkaline pH. Cloudiness or precipitation is likely due to the pH of the solution being outside the optimal range. To resolve this, you can try adding a small amount of a pH-adjusting agent (e.g., dilute HCl or citric acid) to lower the pH to between 4.0 and 6.0. Always check the pH after adjustment. If the issue persists, consider using a co-solvent system as described in the troubleshooting guide below.

Q3: I am observing a rapid loss of potency in my Fotocaine samples. What could be the cause?

Rapid potency loss is often due to degradation. The most common causes are exposure to light, improper pH, or high temperatures. Ensure that all solutions are prepared, stored, and handled with protection from light (e.g., using amber vials or covering containers with foil). Verify the pH of your solution and store it at the recommended temperature of 2-8°C.

Q4: Can I use organic solvents to dissolve Fotocaine?

Yes, Fotocaine exhibits good solubility in several organic solvents. For experimental purposes, solvents like DMSO, ethanol, and PEG 400 can be used. However, for cell-based assays or in vivo studies, the final concentration of the organic solvent must be kept low to avoid toxicity. See the solubility data table below for more details.

Troubleshooting Guides

Issue 1: Poor Aqueous Solubility

Problem: Fotocaine does not fully dissolve in my aqueous buffer, or it precipitates over time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Fotocaine solubility issues.

Issue 2: Product Degradation

Problem: HPLC analysis shows the appearance of unknown peaks and a decrease in the main Fotocaine peak area over time.

Degradation Pathway Overview:

Fotocaine is primarily susceptible to two degradation pathways:

• Photodegradation: UV light exposure cleaves a key ester bond, leading to inactive metabolites.

• Hydrolysis: The ester linkage is also susceptible to hydrolysis under acidic (pH < 4.0) or basic (pH > 8.0) conditions.

Troubleshooting and Prevention:

Caption: Key factors and prevention strategies for Fotocaine degradation.

Data and Protocols

Fotocaine Solubility Data

Solvent	Solubility at 25°C (mg/mL)	Notes
Water (pH 7.0)	< 0.1	Practically insoluble
0.05 M Citrate Buffer (pH 5.0)	5.2	Recommended aqueous buffer
0.1 M HCl (pH 1.0)	15.8	Soluble, but rapid degradation occurs
Ethanol	25.0	Freely soluble
DMSO	55.0	Very soluble
PEG 400	30.0	Freely soluble

Fotocaine Stability Profile

Condition	Purity after 24 hours (%)	Degradation Products Detected
0.05 M Citrate Buffer (pH 5.0), 4°C, Dark	99.5	Minimal
0.05 M Citrate Buffer (pH 5.0), 25°C, Dark	96.2	Yes
0.05 M Citrate Buffer (pH 5.0), 25°C, UV Light	65.1	Yes (Photodegradants)
0.1 M HCl (pH 1.0), 25°C, Dark	80.4	Yes (Hydrolysis products)
0.1 M NaOH (pH 13.0), 25°C, Dark	72.3	Yes (Hydrolysis products)

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Fotocaine Aqueous Stock Solution

Objective: To prepare a stable aqueous stock solution of Fotocaine for use in cellular assays.

Materials:

• Fotocaine powder

• 0.5 M Citric Acid solution

• 0.5 M Sodium Phosphate Dibasic solution

• Sterile, deionized water

• Calibrated pH meter

• Sterile 0.22 µm syringe filter

• Amber or foil-wrapped sterile container

Procedure:

• Prepare Buffer: Create a 0.05 M citrate-phosphate buffer. Mix the 0.5 M stock solutions of citric acid and sodium phosphate dibasic in the required ratio to achieve a final pH of 5.0.

• Weigh Fotocaine: Accurately weigh the required amount of Fotocaine powder.

• Dissolution: Slowly add the Fotocaine powder to the citrate-phosphate buffer while vortexing or stirring continuously.

• pH Adjustment: Check the pH of the solution. If necessary, adjust to pH 5.0 ± 0.1 using a small volume of dilute HCl or NaOH.

• Final Volume: Add buffer to reach the final desired volume for a 1 mg/mL concentration.

• Sterilization: Filter the solution through a 0.22 µm syringe filter into the final sterile, light-protected container.

• Storage: Store the solution at 2-8°C and protect it from light. Use within 72 hours.

Protocol 2: Stability Assessment using HPLC

Objective: To evaluate the stability of Fotocaine under specific conditions by monitoring its purity over time.

Workflow Diagram:

Caption: Experimental workflow for HPLC-based stability testing.

HPLC Method Parameters (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (50:50, v/v) with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Procedure:

• Prepare the Fotocaine solution as per Protocol 1.

• Divide the solution into separate vials for each stress condition (e.g., one vial wrapped in foil at 4°C, one vial under a UV lamp at 25°C, etc.).

• At predefined time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot from each vial.

• Inject the aliquot into the HPLC system.

• Integrate the peak areas from the resulting chromatogram.

• Calculate the percentage of remaining Fotocaine by comparing the area of the main peak at each time point to its area at time zero.

  • Purity (%) = (Area_t / Area_t0) * 100

strategies to reduce off-target effects of Fotocaine

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Welcome to the technical support center for Fotocaine, a novel photodynamic agent for targeted local anesthesia. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting potential issues related to off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Fotocaine?

A1: Fotocaine is a photosensitive compound that, upon activation by a specific wavelength of light (650 nm), selectively blocks voltage-gated sodium channels in the illuminated tissue. This targeted action induces localized anesthesia. In its inactive state, Fotocaine has minimal biological activity, which allows for systemic administration with reduced systemic side effects.

Q2: I am observing a broader area of anesthesia than intended. What could be the cause?

A2: This is likely due to light scattering beyond the target tissue. The activating light can diffuse through biological tissues, activating Fotocaine in adjacent areas. To mitigate this, consider the following:

• Optimize Light Delivery: Use a more focused light source or fiber optics to direct the light precisely to the target area.

• Adjust Light Dose: Reduce the light intensity or duration of exposure to minimize activation in peripheral regions. Refer to Table 1 for recommended light dosage adjustments.

• Utilize a Light-Blocking Agent: In preclinical models, a topical light-absorbing cream can be applied to the surrounding tissue to prevent inadvertent activation.

Q3: My in vitro cell viability assays show unexpected cytotoxicity even in the dark. Why is this happening?

A3: While Fotocaine is designed to be inert without light, high concentrations can lead to off-target effects. This could be due to:

• Non-Specific Binding: At supra-physiological concentrations, Fotocaine may exhibit low-affinity binding to other ion channels or receptors, leading to cytotoxicity.[1][2][3] It is recommended to perform a dose-response curve to determine the optimal concentration for your cell type.

• Compound Purity: Ensure the purity of your Fotocaine stock. Impurities from synthesis could have inherent cytotoxic properties.

• Solvent Effects: Verify that the final concentration of the solvent (e.g., DMSO) in your culture media is not exceeding cytotoxic levels (typically <0.1%).

Q4: I have detected an increase in reactive oxygen species (ROS) in my treated samples, leading to oxidative stress. How can I reduce this?

A4: The photodynamic activation of Fotocaine can sometimes lead to the generation of ROS.[4][5] To address this, you can:

• Incorporate ROS Scavengers: Co-administer antioxidants or ROS scavengers, such as N-acetylcysteine (NAC) or ascorbic acid, in your experimental system. See Table 2 for effective concentrations of common ROS scavengers.

• Modify Illumination Protocol: Pulsed light illumination, as opposed to continuous wave, has been shown to reduce ROS generation while maintaining anesthetic efficacy.

Q5: How can I minimize systemic photosensitivity in my animal models?

A5: Systemic photosensitivity is a known risk with photodynamic agents. Strategies to minimize this include:

• Control Light Exposure: House the animals in a light-controlled environment with reduced ambient light for a defined period post-Fotocaine administration (e.g., 24-48 hours).

• Optimize Drug-to-Light Interval: The time between Fotocaine administration and light activation is critical. Allow sufficient time for the compound to clear from systemic circulation while still being present at the target site. Refer to the experimental protocols for determining the optimal drug-to-light interval.

• Use Targeted Delivery Systems: Encapsulating Fotocaine in nanoparticles or conjugating it to a targeting ligand can enhance its accumulation at the target site and reduce its concentration in the skin and other non-target tissues.

Troubleshooting Guides

Issue 1: Inconsistent Anesthetic Effect

Potential Cause	Troubleshooting Step
Variable Light Penetration	Ensure consistent light source calibration and positioning for each experiment. Tissue pigmentation and overlying structures can affect light penetration.
Inconsistent Fotocaine Concentration at Target	Verify the accuracy of your dosing and administration route. For topical applications, ensure consistent application thickness and duration.
Physiological Factors	Changes in blood flow to the target tissue can affect the local concentration of Fotocaine. Monitor and control physiological parameters where possible.

Issue 2: Off-Target Cytotoxicity in Co-culture Models

Potential Cause	Troubleshooting Step
Compound Leakage	In multi-well plates, ensure there is no cross-contamination between wells.
Phototoxicity from Imaging	If using fluorescence microscopy for observation, ensure that the excitation light is not within the activation spectrum of Fotocaine. Use filters to block the activating wavelength.
Secondary Messenger Effects	Cell death in the target population could release factors that are toxic to neighboring cells. Use a conditioned media control to test for this possibility.

Data Presentation

Table 1: Recommended Light Dosage Adjustments to Minimize Off-Target Activation

Target Tissue Depth	Recommended Light Intensity (mW/cm²)	Recommended Illumination Time (seconds)
< 1 mm	25-50	60-120
1-3 mm	50-100	120-180
> 3 mm	100-150	180-300

Table 2: Effective Concentrations of ROS Scavengers for In Vitro Assays

ROS Scavenger	Effective Concentration Range (µM)
N-acetylcysteine (NAC)	100-1000
Ascorbic Acid	50-500
Trolox	25-200

Experimental Protocols

Protocol 1: Determining the Optimal Drug-to-Light Interval

• Administer Fotocaine to a cohort of experimental animals at the desired dose.

• At various time points post-administration (e.g., 1, 2, 4, 8, 12, 24 hours), expose the target tissue of a subset of animals to the activating light source.

• Measure the onset, depth, and duration of the anesthetic effect at each time point.

• Concurrently, at each time point, collect blood and skin samples to measure the concentration of Fotocaine.

• The optimal drug-to-light interval is the time point that provides the maximal anesthetic effect with the lowest concentration of Fotocaine in the skin.

Protocol 2: Quantifying Off-Target Kinase Inhibition

• Prepare a panel of purified kinases known to be potential off-targets.

• Incubate each kinase with a range of Fotocaine concentrations in the presence and absence of the activating light.

• Measure the kinase activity using a suitable assay (e.g., radiometric assay with a peptide substrate or a commercial kinase activity kit).

• Calculate the IC50 value for each kinase under both light and dark conditions.

• A significantly lower IC50 in the presence of light indicates a light-dependent off-target effect.

Visualizations

Caption: Mechanism of action for Fotocaine activation and sodium channel blockade.

Caption: General experimental workflow for evaluating Fotocaine efficacy and off-target effects.

Caption: A logical diagram for troubleshooting the root cause of off-target effects.

References

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. icr.ac.uk [icr.ac.uk]
• 3. Turning liabilities into opportunities: Off-target based drug repurposing in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming Barriers in Photodynamic Therapy Harnessing Nanogenerators Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

optimizing wavelength for cis-trans isomerization of Fotocaine

Welcome to the technical support center for Fotocaine. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments involving the cis-trans isomerization of Fotocaine. Here you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the optimal wavelength to induce the trans-to-cis isomerization of Fotocaine?

A1: The optimal wavelength for converting the trans-isomer of Fotocaine to the cis-isomer is in the ultraviolet range, specifically around 350 nm.[1][2] Irradiation at this wavelength maximizes photon absorption by the trans-isomer, driving the conversion to the thermodynamically less stable but biologically active cis-state.

Q2: How can I revert the cis-Fotocaine back to the trans-isomer?

A2: The cis-to-trans isomerization can be efficiently triggered using blue light, with a wavelength of approximately 450 nm.[1][2] This allows for the reversible control of Fotocaine's activity.

Q3: What is a photostationary state (PSS) and how does it apply to Fotocaine?

A3: A photostationary state is a dynamic equilibrium reached under continuous irradiation where the rates of the forward (trans-to-cis) and reverse (cis-to-trans) photoisomerization become equal. For Fotocaine, irradiation with 350 nm light can achieve a photostationary state with a cis/trans ratio of up to 90:10.[1] Wavelengths between 350 nm and 400 nm can be used to achieve varying cis/trans ratios.

Q4: Is the cis-isomer of Fotocaine stable in the dark?

A4: Yes, the cis-isomer of Fotocaine is thermodynamically less stable but exhibits bistability, meaning it can remain in the cis-state for several minutes without continuous UV illumination.

Q5: How does the isomerization of Fotocaine affect its biological activity?

A5: Fotocaine acts as a photochromic blocker of voltage-gated ion channels. The trans-isomer suppresses action potential firing, while the cis-isomer allows for action potential firing. This light-dependent activity allows for the optical control of neuronal systems.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low efficiency of trans-to-cis conversion	Incorrect irradiation wavelength.	Verify that the light source is emitting at or near 350 nm. Use a spectrometer to confirm the peak wavelength of your light source.
Low light intensity.	Increase the power of the light source. Ensure the light path is unobstructed and properly focused on the sample.
Sample concentration is too high.	High concentrations can lead to aggregation, which may alter photochemical properties. Try diluting the sample.
Inconsistent results between experiments	Fluctuations in light source intensity.	Allow the lamp to warm up and stabilize before starting the experiment. Use a power meter to monitor the light intensity throughout the experiment.
Degradation of the compound.	Protect the Fotocaine solution from prolonged exposure to ambient light and high temperatures. Prepare fresh solutions for each experiment.
Slow or incomplete cis-to-trans back-isomerization	Incorrect wavelength for reverse isomerization.	Ensure the light source for back-isomerization is emitting at or near 450 nm.
Photodegradation of the cis-isomer.	While the cis-isomer is relatively stable, prolonged exposure to high-intensity light could lead to degradation. Minimize unnecessary light exposure.

Quantitative Data

Table 1: Wavelengths for Optimal Isomerization of Fotocaine

Isomerization Direction	Optimal Wavelength	Resulting State	Reference
trans to cis	~350 nm	Biologically Active
cis to trans	~450 nm	Biologically Inactive

Table 2: Photostationary State of Fotocaine

Irradiation Wavelength	Achievable cis:trans Ratio	Reference
350 nm	Up to 90:10
350 nm - 400 nm	Graded mixtures

Experimental Protocols

Protocol 1: Monitoring Fotocaine Isomerization using UV/Vis Spectroscopy

This protocol describes the methodology to monitor the light-induced isomerization of Fotocaine by observing changes in its absorption spectrum.

• Sample Preparation:

  • Prepare a 50 µM solution of Fotocaine in a suitable solvent (e.g., DMSO).

  • Transfer the solution to a 1 cm path length quartz cuvette.

• Instrumentation:

  • Use a UV/Vis spectrophotometer capable of measuring absorbance from at least 300 nm to 500 nm.

  • Utilize a monochromator or filtered light source for irradiation, positioned to illuminate the sample within the spectrophotometer.

• Measurement Procedure:

  • Record the initial absorption spectrum of the trans-Fotocaine solution. The π to π* transition should be monitored around 330 nm.

  • Irradiate the sample from above with 350 nm light to induce isomerization to the cis-form.

  • Periodically stop the irradiation and record the absorption spectrum to monitor the decrease in the π to π* band at 330 nm, which indicates the conversion to the cis-isomer.

  • Continue until a photostationary state is reached (no further change in the spectrum).

  • To observe the reverse isomerization, irradiate the sample with 450 nm light and monitor the recovery of the absorbance at 330 nm.

Visualizations

Caption: Workflow of Fotocaine's reversible cis-trans isomerization using UV and blue light.

Caption: Effect of Fotocaine's isomeric states on neuronal action potential firing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Temporal Precision of Fotocaine Switching

Welcome to the technical support center for Fotocaine, a photoswitchable voltage-gated ion channel blocker. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental protocols and troubleshooting common issues to achieve high temporal precision in Fotocaine-mediated control of neuronal activity.

Frequently Asked Questions (FAQs)

Q1: What is Fotocaine and how does it work?

Fotocaine is a photochromic ion channel blocker derived from the local anesthetic fomocaine through a process called "azologization". It contains an azobenzene moiety that can be isomerized between two forms using light of specific wavelengths. The trans-isomer, induced by blue light (e.g., 450 nm), is the active form that blocks voltage-gated ion channels and suppresses action potential firing. The cis-isomer, induced by UV light (e.g., 350 nm), is the inactive form, allowing for the restoration of neuronal activity. This reversible switching allows for precise optical control over neuronal systems.

Q2: What are the recommended wavelengths for switching Fotocaine?

Fotocaine is typically switched to its active trans-state using blue light (around 450 nm) and to its inactive cis-state using UV light (around 350 nm).

Q3: What concentration of Fotocaine should I use?

The effective concentration of Fotocaine can vary depending on the preparation and cell type. Published studies have successfully used concentrations in the range of 50 µM to 100 µM in dissociated mouse hippocampal neurons and acute mouse brain slices. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How stable is the cis-isomer of Fotocaine in the dark?

The cis-isomer of Fotocaine is thermally stable and can remain in its inactive state for an extended period in the absence of light. One study reported no detectable decay of the cis-state for at least 10 minutes in the dark. This property is advantageous for experiments requiring prolonged periods of neuronal activity before switching back to the inactive state.

Troubleshooting Guide

This guide addresses common issues that can affect the temporal precision of Fotocaine switching.

Issue	Potential Cause	Recommended Solution
Slow or incomplete switching to the active (trans) state.	Insufficient light intensity or duration: The light power delivered to the sample may be too low to induce efficient isomerization.	- Increase the intensity of the 450 nm light source.- Increase the duration of the light pulse.- Ensure the light path is optimally aligned with the target cells.
Suboptimal wavelength: The peak absorption of the cis-isomer may not be exactly at 450 nm.	- If possible, test a narrow range of wavelengths around 450 nm to find the most effective one for cis-to-trans isomerization.
Photobleaching: Prolonged exposure to high-intensity light may lead to degradation of the Fotocaine molecule.	- Use the minimum light intensity and duration required for effective switching.- Implement pulsed light protocols instead of continuous illumination.
Slow or incomplete switching to the inactive (cis) state.	Insufficient light intensity or duration: Similar to the above, the 350 nm light may not be powerful enough.	- Increase the intensity or duration of the 350 nm light pulse.
Light scattering and absorption by the tissue: In brain slices or in vivo, the UV light required for trans-to-cis isomerization may be scattered or absorbed before reaching the target.	- Use a higher intensity light source for deeper tissue penetration.- Consider using two-photon excitation with longer wavelength light to achieve more localized and deeper switching.
Delayed onset or offset of neuronal block.	Diffusion time: The time it takes for Fotocaine to diffuse to and from the ion channels can limit the temporal precision.	- This is an inherent limitation. To minimize this, ensure rapid and efficient solution exchange if working in a perfusion system.
Binding and unbinding kinetics: The on- and off-rates of Fotocaine binding to the ion channel will influence the speed of the block.	- While specific kinetic data for Fotocaine is not readily available, be aware that these molecular interactions contribute to the overall timing.
Apparent phototoxicity or cell health decline.	UV light-induced damage: The 350 nm light used to switch to the cis-isomer can be phototoxic with prolonged or high-intensity exposure.	- Use the lowest effective light dose (intensity x duration).- Minimize the number of switching cycles.- Include appropriate control experiments to assess cell health (e.g., monitor baseline electrophysiological properties).
Generation of reactive oxygen species (ROS): Photoswitching of azobenzene compounds can sometimes lead to the production of ROS.	- If phototoxicity is suspected, consider experiments in the presence of ROS scavengers.

Quantitative Data

While specific on- and off-rates for Fotocaine binding to ion channels are not yet published, the table below summarizes the key photochemical properties based on the available literature.

Parameter	Value	Reference
Wavelength for trans → cis isomerization	~350 nm
Wavelength for cis → trans isomerization	~450 nm
Effective Concentration Range	50 - 100 µM
cis-isomer thermal stability (in dark)	Stable for at least 10 minutes

Experimental Protocols

Protocol 1: Optical Control of Action Potential Firing in Dissociated Neurons

This protocol is adapted from the original study on Fotocaine and is suitable for patch-clamp recordings from cultured neurons.

• Cell Preparation: Culture dissociated hippocampal neurons on glass coverslips.

• Recording Setup:

  • Use a standard patch-clamp rig equipped with an upright microscope and a perfusion system.

  • Utilize a light source capable of delivering light at approximately 350 nm and 450 nm through the microscope objective (e.g., a xenon lamp with appropriate filters or high-power LEDs).

• Fotocaine Application:

  • Prepare a stock solution of Fotocaine in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution in the external recording solution to a final concentration of 50-100 µM.

  • Perfuse the cells with the Fotocaine-containing solution.

• Electrophysiological Recording:

  • Establish a whole-cell patch-clamp recording from a neuron.

  • In current-clamp mode, inject depolarizing current steps to elicit action potentials.

• Photoswitching:

  • To block action potentials: Illuminate the recorded cell with 450 nm light. This will isomerize Fotocaine to its active trans-state, leading to the suppression of firing.

  • To restore action potentials: Illuminate the cell with 350 nm light. This will switch Fotocaine to its inactive cis-state, allowing action potentials to be fired again in response to current injection.

• Data Analysis: Measure the number of action potentials fired and the latency to the first spike under different light conditions to quantify the effect of Fotocaine switching.

Visualizations

Caption: Signaling pathway of Fotocaine action.

Caption: Experimental workflow for Fotocaine photoswitching.

Technical Support Center: A Troubleshooting Guide for Photoswitchable Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with photoswitchable compounds. This guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you overcome common challenges in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Incomplete or Low Photoisomerization

Q: I'm irradiating my photoswitchable compound, but I'm observing low or incomplete conversion to the desired isomer. What could be the problem?

A: Several factors can lead to inefficient photoisomerization. Here’s a step-by-step troubleshooting guide:

• Wavelength Selection: Ensure you are using the optimal wavelength for the desired isomerization (e.g., UV or blue light for trans-to-cis conversion of many azobenzenes). The absorption spectra of the two isomers may overlap, preventing complete conversion.[1] Consult the literature for the specific absorption maxima (λmax) of your compound's isomers.

• Light Source Intensity and Duration: The intensity and duration of irradiation are critical. Insufficient light intensity or exposure time will result in an incomplete conversion. Conversely, excessively high intensity can lead to photodegradation. It is recommended to perform a time-course experiment to determine the point at which the photostationary state (PSS) is reached, where no further spectral changes are observed.[2]

• Solvent Effects: The solvent can significantly influence photoisomerization quantum yields and the position of absorption bands. A solvent that absorbs at the irradiation wavelength will reduce the light reaching your compound. Ensure you are using a transparent solvent in the desired spectral region.[1]

• Concentration: High concentrations can lead to aggregation or inner filter effects, where molecules at the surface of the cuvette absorb most of the light, preventing it from reaching the molecules in the bulk of the solution. Prepare a dilute solution with a maximum absorbance between 0.5 and 1.0 for optimal results.[1]

• Quenching: Impurities in the solvent or the compound itself can quench the excited state, preventing isomerization. Ensure high-purity solvents and compounds are used. Dissolved oxygen can also act as a quencher for triplet states in some photoswitches.[3] De-gassing the solution by bubbling with an inert gas (e.g., argon or nitrogen) can mitigate this.

• Temperature: Temperature can affect the quantum yield and thermal back-isomerization rates. Ensure your experiments are performed at a controlled and consistent temperature.

Issue 2: Rapid Thermal Relaxation of the Metastable Isomer

Q: I've successfully generated the metastable isomer (e.g., cis), but it reverts to the stable form too quickly for my application. How can I increase its thermal stability?

A: The thermal half-life (t½) of the metastable isomer is an intrinsic property of the molecule but can be influenced by its environment:

• Molecular Design: The structure of the photoswitch itself is the primary determinant of its thermal stability. For azobenzenes, introducing bulky ortho-substituents can sterically hinder the rotation around the N=N bond, significantly increasing the half-life of the cis-isomer.

• Solvent Polarity: The rate of thermal isomerization can be solvent-dependent. For some photoswitches, polar or protic solvents can accelerate thermal relaxation. Experimenting with different solvents may help to find conditions that stabilize the metastable isomer.

• Temperature: Thermal relaxation is a temperature-dependent process. Lowering the experimental temperature will slow down the rate of back-isomerization.

• Confinement: Incorporating the photoswitch into a more rigid environment, such as a polymer matrix, liposome, or by binding it to a protein, can restrict its movement and increase the half-life of the metastable state.

Issue 3: Photodegradation of the Compound

Q: After several cycles of photoswitching, I observe a decrease in the overall absorption and a loss of activity. Is my compound degrading?

A: Yes, photodegradation is a common issue, especially with high-energy UV light and prolonged exposure.

• Minimize UV Exposure: Use the lowest effective light intensity and the shortest possible irradiation times to achieve the desired isomerization. If possible, use photoswitches that can be operated with visible light to minimize photodamage.

• Wavelength Selection: Irradiating at the edge of an absorption band rather than at the peak maximum can sometimes reduce degradation, although it may also lower the isomerization efficiency.

• De-gassing: The presence of oxygen can contribute to photobleaching and the formation of reactive oxygen species. De-gassing your solution can improve the stability of your compound over multiple switching cycles.

• Purity: Impurities can sometimes act as photosensitizers, accelerating the degradation of your compound. Ensure high purity of your photoswitch and solvents.

• Monitor for Degradation: Use techniques like HPLC or LC-MS to check for the appearance of degradation products after repeated photoswitching cycles. A simple check is to monitor the isosbestic point in the UV-Vis spectrum; a stable isosbestic point during isomerization suggests a clean conversion between the two isomers without significant degradation.

Issue 4: Poor Solubility in Aqueous Media

Q: My photoswitchable compound is poorly soluble in the aqueous buffer required for my biological experiment. How can I improve its solubility?

A: Poor aqueous solubility is a frequent challenge for organic molecules. Here are some strategies:

• Co-solvents: Dissolve the compound in a minimal amount of a water-miscible organic solvent like DMSO or ethanol before diluting it into the aqueous buffer. Be mindful that the final concentration of the organic solvent should be low enough to not affect your biological system.

• pH Adjustment: If your compound has ionizable groups (e.g., carboxylic acids or amines), adjusting the pH of the buffer can significantly increase its solubility by converting it to a charged species.

• Formulation Strategies: Using cyclodextrins, liposomes, or micelles can help to encapsulate and solubilize hydrophobic compounds in aqueous solutions.

• Structural Modification: For long-term projects, consider synthesizing derivatives with improved solubility by incorporating polar or charged functional groups into the molecular structure.

Issue 5: Off-Target Effects in Biological Experiments

Q: I'm observing unexpected biological effects that don't seem to be related to the intended target of my photoswitchable drug. What could be the cause?

A: Off-target effects are a critical consideration in photopharmacology.

• Control Experiments: It is crucial to perform thorough control experiments. This includes testing the effect of the compound in the dark (both isomers, if the thermal half-life allows for isolation), the effect of the light source alone on the biological system, and the effect of a structurally similar but biologically inactive compound.

• Isomer-Specific Effects: The two isomers of your photoswitchable compound may have different off-target activities. It is important to characterize the pharmacology of both the stable and metastable isomers.

• Phototoxicity: The irradiation itself, particularly with UV light, can be toxic to cells. Additionally, the photoswitchable compound could act as a photosensitizer, generating reactive oxygen species upon irradiation that can cause cellular damage. Assays for phototoxicity, such as the MTT assay in the presence and absence of light, are recommended.

• Permutation Controls: A powerful control is to synthesize a "permutation" of your photoswitchable ligand where a key binding motif is altered to abolish on-target activity, while the photoswitch and overall structure remain similar. This helps to distinguish on-target from off-target effects.

Data Presentation: Photophysical Properties of Common Photoswitches

The following tables summarize key quantitative data for representative photoswitchable compounds. Note that these values can be highly dependent on the solvent and temperature.

Table 1: Azobenzene Derivatives

Compound	Solvent	λmax (trans) (nm)	λmax (cis) (nm)	Φ (trans→cis)	Φ (cis→trans)	t½ (cis)
Azobenzene	Hexane	315 (π→π)	434 (n→π)	0.24 (at 313 nm)	0.52 (at 436 nm)	~49 h
Azobenzene	Ethanol	319 (π→π)	433 (n→π)	0.11 (at 365 nm)	0.41 (at 405 nm)	~30 h
4-Methoxyazobenzene	Acetonitrile	345 (π→π)	430 (n→π)	0.14 (at 365 nm)	0.50 (at 436 nm)	19 min
Tetra-ortho-fluoroazobenzene	Acetonitrile	316 (π→π)	440 (n→π)	~0.1	~0.8	~700 days

Data compiled from various sources, including.

Table 2: Other Photoswitch Classes

Compound Class	Example	Solvent	λmax (Open/E) (nm)	λmax (Closed/Z) (nm)	Φ (Forward)	Φ (Backward)	Thermal Stability (Closed/Z)
Diarylethene	Dithienylethene	Hexane	~280	~550	~0.4	~0.01	Thermally stable
Spiropyran	6-nitro-BIPS	Toluene	~340	~560	~0.6	~0.1	Thermally unstable (reverts in dark)
Hydrazone	Arylhydrazone	DMSO	~380	~480	~0.2	~0.1	Very long half-life (years)

These are representative values and can vary significantly with substitution.

Experimental Protocols

Here are detailed methodologies for key experiments in the characterization of photoswitchable compounds.

Protocol 1: Determining the Photostationary State (PSS) using UV-Vis Spectroscopy

Objective: To determine the isomeric ratio of a photoswitchable compound at equilibrium under continuous irradiation at a specific wavelength.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvette (1 cm path length)

• Calibrated light source (e.g., LED or laser with a specific wavelength)

• Solution of the photoswitchable compound in a suitable spectroscopic solvent

• Magnetic stirrer and small stir bar (optional)

Procedure:

• Sample Preparation: Prepare a dilute solution of the compound, ensuring the maximum absorbance of the initial isomer is between 0.5 and 1.0.

• Record Initial Spectrum: Record the UV-Vis absorption spectrum of the solution before irradiation. This typically represents the 100% thermally stable isomer (e.g., trans-azobenzene).

• Irradiation: Place the cuvette in the spectrophotometer and irradiate the sample with the chosen wavelength. If using an external light source, ensure consistent positioning of the cuvette. Gentle stirring can ensure homogenous irradiation.

• Monitor Spectral Changes: Record spectra at regular time intervals during irradiation. You should observe a decrease in the absorbance of the initial isomer's characteristic peak and an increase in the peak corresponding to the other isomer.

• Reaching the PSS: Continue irradiation until no further changes in the spectrum are observed. This indicates that the photostationary state has been reached. The final spectrum represents the PSS for that specific wavelength and set of conditions.

• Data Analysis: The composition of the PSS can be calculated from the final spectrum if the molar extinction coefficients of both pure isomers are known.

Protocol 2: Quantifying Isomer Ratios using ¹H NMR Spectroscopy

Objective: To directly quantify the ratio of isomers in a sample, particularly at the PSS.

Materials:

• NMR spectrometer

• NMR tubes

• Deuterated solvent

• Fiber-optic cable coupled to a light source (for in-situ irradiation)

Procedure:

• Sample Preparation: Dissolve the photoswitchable compound in a suitable deuterated solvent.

• Acquire Initial Spectrum: Record a ¹H NMR spectrum of the sample before irradiation to identify the characteristic peaks of the initial isomer.

• Irradiation: Irradiate the sample until the PSS is reached. This can be done externally and then the sample quickly transferred to the NMR spectrometer, or ideally, in situ using a fiber-optic cable to illuminate the sample within the NMR tube.

• Acquire PSS Spectrum: Record the ¹H NMR spectrum at the PSS.

• Data Analysis: Identify distinct, well-resolved peaks for each isomer that do not overlap. Integrate these peaks. The ratio of the integrals corresponds to the molar ratio of the isomers in the sample.

Protocol 3: Measuring the Photoisomerization Quantum Yield (Φ)

Objective: To determine the efficiency of the photoisomerization process.

Materials:

• UV-Vis spectrophotometer

• Calibrated light source

• Quartz cuvette

• Solution of the photoswitchable compound

• Chemical actinometer solution (e.g., potassium ferrioxalate)

Procedure:

• Determine Photon Flux:

  • Irradiate a solution of a chemical actinometer with a known quantum yield under the exact same conditions (light source, geometry, cuvette) as your sample.

  • Measure the change in the actinometer's absorbance over time as per established protocols.

  • From this data, calculate the photon flux (moles of photons per unit time) of your light source.

• Irradiate Your Sample:

  • Irradiate a solution of your photoswitchable compound with a known concentration and absorbance at the irradiation wavelength.

  • Monitor the change in concentration of the isomers over a short period of time using UV-Vis or NMR spectroscopy. The initial rate of isomerization should be used to ensure the back-reaction is negligible.

• Calculate Quantum Yield:

  • The photoisomerization quantum yield (Φ) is the number of molecules that isomerized divided by the number of photons absorbed by the sample.

  • The number of absorbed photons can be calculated from the photon flux and the absorbance of the sample.

Mandatory Visualizations

Diagram 1: General Experimental Workflow for Photoswitch Characterization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Photodynamic Neuronal Control: Fotocaine vs. QAQ

In the rapidly advancing field of neuroscience, precise control over neuronal activity is paramount for dissecting neural circuits and developing novel therapeutic strategies. Photodynamic agents, molecules whose activity can be controlled by light, offer an unparalleled level of spatial and temporal precision. This guide provides a detailed comparison of two prominent photoswitchable ion channel blockers: Fotocaine and QAQ. Both are powerful tools for optical control of neuronal activity, yet they possess distinct properties that make them suitable for different experimental paradigms.

Mechanism of Action

Fotocaine is a photochromic channel blocker derived from the long-lasting local anesthetic, fomocaine.[1][2][3][4] Its design is an example of "azologization," the conversion of an established drug into a photoswitchable one by incorporating an azobenzene moiety.[1] Fotocaine's mechanism relies on its ability to change conformation in response to different wavelengths of light. In its trans isomer state, induced by 450 nm light, it blocks voltage-gated ion channels, effectively silencing neuronal action potential firing. Illumination with 350 nm light converts it to the cis isomer, which is a less potent blocker, thereby restoring neuronal excitability. A key feature of Fotocaine is its lipophilic nature, which allows it to be readily taken up by neurons in brain slices without requiring special loading techniques.

QAQ (quaternary ammonium-azobenzene-quaternary ammonium) is a photoswitchable local anesthetic designed as a derivative of QX-314, a permanently charged version of lidocaine. Similar to Fotocaine, QAQ's activity is dependent on an azobenzene core that isomerizes upon light exposure. In darkness or under green light, the trans-QAQ isomer potently blocks voltage-gated sodium (Na+) and potassium (K+) channels from the cytoplasmic side, silencing neuronal activity. When illuminated with near-UV or violet light, it converts to the cis-QAQ isomer, which has a much lower affinity for the channels, leading to rapid relief of the block and restoration of action potentials. Due to its two permanent positive charges, QAQ cannot readily cross cell membranes. Its entry into neurons must be facilitated, either artificially through a patch pipette during electrophysiological recording or by passing through large-pore ion channels like TRPV1 or P2X7, which are endogenously expressed in certain neuronal populations, such as nociceptors.

Signaling and Operational Pathways

The operational pathways for Fotocaine and QAQ are direct, involving light-induced conformational changes that modulate their interaction with voltage-gated ion channels.

Caption: Fotocaine's light-dependent activation pathway.

Caption: QAQ's operational pathway, including cellular entry.

Performance Data: A Comparative Analysis

The selection between Fotocaine and QAQ often depends on the specific requirements of the experiment, such as target cell type, desired application method, and the necessity for cell-type specificity.

Parameter	Fotocaine	QAQ
Delivery Method	Readily taken up by neurons in tissue slices.	Requires patch pipette loading or entry via large-pore channels (e.g., TRPV1).
Cell Permeability	Lipophilic, high permeability.	Hydrophilic (permanently charged), low permeability.
Activating Light	~350 nm (relieves block).	Near-UV / Violet (relieves block).
Deactivating Light	~450 nm (induces block).	Green light / Darkness (induces block).
Target Channels	Voltage-gated ion channels.	Voltage-gated K+ and Na+ channels.
Cell-type Specificity	Low (targets all neurons it reaches).	Potentially high (can be targeted to neurons expressing specific entry channels like TRPV1).
Temporal Precision	High, switching occurs within seconds of illumination.	High, blockade can be reversed within seconds.
In Vivo Application	Demonstrated in brain slices.	Demonstrated ex vivo and in vivo for pain signaling.

Experimental Protocols

Protocol 1: Optical Control of Hippocampal Neuron Firing with Fotocaine

This protocol is adapted from studies demonstrating Fotocaine's efficacy in brain slices.

• Preparation: Prepare acute hippocampal slices (300 µm) from mice according to standard protocols.

• Incubation: Transfer slices to an incubation chamber containing artificial cerebrospinal fluid (aCSF) and add Fotocaine to a final concentration of 10-50 µM. Allow for uptake for at least 30 minutes.

• Electrophysiology: Transfer a slice to a recording chamber on a microscope stage continuously perfused with aCSF. Obtain whole-cell patch-clamp recordings from hippocampal pyramidal neurons.

• Photostimulation: Use a monochromator or LED light source coupled to the microscope's objective to deliver light at 350 nm and 450 nm.

• Experiment:

  • Induce action potential firing using current injection.

  • Illuminate the recorded neuron with 450 nm light to switch Fotocaine to its trans (blocking) state and observe the cessation of firing.

  • While continuing current injection, illuminate with 350 nm light to switch Fotocaine to its cis (non-blocking) state and observe the restoration of firing.

  • Confirm that the silencing effect is sustained in the dark after 450 nm illumination and can be reversed with subsequent 350 nm light.

Caption: Experimental workflow for Fotocaine application.

Protocol 2: Selective Silencing of Nociceptors with QAQ

This protocol leverages the selective expression of TRPV1 channels in pain-sensing neurons for targeted QAQ delivery.

• Preparation: Culture dorsal root ganglion (DRG) neurons from mice. A subset of these neurons, the nociceptors, will endogenously express TRPV1 channels.

• Application: Add QAQ to the extracellular solution. QAQ will preferentially enter TRPV1-expressing neurons, especially upon activation of the channel with an agonist like capsaicin.

• Electrophysiology: Perform whole-cell patch-clamp recordings from both large (likely non-nociceptive) and small (likely nociceptive) diameter DRG neurons to assess the effects.

• Photostimulation: Use light sources to deliver green light (to ensure QAQ is in its blocking trans state) and violet light (to switch it to the non-blocking cis state).

• Experiment:

  • In darkness or green light, induce action potentials via current injection. Confirm that nociceptive neurons that have taken up QAQ are silenced, while non-nociceptive neurons fire normally.

  • Apply violet light to the silenced nociceptor. Observe the rapid restoration of action potential firing as trans-QAQ is converted to cis-QAQ.

  • The effect should be reversible by returning the preparation to darkness or illuminating with green light.

Caption: Workflow for targeted QAQ neuronal silencing.

Conclusion

Both Fotocaine and QAQ are sophisticated photopharmaceutical tools that enable reversible, light-mediated control of neuronal activity. The primary distinction lies in their delivery and specificity. Fotocaine is a broadly applicable tool for use in tissue preparations due to its high membrane permeability, making it ideal for silencing networks of neurons in brain slices. QAQ , on the other hand, offers an elegant method for achieving cell-type specificity without genetic modification, provided its target neurons express a suitable large-pore channel for its entry. The choice between these two powerful agents will be guided by the specific biological question and the experimental model system being investigated.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In Vivo Neuronal Silencing: Fotocaine vs. Optogenetics

For researchers, scientists, and drug development professionals, the precise control of neuronal activity is paramount to unraveling the complexities of the brain and developing novel therapeutics. This guide provides a comprehensive comparison of two powerful techniques for in vivo neuronal silencing: Fotocaine, a photopharmacological tool, and optogenetics, a genetically-encoded approach.

This document objectively evaluates the performance, mechanisms, and experimental considerations of both methods, supported by available experimental data. We delve into the quantitative aspects of each technique, provide detailed experimental protocols, and visualize key pathways and workflows to aid in the selection of the most appropriate tool for your research needs.

At a Glance: Key Differences

Feature	Fotocaine	Optogenetics (Inhibitory)
Principle	Photopharmacology	Genetically-encoded light-sensitive proteins
Mechanism	Reversible photo-isomerization of a chemical compound that blocks voltage-gated ion channels.	Light-activated ion channels (e.g., GtACRs) or pumps (e.g., Archaerhodopsin, Halorhodopsin) that hyperpolarize the neuron.
Genetic Modification	Not required.	Required (e.g., viral vector delivery).
Target Specificity	Limited by drug diffusion and light penetration.	High, determined by genetic targeting (e.g., cell-type specific promoters).
Temporal Precision	Milliseconds to seconds, with bistable forms offering prolonged effects in the dark.[1][2]	Milliseconds.[3][4]
Invasiveness	Requires drug delivery (e.g., injection) and light delivery.	Requires genetic modification and light delivery (e.g., fiber optic implant).[3]

Mechanism of Action

Fotocaine: A Light-Sensitive Roadblock for Neuronal Firing

Fotocaine is a synthetic, photochromic molecule derived from the local anesthetic fomocaine. Its mechanism of action relies on its ability to change shape, or isomerize, in response to different wavelengths of light. This change in shape alters its biological activity, specifically its ability to block voltage-gated sodium channels (Nav) and potentially other ion channels.

• Inactive State (cis-isomer): Upon illumination with UV-A light (around 350 nm), Fotocaine adopts a bent cis configuration. In this state, it has a reduced affinity for ion channels, allowing neurons to fire action potentials normally.

• Active State (trans-isomer): When exposed to blue light (around 450 nm), Fotocaine switches to a linear trans configuration. This form acts as a potent open-channel blocker, physically obstructing the flow of ions and thereby silencing neuronal activity.

A key feature of Fotocaine is its bistability; the trans state is thermally stable and can persist in the dark, allowing for prolonged silencing without continuous illumination.

Mechanism of Fotocaine action on a neuron.

Optogenetics: Genetically-Encoded Light Switches

Optogenetics involves the introduction of genes encoding light-sensitive proteins, called opsins, into target neurons. For neuronal silencing, inhibitory opsins are used. These are primarily of two types:

• Ion Pumps: These proteins, such as Archaerhodopsin (Arch) and Halorhodopsin (NpHR), are light-driven pumps that actively transport ions across the neuronal membrane to cause hyperpolarization.

  • Arch (outward proton pump): Activated by green-yellow light, Arch pumps protons (H+) out of the neuron, making the intracellular environment more negative and thus hyperpolarizing the cell.

  • NpHR (inward chloride pump): Activated by yellow-orange light, NpHR pumps chloride ions (Cl-) into the neuron, increasing the negative charge inside the cell and leading to hyperpolarization.

• Ion Channels: Anion-conducting channelrhodopsins (ACRs), such as GtACR1 and GtACR2, are light-gated chloride channels. When activated by blue-green light, they open and allow an influx of chloride ions, leading to rapid and potent hyperpolarization.

General mechanism of inhibitory optogenetics.

Quantitative Performance Comparison

Parameter	Fotocaine (in vitro)	Optogenetics (in vivo)
Activation Wavelength	~450 nm (for silencing)	Varies by opsin: ~470-530 nm (ACRs), ~520-590 nm (Arch/NpHR)
Deactivation Wavelength	~350 nm (reverses silencing)	Light off (for most opsins); some require a second wavelength.
Kinetics (On-rate)	Milliseconds to seconds.	Milliseconds.
Kinetics (Off-rate)	Bistable, can remain active in the dark. Reversal with 350 nm light is on the order of seconds.	Milliseconds to seconds, depending on the opsin.
Efficacy	Complete block of action potentials in single neurons in brain slices at 50-100 µM.	High, can achieve near-complete silencing of targeted populations.
Light Power Required	Not extensively characterized in vivo.	Varies by opsin and expression level, typically 1-10 mW/mm².

Experimental Protocols

Fotocaine: In Vitro Silencing in Brain Slices

This protocol is adapted from studies on acute mouse brain slices.

• Preparation of Fotocaine Solution: Dissolve Fotocaine in a suitable solvent (e.g., DMSO) and then dilute to the final working concentration (e.g., 50-100 µM) in artificial cerebrospinal fluid (aCSF).

• Brain Slice Preparation: Prepare acute brain slices (e.g., 300 µm thick) from the region of interest using a vibratome. Maintain slices in oxygenated aCSF.

• Incubation: Incubate the slices in the Fotocaine-containing aCSF for a sufficient duration to allow for drug penetration (e.g., >10 minutes).

• Electrophysiological Recording: Transfer a slice to a recording chamber continuously perfused with oxygenated aCSF. Obtain whole-cell patch-clamp recordings from a target neuron.

• Photostimulation and Silencing:

  • Induce action potentials by injecting depolarizing current.

  • To silence the neuron, illuminate the slice with blue light (~450 nm) using an LED or a laser coupled to the microscope light path.

  • To reverse the silencing, illuminate the slice with UV-A light (~350 nm).

• Data Analysis: Analyze the electrophysiological recordings to quantify the extent and kinetics of neuronal silencing and recovery.

Optogenetics: In Vivo Silencing Workflow

This protocol provides a general workflow for in vivo optogenetic silencing in rodents.

• Vector Preparation and Delivery:

  • Choose an appropriate viral vector (e.g., AAV) containing the gene for the desired inhibitory opsin under the control of a cell-type-specific promoter.

  • Perform stereotaxic surgery to inject the viral vector into the target brain region.

  • Allow sufficient time for opsin expression (typically 2-4 weeks).

• Fiber Optic Implantation:

  • In the same or a subsequent surgery, implant a fiber optic cannula above the targeted brain region.

• Behavioral Testing and Light Delivery:

  • Connect the implanted fiber optic to a laser or LED light source via a patch cord.

  • Deliver light of the appropriate wavelength and intensity to activate the inhibitory opsin during behavioral tasks.

  • Use appropriate control groups (e.g., animals expressing a fluorescent protein without the opsin) to account for potential light-induced artifacts.

• Electrophysiological Validation (Optional):

  • Combine optogenetic stimulation with in vivo electrophysiology (e.g., using an optrode) to directly measure the effect of light on neuronal activity.

• Histological Confirmation:

  • After the experiment, perfuse the animal and perform histology to verify the correct targeting of the viral injection and fiber optic implant.

Comparison of experimental workflows.

Off-Target Effects and Considerations

Fotocaine:

• Pharmacokinetics and Biodistribution: As a chemical compound, Fotocaine's effects are dependent on its absorption, distribution, metabolism, and excretion. Achieving precise spatial control can be challenging due to diffusion from the injection site.

• Off-Target Binding: While designed to target voltage-gated sodium channels, the possibility of binding to other ion channels or receptors cannot be entirely ruled out.

• Light Penetration: The use of UV-A light for deactivation may have limited tissue penetration and could potentially cause phototoxicity with prolonged or high-intensity exposure.

Optogenetics:

• Tissue Heating: Prolonged or high-intensity light delivery can lead to localized tissue heating, which can nonspecifically alter neuronal activity. Careful calibration of light parameters is crucial to mitigate this effect.

• Unintended Neuronal Activation: Light can be scattered within the brain tissue and may activate neurons outside the intended target area, including photoreceptors in the retina, leading to confounding behavioral effects.

• Immune Response and Toxicity: The expression of foreign proteins (opsins) can potentially trigger an immune response or have long-term toxic effects on neurons, although current AAV vectors are generally considered safe for many applications.

• Alteration of Intracellular Ion Homeostasis: The activity of light-driven ion pumps can alter the intracellular concentrations of ions like Cl- and H+, which may have secondary effects on neuronal function, such as shifting the reversal potential for GABAergic transmission.

Conclusion: Choosing the Right Tool for the Job

Both Fotocaine and optogenetics offer powerful, light-based methods for in vivo neuronal silencing, each with a distinct set of advantages and disadvantages.

Fotocaine and photopharmacology represent a compelling approach for applications where genetic modification is undesirable or impractical. The lack of a need for viral vectors and the potential for systemic delivery make it an attractive option. However, the current limitations in target specificity and the scarcity of in vivo data necessitate further research and development.

Optogenetics, on the other hand, is a mature and highly versatile technique that provides unparalleled cell-type specificity and temporal precision. The extensive and growing toolkit of inhibitory opsins allows for fine-tuning of experimental parameters to suit a wide range of research questions. While the requirement for genetic modification and intracranial implants presents a higher initial barrier, the precision and control offered by optogenetics are currently unmatched for dissecting the function of specific neural circuits in vivo.

The choice between Fotocaine and optogenetics will ultimately depend on the specific requirements of the research question, the target cell population, and the experimental resources available. As both fields continue to advance, we can anticipate the development of even more powerful and precise tools for the optical control of neuronal activity.

References

• 1. nyuscholars.nyu.edu [nyuscholars.nyu.edu]
• 2. 2024.sci-hub.ru [2024.sci-hub.ru]
• 3. Construction of implantable optical fibers for long-term optogenetic manipulation of neural circuits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Illuminating Ion Channel Blockade: A Comparative Analysis of Fotocaine

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Fotocaine's ion channel blocking specificity against established local anesthetics, lidocaine and bupivacaine. This document synthesizes available experimental data to offer a clear comparison of their performance.

Fotocaine, a novel photoswitchable local anesthetic derived from fomocaine, presents a unique mechanism for controlling neuronal activity through light.[1][2] Its efficacy is rooted in its ability to isomerize between two states, trans and cis, upon exposure to different wavelengths of light, modulating its ion channel blocking properties.[1][3] This guide delves into the specificity of Fotocaine's ion channel blockade, comparing it with the well-characterized local anesthetics lidocaine and bupivacaine, to provide a comprehensive resource for researchers in pharmacology and neuroscience.

Comparative Analysis of Ion Channel Blockade

Local anesthetics achieve their therapeutic effect by blocking voltage-gated sodium channels (NaV), thereby preventing the propagation of action potentials.[4] However, their interaction with other ion channels, such as potassium (KV) and calcium (CaV) channels, can contribute to both their anesthetic profile and potential side effects. A critical aspect of evaluating any new local anesthetic is to determine its selectivity for NaV channels over other ion channels.

While extensive quantitative data exists for lidocaine and bupivacaine, similar detailed analysis for Fotocaine is not yet available in published literature. The primary focus of existing research on Fotocaine has been its photoswitchable nature and its effect on neuronal firing rather than a systematic, quantitative assessment of its affinity for a wide range of ion channels. The following table summarizes the available half-maximal inhibitory concentration (IC50) values for lidocaine and bupivacaine across various ion channels, providing a benchmark for the anticipated profile of Fotocaine.

Local Anesthetic	Ion Channel Subtype	IC50 (µM)	Experimental Model
Lidocaine	NaV1.1	~450	Xenopus oocytes
NaV1.2	Tonic: 3.97x less active than lidocaine's effect on hNav1.6	HEK293 cells
NaV1.5 (cardiac)	Resting: 521	Xenopus oocytes
NaV1.5 (cardiac)	Tonic (at -80mV): 17-20	HEK-293 cells
NaV1.6	Phasic: 7.57x less active than lidocaine's effect on hNav1.2	HEK293 cells
NaV1.7	450	Xenopus oocytes
NaV1.8	104	Xenopus oocytes
SK2 (K+ channel)	77.8	HEK293 cells
Bupivacaine	NaV1.5 (cardiac)	4.51	Xenopus oocytes
BKCa (K+ channel)	324 (at +80 mV)	Human umbilical artery smooth muscle cells
SK2 (K+ channel)	16.5	HEK293 cells
ATP-activated K+ channels	29	Dissociated rat myocytes

Note: The IC50 values can vary depending on the experimental conditions, such as the holding potential and the state of the ion channel (resting, open, or inactivated). The data presented here is for comparative purposes and is collated from multiple sources.

Mechanism of Action: A Visual Representation

Local anesthetics, including Fotocaine, primarily exert their effects by blocking the influx of sodium ions through voltage-gated sodium channels. The following diagram illustrates this general mechanism.

Caption: General mechanism of local anesthetic action on voltage-gated sodium channels.

Experimental Protocols: Validating Ion Channel Blockade

The gold-standard method for assessing the specificity and potency of ion channel blockers is the patch-clamp electrophysiology technique . This method allows for the direct measurement of ion currents through single or multiple channels in a cell membrane.

Whole-Cell Patch-Clamp Protocol for Assessing Fotocaine's Effects

The following is a generalized protocol based on the methodologies used in the primary research on Fotocaine.

1. Cell Preparation:

• Dissociated hippocampal neurons or acute brain slices are prepared from mice.

• Cells are transferred to a recording chamber on the stage of an inverted microscope and continuously perfused with an oxygenated artificial cerebrospinal fluid (aCSF) or a suitable bath solution.

2. Electrophysiological Recording:

• Borosilicate glass micropipettes with a resistance of 3-7 MΩ are fabricated using a pipette puller.

• The micropipette is filled with an intracellular solution containing a physiological concentration of ions and buffering agents.

• A high-resistance "giga-seal" is formed between the micropipette tip and the cell membrane.

• The cell membrane under the pipette tip is ruptured by applying gentle suction, establishing the "whole-cell" configuration, which allows for the measurement of the total ion current across the entire cell membrane.

• Recordings are performed using a patch-clamp amplifier and data acquisition software.

3. Drug Application:

• Fotocaine (e.g., 50 µM or 100 µM) is applied to the bath solution.

• For photoswitching experiments, the preparation is illuminated with specific wavelengths of light (e.g., 350 nm for the cis isomer and 450 nm for the trans isomer) using a monochromator or LED light source.

• To assess the effects of comparator drugs like lidocaine or bupivacaine, they are perfused at various concentrations to determine their IC50 values.

4. Data Analysis:

• The amplitude of the ion currents (e.g., sodium, potassium, or calcium currents) is measured before and after drug application.

• For voltage-gated channels, currents are elicited by applying a series of voltage steps.

• The percentage of current inhibition is calculated for each drug concentration, and the data is fitted to a dose-response curve to determine the IC50 value.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for validating the specificity of an ion channel blocker using patch-clamp electrophysiology.

Caption: Workflow for validating ion channel blockade specificity.

Conclusion

Fotocaine represents an innovative approach to neuromodulation, offering precise spatial and temporal control of neuronal activity. While its photoswitchable blockade of voltage-gated sodium channels is established, a comprehensive quantitative comparison of its specificity against a broad range of ion channels, in parallel with standard local anesthetics like lidocaine and bupivacaine, remains a critical area for future research. The data and protocols presented in this guide provide a foundational understanding for researchers aiming to further elucidate the pharmacological profile of Fotocaine and other novel ion channel modulators. The lack of specific IC50 values for Fotocaine currently limits a direct quantitative comparison of its ion channel blockade specificity. Further studies employing voltage-clamp techniques to systematically evaluate Fotocaine's effects on various ion channel subtypes are necessary to fully characterize its selectivity profile.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Local anaesthetic block of sodium channels: raising the barrier - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Reversibility of Fotocaine's Effects: A Comparative Analysis

For Immediate Release

This guide provides a comparative framework for assessing the reversibility of the photopharmacological agent Fotocaine against alternative compounds. It details experimental protocols and presents a structure for the quantitative comparison of key performance indicators.

Fotocaine is a photochromic ion channel blocker derived from the anesthetic fomocaine.[1][2][3][4] Its activity can be optically controlled, enabling the reversible control of action potential firing in neurons by switching between 350 nm and 450 nm light.[1] This unique, light-mediated reversibility is a key feature of its mechanism.

Comparative Analysis of Reversibility

The reversibility of a compound's effect is a critical parameter in pharmacology, indicating whether the compound binds to its target covalently (irreversibly) or through weaker, transient interactions (reversibly). The following table provides a template for comparing the reversibility of Fotocaine with other anesthetics or ion channel blockers.

Compound	Target	Mechanism of Reversibility	Half-life of Reversal (t½)	% Recovery at 60 min	Experimental Model
Fotocaine	Voltage-gated ion channels	Photoisomerization	Minutes (in dark)	>90% (with 450 nm light)	Dissociated mouse hippocampal neurons
Alternative 1	e.g., Na+ Channels	e.g., Dissociation	User Data	User Data	User Data
Alternative 2	e.g., K+ Channels	e.g., Metabolic Clearance	User Data	User Data	User Data
Alternative 3	e.g., Ca2+ Channels	e.g., Competitive Displacement	User Data	User Data	User Data

Table 1: Quantitative Comparison of Reversibility. This table is designed to compare the key parameters of reversibility for Fotocaine and selected alternatives. The data for Fotocaine is based on published studies demonstrating its light-mediated cis/trans isomerization.

Experimental Protocol: Washout Study for Reversibility Assessment

A washout experiment is a standard method to determine if a drug's effect is reversible. If the biological effect diminishes after the drug is removed, it is considered reversible.

Objective: To determine the rate and extent of recovery of a biological system after the removal of a test compound.

Materials:

• Cell culture medium appropriate for the experimental model.

• Test compounds (Fotocaine, Alternatives).

• Phosphate-buffered saline (PBS), sterile.

• Assay-specific reagents for measuring the biological response (e.g., fluorescent ion indicators, patch-clamp setup).

Procedure:

• Baseline Measurement: Measure the baseline activity of the biological system (e.g., neuronal firing rate, ion channel conductance) before any treatment.

• Compound Incubation: Treat the cells or tissues with a saturating concentration of the test compound for a predetermined period (e.g., 30-60 minutes) to ensure the effect has reached a steady state. For Fotocaine, this would involve applying the compound and then using 350 nm light to induce the active cis state.

• Washout Phase:

  • Aspirate the compound-containing medium.

  • Wash the cells/tissues extensively with a large volume of compound-free medium or PBS. Repeat this step 3-5 times to ensure complete removal of the unbound drug.

  • For Fotocaine, the "washout" is achieved by exposing the system to 450 nm light to trigger isomerization to the inactive trans state.

• Recovery Measurement: Immediately following the washout or light-induced inactivation, monitor the biological response over time. Measurements should be taken at regular intervals (e.g., every 5, 10, 30, 60 minutes) to track the recovery kinetics.

• Data Analysis:

  • Normalize the recovery data to the baseline measurement.

  • Plot the percentage of recovery against time.

  • Calculate the half-life of reversal (t½), which is the time required for the effect to return to 50% of the baseline.

Figure 1. Workflow for a washout experiment to assess drug effect reversibility.

Signaling Pathway: Fotocaine's Mechanism of Action

Fotocaine functions as a photo-switchable blocker of voltage-gated ion channels. Its mechanism relies on the conformational change of an azobenzene group integrated into its structure.

• Inactive State (trans-isomer): Under blue light (~450 nm) or in darkness, Fotocaine exists predominantly in its extended trans configuration. In this state, it effectively blocks the ion channel pore, inhibiting ion flow and suppressing neuronal action potentials.

• Active State (cis-isomer): Upon irradiation with UV light (~350 nm), the azobenzene moiety isomerizes to a bent cis configuration. This conformational change retracts the blocking part of the molecule from the channel pore, allowing ions to pass and restoring the neuron's ability to fire action potentials.

The transition between these two states is rapid and reversible, providing precise temporal control over neuronal activity.

Figure 2. Light-dependent mechanism of action for Fotocaine on ion channels.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of a new photochromic ion channel blocker via azologization of fomocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - ACS Chemical Neuroscience - Figshare [acs.figshare.com]

Validating Photosensitive Compounds: A Guide to Control Experiments for Fotocaine

For Researchers, Scientists, and Drug Development Professionals

The advent of photopharmacology has provided researchers with unprecedented spatiotemporal control over drug activity. Fotocaine, a photoswitchable local anesthetic, offers the ability to modulate neuronal activity with light, holding significant promise for research in pain, neuroscience, and beyond. However, the unique nature of photosensitive compounds necessitates a rigorous set of control experiments to ensure that the observed biological effects are genuinely due to the light-mediated activity of the compound and not confounding factors.

This guide provides a framework for designing and executing essential control experiments to validate data obtained using Fotocaine. It also presents a comparison with other photoswitchable ion channel blockers, offering researchers a comprehensive overview of the available tools.

Comparison of Fotocaine and Alternative Photoswitchable Ion Channel Blockers

To provide context for the experimental validation of Fotocaine, it is useful to compare its properties with other commonly used photoswitchable ion channel blockers, such as QAQ (Quaternary ammonium-Azobenzene-Quaternary ammonium) and DENAQ (Diethylamine-Azobenzene-Quaternary ammonium).

Feature	Fotocaine	QAQ	DENAQ
Parent Compound	Fomocaine	Lidocaine derivative (QX-314)	Lidocaine derivative (QX-314)
Mechanism of Action	Photoswitchable ion channel blocker	Photoswitchable blocker of voltage-gated Na+, Ca2+, and K+ channels[1]	Photoswitchable blocker of K+ channels, with effects on other voltage-gated ion channels[2]
Active Isomer	cis-isomer (activated by 350 nm light)	trans-isomer (activated by 500 nm light)	trans-isomer (dark-adapted state)
Inactive Isomer	trans-isomer (activated by 450 nm light)	cis-isomer (activated by 380 nm light)	cis-isomer (activated by ~480 nm light)
Cell Permeability	Readily taken up by neurons[3]	Membrane-impermeant; requires entry through channels like TRPV1 or P2X7[1]	Limited membrane permeability
Key Feature	Enables optical control of action potential firing with long-lasting effects[3]	Allows for selective photosensitization of nociceptive neurons	Red-shifted action spectrum and rapid thermal relaxation to the active state

Essential Control Experiments for Validating Fotocaine Data

To ensure the reliability and accurate interpretation of experimental data generated using Fotocaine, a series of control experiments are indispensable. These controls are designed to isolate the specific light-dependent effects of the compound from other potential influences.

Vehicle Control

Purpose: To ascertain that the solvent used to dissolve Fotocaine (the "vehicle") does not, by itself, produce any biological effects.

Experimental Protocol:

• Prepare two identical experimental groups (e.g., cell cultures or animal subjects).

• To the "Vehicle Control" group, administer the vehicle solution (e.g., DMSO, PBS) at the same concentration and volume as used for the Fotocaine-treated group.

• To the "Experimental" group, administer Fotocaine dissolved in the vehicle.

• Expose both groups to the same experimental conditions, including the light stimulation protocol.

• Measure the biological outcome of interest (e.g., neuronal firing rate, cell viability).

• Expected Outcome: The vehicle control group should show no significant difference from the baseline or untreated condition.

Light-Only Control (Phototoxicity Assessment)

Purpose: To confirm that the light stimulation itself, at the wavelengths and intensities used to activate Fotocaine, does not cause cellular damage or other biological effects (phototoxicity).

Experimental Protocol:

• Prepare two identical experimental groups of cells or tissues.

• To the "Light-Only Control" group, do not add Fotocaine but expose them to the same light stimulation protocol (both 350 nm and 450 nm light) as the experimental group.

• The "Experimental" group is treated with Fotocaine and the same light stimulation.

• Assess cell health and the biological endpoint of interest in both groups. Common assays for phototoxicity include cell viability assays (e.g., MTT, trypan blue exclusion) and markers of cellular stress.

• Expected Outcome: The light-only control group should exhibit no significant changes in cell viability or the measured biological parameter compared to an untreated, unilluminated control group.

Inactive Isomer Control

Purpose: To demonstrate that the biological effect is specific to the active cis-isomer of Fotocaine and not a general property of the molecule.

Experimental Protocol:

• Prepare two groups of Fotocaine-treated samples.

• Keep one group in the dark or under illumination with 450 nm light to ensure the predominance of the inactive trans-isomer.

• Expose the second group to 350 nm light to convert Fotocaine to its active cis-isomer.

• Measure the biological response in both groups.

• Expected Outcome: A significant biological effect should only be observed in the group exposed to 350 nm light, where the cis-isomer is present. The group with the trans-isomer should show a minimal or no effect.

Fomocaine Control (Parent Compound)

Purpose: To verify that the observed effect is due to the photoswitchable nature of Fotocaine and not an inherent property of its parent compound, fomocaine.

Experimental Protocol:

• Prepare three experimental groups.

• Treat the first group with Fotocaine.

• Treat the second group with an equimolar concentration of fomocaine.

• The third group serves as a vehicle control.

• Expose all groups to the light stimulation protocol.

• Measure the biological outcome.

• Expected Outcome: The biological effect should be observed with Fotocaine upon light activation, while fomocaine should exhibit its known anesthetic properties, which are not light-dependent. This control helps to dissect the novel photoswitchable properties of Fotocaine from the baseline activity of its molecular scaffold.

Summary of Control Experiment Data

Experimental Group	Treatment	Light Stimulation	Expected Outcome (e.g., Neuronal Firing)	Interpretation
Experimental	Fotocaine	350 nm (Active)	Inhibition of Firing	Fotocaine's active isomer is effective.
Vehicle Control	Vehicle (e.g., DMSO)	350 nm / 450 nm	No Change in Firing	The solvent has no effect.
Light-Only Control	None	350 nm / 450 nm	No Change in Firing / No Cell Death	The light stimulation is not phototoxic.
Inactive Isomer Control	Fotocaine	450 nm (Inactive)	No Change in Firing	The inactive isomer has no effect.
Fomocaine Control	Fomocaine	350 nm / 450 nm	Inhibition of Firing (Light-Independent)	The effect of Fotocaine is distinct from its parent compound.

Visualizing Experimental Logic and Pathways

To further clarify the experimental design and the underlying molecular mechanisms, the following diagrams are provided.

Caption: Mechanism of Fotocaine action.

Caption: Workflow for Fotocaine control experiments.

Caption: Logical relationships of control experiments.

References

• 1. Rapid optical control of nociception with an ion channel photoswitch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tuning Photochromic Ion Channel Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Fotocaine vs. DENAQ: A Comparative Analysis of Membrane Permeability

In the field of photopharmacology, the ability of a molecule to traverse the cell membrane is a critical determinant of its efficacy. This guide provides a detailed comparison of the membrane permeability of two prominent photoswitchable compounds, Fotocaine and DENAQ, intended for researchers and professionals in drug development. While direct comparative studies are limited, this guide synthesizes available data on their physicochemical properties and mechanisms of cellular uptake to draw a clear distinction between them.

Physicochemical Properties and Membrane Permeability

The membrane permeability of a compound is influenced by a combination of factors, primarily its lipophilicity, size, and charge, as well as its aqueous solubility. Fotocaine and DENAQ exhibit distinct profiles in this regard.

Fotocaine is a photoswitchable derivative of the local anesthetic fomocaine. It is characterized by its high lipophilicity, a trait that generally favors passive diffusion across the lipid bilayer of the cell membrane. This is supported by observations of its ready uptake by neurons in brain slice preparations. However, a significant limiting factor for Fotocaine's effective permeability is its very low aqueous solubility . A drug must be dissolved in the aqueous extracellular fluid to be able to partition into the cell membrane. The poor water solubility of Fotocaine can lead to precipitation and low bioavailability, hindering its delivery to the target membrane.

DENAQ (Diethylamino-Azobenzene-Quaternary ammonium) is a second-generation photoswitchable channel blocker. As a quaternary ammonium salt, it carries a permanent positive charge. This charge significantly impedes its ability to passively diffuse across the nonpolar lipid membrane. Instead, the primary mechanism for DENAQ's entry into cells, particularly retinal ganglion cells (RGCs), is through a specific, protein-mediated pathway: uptake via P2X receptors . This indicates a facilitated transport mechanism. Consequently, the expression and density of P2X receptors on the cell surface are crucial for DENAQ's cellular uptake. Furthermore, its diffusion through tissues has been described as "somewhat limited."

The following table summarizes the key differences in the properties of Fotocaine and DENAQ that influence their membrane permeability.

Property	Fotocaine	DENAQ
Chemical Nature	Lipophilic, uncharged (at physiological pH)	Quaternary ammonium salt, permanently charged
Primary Permeation Route	Passive Diffusion	Facilitated Transport (via P2X receptors)
Key Facilitating Factor	High Lipophilicity	Expression of P2X receptors
Key Limiting Factor	Very low aqueous solubility	Positive charge, limited tissue diffusion
Supporting Evidence	Readily taken up by neurons in slices	Uptake in RGCs is P2X receptor-dependent

Mechanisms of Membrane Permeation

The differing physicochemical properties of Fotocaine and DENAQ lead to distinct pathways for crossing the cell membrane.

Figure 1. Membrane transport pathways for Fotocaine and DENAQ.

As illustrated in Figure 1, Fotocaine's high lipophilicity allows it to dissolve in and move through the lipid bilayer, a process known as passive diffusion. In contrast, DENAQ's positive charge prevents this, and it relies on binding to and passing through the channel of the P2X receptor.

Proposed Experimental Protocols for a Head-to-Head Comparison

To obtain quantitative data on the membrane permeability of Fotocaine and DENAQ, the following experimental protocols are proposed.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay measures passive diffusion across an artificial lipid membrane, providing a good indication of a compound's lipophilicity-driven permeability.

Methodology:

• Preparation of the PAMPA Plate: A 96-well filter plate is coated with a solution of a lipid (e.g., 2% lecithin in dodecane) to form an artificial membrane.

• Preparation of Donor and Acceptor Solutions:

  • Donor Solution: Prepare solutions of Fotocaine and DENAQ at a known concentration (e.g., 100 µM) in a buffer solution (e.g., phosphate-buffered saline, pH 7.4). Due to Fotocaine's low solubility, a co-solvent such as DMSO may be required (final concentration should be kept low, e.g., <1%).

  • Acceptor Solution: The wells of the acceptor plate are filled with the same buffer, potentially containing a "sink" compound to trap the permeated drug.

• Assay Procedure: The filter plate (donor) is placed on top of the acceptor plate, and the assembly is incubated at room temperature for a set period (e.g., 4-18 hours).

• Quantification: After incubation, the concentrations of Fotocaine and DENAQ in both the donor and acceptor wells are measured using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS/MS.

• Calculation of Permeability Coefficient (Pe): The permeability coefficient is calculated using the following equation:

  • Pe = [-ln(1 - [drug]acceptor / [drug]equilibrium)] * (VA * VD) / ((VA + VD) * Area * Time)

  • Where [drug]acceptor is the concentration in the acceptor well, [drug]equilibrium is the theoretical concentration at equilibrium, VA and VD are the volumes of the acceptor and donor wells, Area is the surface area of the membrane, and Time is the incubation time.

Cell-Based Permeability Assay (Caco-2 or MDCK Transwell Assay)

This assay uses a monolayer of cultured epithelial cells (e.g., Caco-2 or MDCK cells) grown on a permeable support to model a biological barrier. For DENAQ, it would be crucial to use a cell line that has been engineered to express P2X receptors.

Methodology:

• Cell Culture: Caco-2 or MDCK cells (with and without P2X receptor expression) are seeded onto permeable transwell inserts and cultured until a confluent monolayer is formed, which typically takes 21 days for Caco-2 and 3-5 days for MDCK. The integrity of the monolayer should be confirmed by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • The culture medium in the apical (donor) chamber is replaced with a solution containing Fotocaine or DENAQ at a known concentration.

  • Samples are taken from the basolateral (acceptor) chamber at various time points (e.g., 30, 60, 90, 120 minutes).

  • The concentrations of the compounds in the acceptor samples are quantified by LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp): The Papp is calculated from the flux of the compound across the cell monolayer:

  • Papp = (dQ/dt) / (A * C0)

  • Where dQ/dt is the steady-state flux, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Figure 2. Workflow for comparing Fotocaine and DENAQ permeability.

Conclusion

Fotocaine and DENAQ exhibit fundamentally different profiles with respect to membrane permeability. Fotocaine, being highly lipophilic, is predisposed to passive diffusion across the cell membrane, but its utility is hampered by poor aqueous solubility. In contrast, DENAQ's permanent positive charge necessitates a facilitated transport mechanism, which has been identified as uptake through P2X receptors. This reliance on a specific transporter makes its cellular entry cell-type dependent. For researchers selecting a photoswitchable compound, this difference is a critical consideration. If broad, passive uptake is desired, a more soluble analog of Fotocaine might be advantageous. If cell-type specificity is the goal, and the target cells express the necessary transporters, DENAQ or similar charged molecules could be the superior choice. The proposed experimental protocols provide a clear framework for generating the quantitative data needed for a definitive comparison of these two important photopharmaceutical tools.

A Comparative Analysis of Fotocaine and Other Photoswitchable Local Anesthetics

A detailed examination of the photophysical and biological properties of Fotocaine against other prominent photoswitches reveals its potential as a robust tool for research in neuroscience and pharmacology. This guide provides a comparative analysis of Fotocaine, QAQ, DENAQ, and Ethercaine, focusing on their efficacy, switching kinetics, and stability, supported by experimental data and detailed protocols.

Fotocaine, a photoswitchable local anesthetic, offers precise spatiotemporal control over neuronal activity through the application of light.[1][2] Developed through the "azologization" of the anesthetic fomocaine, Fotocaine incorporates an azobenzene moiety that undergoes reversible isomerization between a biologically active trans form and an inactive cis form.[1][2] This light-mediated control positions Fotocaine as a valuable asset for researchers in drug development and neuroscience seeking to modulate neural signaling with high precision.

Mechanism of Action: A Light-Dependent Blockade

Fotocaine exerts its anesthetic effect by blocking voltage-gated sodium channels (Nav), crucial players in the generation and propagation of action potentials in neurons. The trans-isomer of Fotocaine is pharmacologically active, effectively blocking these channels and thereby inhibiting neuronal firing.[1] Upon irradiation with ultraviolet (UV) light (e.g., 350 nm), the azobenzene core isomerizes to the cis form, which is biologically inert. Subsequent exposure to blue light (e.g., 450 nm) rapidly reverts the molecule back to its active trans state. This reversible process allows for the dynamic and non-invasive control of anesthesia in a targeted area.

The signaling pathway for Fotocaine's action is a direct interaction with voltage-gated sodium channels. The photoswitching mechanism can be visualized as follows:

Caption: Photoswitching and mechanism of action of Fotocaine.

Comparative Efficacy of Photoswitches

The performance of photoswitchable molecules is determined by several key parameters, including their photophysical properties and biological efficacy. A direct comparison between Fotocaine and other photoswitches like QAQ, DENAQ, and Ethercaine highlights their respective strengths and weaknesses.

Parameter	Fotocaine	QAQ	DENAQ	Ethercaine
Activation Wavelength	~450 nm (to trans)	~500 nm (to trans)	Visible Light (450-550 nm, to cis)	White Light (420-700 nm, to trans)
Deactivation Wavelength	~350 nm (to cis)	~380 nm (to cis)	Dark (relaxes to trans)	~395 nm (to cis)
Active Isomer	trans	trans	trans (blocker)	trans
Thermal Stability of Inactive Isomer	High (cis stable for >10 min)	Not specified	Low (cis relaxes with t½ ≈ 300 ms)	Moderate (Z isomer t½ ≈ 65 min)
Biological Efficacy	Blocks Nav channels	Blocks Shaker-IR K+ channels (61% block at 100 µM in trans form)	Photosensitizes retinal ganglion cells (EC50 = 177 µM)	Photoswitchable local anesthetic
Photostationary State	Up to 90:10 (cis:trans) achievable	>96% cis under 380 nm light	Not specified	Not specified
Photoisomerization Quantum Yield	Not specified	Not specified	Not specified	Not specified

Experimental Protocols

To ensure objective and reproducible evaluation of photoswitch efficacy, standardized experimental protocols are essential.

UV-Vis Spectroscopy for Photoisomerization Studies

This protocol is used to determine the photostationary state and thermal stability of the isomers.

Caption: Workflow for UV-Vis spectroscopy of photoswitches.

Methodology:

• A 50 µM solution of the photoswitch (e.g., Fotocaine) is prepared in a suitable solvent like DMSO.

• The solution is placed in a 1 cm path length quartz cuvette.

• The initial absorption spectrum of the predominantly trans isomer is recorded using a UV-Vis spectrophotometer.

• The sample is irradiated with the "deactivating" wavelength of light (e.g., 350 nm for Fotocaine) to induce isomerization to the cis form.

• Absorption spectra are recorded at regular intervals during irradiation until no further change is observed, indicating the photostationary state (PSS).

• To determine the thermal stability of the cis isomer, the sample is kept in the dark, and spectra are recorded over time to monitor the thermal relaxation back to the trans form.

• The sample is then irradiated with the "activating" wavelength (e.g., 450 nm for Fotocaine) to promote the back-isomerization to the trans form, and spectra are recorded until the initial state is restored.

Patch-Clamp Electrophysiology for Biological Efficacy

This technique is employed to measure the effect of the photoswitch on ion channel activity and neuronal firing.

Methodology:

• Prepare acute brain slices or cultured neurons for recording.

• Obtain whole-cell patch-clamp recordings from a target neuron.

• Apply the photoswitch (e.g., 50 µM Fotocaine) to the external bath solution.

• Induce action potential firing by injecting a depolarizing current.

• Illuminate the preparation with the "activating" wavelength (e.g., 450 nm for trans-Fotocaine) and record the effect on action potential firing.

• Switch the illumination to the "deactivating" wavelength (e.g., 350 nm for cis-Fotocaine) and observe the restoration of action potential firing.

• Alternate between the two wavelengths to demonstrate reversible control over neuronal excitability.

Caption: Workflow for patch-clamp electrophysiology experiments.

Conclusion

Fotocaine presents a compelling option for researchers requiring precise optical control of neuronal activity. Its high thermal stability in the inactive cis form provides a significant advantage for experiments requiring sustained periods of neuronal silencing. While quantitative data on the photoisomerization quantum yield for Fotocaine remains to be fully elucidated, its demonstrated efficacy in reversibly blocking voltage-gated sodium channels makes it a powerful tool. In comparison, QAQ and DENAQ have been characterized more extensively in specific contexts (potassium channel blockade and retinal photosensitization, respectively), while Ethercaine offers the advantage of activation with less phototoxic, longer wavelength light. The choice of photoswitch will ultimately depend on the specific experimental requirements, including the target channel, desired temporal precision, and wavelength constraints of the preparation. Further research to quantify the quantum yields and photostability of these compounds will be invaluable for their continued development and application in pharmacology and neuroscience.

References

• 1. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Fotocaine's Mechanism of Action in Specific Neuron Types: A Comparative Guide

This guide provides a detailed comparison of Fotocaine, a novel photoswitchable local anesthetic, with alternative compounds. It is designed for researchers, scientists, and drug development professionals, offering an objective analysis of performance based on available experimental data.

Introduction to Fotocaine and Photoswitchable Anesthetics

Fotocaine is a photochromic ion channel blocker derived from the long-lasting local anesthetic, fomocaine.[1][2] Its development is based on a chemical strategy known as "azologization," where a photoswitchable azobenzene group replaces a key structural element of the parent drug.[1][2] This modification allows for the reversible control of Fotocaine's anesthetic activity using light. Specifically, it can be switched between an active (trans) and an inactive (cis) state using different wavelengths of light, offering high spatiotemporal precision in neuronal blockade.[3] The primary mechanism of action for Fotocaine is the blockade of voltage-gated ion channels, particularly sodium (Nav) channels, which is fundamental to the inhibition of action potential firing in neurons.

Comparative Analysis of Fotocaine and Alternatives

This section compares the performance of Fotocaine with its parent compound, Fomocaine, other photoswitchable anesthetics (QAQ and DENAQ), a Fotocaine derivative (Ethercaine), and the widely used local anesthetic, Lidocaine.

Quantitative Performance Data

The following table summarizes the available quantitative data for Fotocaine and its alternatives. Direct comparison of potencies (e.g., IC50 values) is challenging due to variations in experimental conditions across different studies.

Compound	Target Channel(s)	Neuron/Cell Type	Concentration Tested	Observed Effect	Light Condition	Citation(s)
Fotocaine	Voltage-gated ion channels (likely Nav)	Dissociated mouse hippocampal neurons	50 µM	Suppression of action potential firing	450 nm (trans, active)
50 µM	Action potential firing permitted	350 nm (cis, inactive)
Hippocampal CA1 neurons (brain slice)	100 µM	Suppression of action potential firing	450 nm (trans, active)
100 µM	Action potential firing permitted	350 nm (cis, inactive)
Fomocaine	Voltage-gated Na+ and K+ channels	Not specified	Not specified	Local anesthetic	N/A
QAQ	Voltage-gated Na+, K+, Ca2+ channels	Dissociated rat hippocampal neurons	100 µM (intracellular)	Use-dependent blockade of action potentials	500 nm (trans, active)
100 µM (intracellular)	Action potential firing permitted	380 nm (cis, inactive)
DENAQ	Voltage-gated K+ channels	HEK293 cells expressing Kv3.1	100 µM	63.2 ± 7.2% channel block	Dark (trans, active)
100 µM	Unblocking of channels	480 nm (cis, inactive)
Ethercaine	Voltage-gated Na+ channels	Rabbit Cornea (in vivo)	1% solution	Local anesthetic effect (Regnier index: ~450)	Dark
1% solution	Anesthetic effect reversed	395 nm
Lidocaine	Voltage-gated Na+ channels	Xenopus laevis sciatic nerve fibers	204 µM (IC50)	Tonic block of Na+ current	N/A
Voltage-gated K+ channels	Xenopus laevis sciatic nerve fibers	1118 µM (IC50)	Tonic block of K+ current	N/A

Signaling Pathways and Experimental Workflows

Mechanism of Action of Fotocaine

The photoswitchable nature of Fotocaine allows for external control over neuronal activity. In its trans configuration, induced by blue light (e.g., 450 nm), Fotocaine effectively blocks voltage-gated sodium channels, preventing the influx of Na+ ions that is necessary for the depolarization phase of an action potential. This leads to the suppression of neuronal firing. Upon irradiation with UV light (e.g., 350 nm), Fotocaine isomerizes to its cis form, which has a lower affinity for the ion channel, thus relieving the block and allowing action potentials to be generated.

Caption: Photoswitchable mechanism of Fotocaine action on neuron firing.

Experimental Workflow for Fotocaine Validation

The validation of Fotocaine's mechanism of action typically involves whole-cell patch-clamp electrophysiology on isolated neurons or brain slices. This technique allows for the precise measurement of neuronal electrical activity in response to the application of Fotocaine and light stimulation.

Caption: Experimental workflow for validating Fotocaine's effect on neurons.

Detailed Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Fotocaine

This protocol is based on the methodology used to validate Fotocaine's effect on dissociated mouse hippocampal neurons and acute mouse brain slices.

1. Neuron Preparation:

• Dissociated Hippocampal Neurons: Hippocampi are dissected from mouse embryos and dissociated into single cells using enzymatic digestion and mechanical trituration. Neurons are then plated on coverslips and cultured for several days before use.

• Acute Hippocampal Brain Slices: Postnatal mice are decapitated, and the brain is rapidly removed and placed in ice-cold, oxygenated sucrose-based artificial cerebrospinal fluid (aCSF). 250 µm thick horizontal slices are prepared using a vibratome. Slices are allowed to recover in a holding chamber with oxygenated aCSF for at least 30 minutes at 34°C before recording.

2. Recording Solutions:

• External Bath Solution (aCSF): Composed of (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 D-Glucose, and 20 HEPES. The pH is adjusted to 7.4 with NaOH.

• Pipette Internal Solution: Typically contains (in mM): 120 K-gluconate, 20 KCl, 10 HEPES, 0.1 EGTA, 2 Mg-ATP, and 0.3 Na-GTP. The pH is adjusted to 7.2 with KOH.

3. Electrophysiological Recording:

• A standard patch-clamp rig equipped with an amplifier, micromanipulator, and data acquisition software is used.

• Glass micropipettes with a resistance of 5-7 MΩ are pulled and filled with the internal solution.

• A gigaohm seal is formed between the pipette tip and the neuron's membrane, and the whole-cell configuration is established by applying gentle suction.

• Recordings are performed in current-clamp mode with the cell held at a resting potential of -80 mV.

• Action potentials are elicited by injecting depolarizing current pulses (e.g., 40-50 pA for 300 ms).

4. Fotocaine Application and Photoswitching:

• Fotocaine is added to the external bath solution at the desired concentration (e.g., 50 or 100 µM).

• For brain slice experiments, the tissue may be pre-incubated with Fotocaine for 5 minutes, followed by a washout period to remove the extracellular drug.

• A light source (e.g., a monochromator) is used to illuminate the recorded neuron with specific wavelengths of light (350 nm and 450 nm) to switch Fotocaine between its cis and trans isomers.

• The effect on action potential firing is recorded under each light condition.

Conclusion

Fotocaine represents a significant advancement in the field of photopharmacology, offering precise optical control over neuronal activity. Its mechanism of action as a photoswitchable ion channel blocker has been validated in hippocampal neurons. While direct quantitative comparisons with alternatives are limited by the available data, Fotocaine's unique properties make it a valuable tool for neuroscience research. Further studies, particularly in vivo experiments and direct comparative analyses with other local anesthetics, will be crucial in determining its full therapeutic and research potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a New Photochromic Ion Channel Blocker via Azologization of Fomocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Light at the end of the channel: optical manipulation of intrinsic neuronal excitability with chemical photoswitches [frontiersin.org]

A Quantitative Comparison of Photoswitchable Local Anesthetics for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of photoswitchable local anesthetics, supported by experimental data. The information is designed to facilitate informed decisions in the development of novel photopharmacological agents for pain management.

The field of photopharmacology is rapidly advancing, offering the potential for precise spatiotemporal control of drug activity, thereby minimizing off-target effects. Photoswitchable local anesthetics are a promising class of molecules that can be activated or deactivated with light, enabling on-demand analgesia. This guide compares the performance of several key photoswitchable local anesthetics based on available preclinical data.

Quantitative Performance Data

The following table summarizes the quantitative data for prominent photoswitchable local anesthetics. Direct comparison between different molecules should be approached with caution due to variations in experimental models and methodologies.

Compound/System	Animal Model	Anesthetic Assay	Key Quantitative Metric	Light for Activation (ON)	Light for Deactivation (OFF)	Control Drug Comparison
Ethercaine	Rabbit	Corneal Anesthesia (Regnier Method)	Regnier Index (RI) in dark (active): 644 ± 30. RI with UV light (inactive): 33 ± 15.[1]	Dark (thermal relaxation to trans isomer)	395 nm (UV)[2][3]	2% Lidocaine RI: 451 ± 40 (light-independent)[1]
Rat	Tail-flick (Infiltration)	Comparable anesthetic effect to 2% lidocaine for 15-25 minutes.[4]	Dark (thermal relaxation to trans isomer)	Not specified in this study	2% Lidocaine
Rat	Sciatic Nerve Block (Conduction)	Weaker effect compared to 2% lidocaine.	Dark (thermal relaxation to trans isomer)	Not specified in this study	2% Lidocaine
QAQ (Quaternary ammonium-Azobenzene-Quaternary ammonium)	Rat	Eye Blink Response to Force	~5-fold increase in blink threshold with QAQ + capsaicin.	Ambient light (trans isomer active)	380 nm (UV)	Capsaicin alone
Fotocaine	N/A (in vivo)	N/A (in vivo)	In vivo quantitative data not readily available.	450 nm (Blue light)	350 nm (UV)	N/A
P407-CM-T (Tetracaine Prodrug)	Rat	Sciatic Nerve Block	On-demand anesthesia upon irradiation.	Blue light LED	Drug release is irreversible upon cleavage	N/A
Phototriggerable Liposomes with Tetrodotoxin (TTX)	Rat	Sciatic Nerve Block	Initial nerve block: 13.5 ± 3.1 hours. Subsequent blocks inducible with light.	730 nm (NIR)	Drug release is irreversible	N/A

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to aid in the replication and validation of these findings.

Corneal Anesthesia in Rabbits (Regnier Method)

This method is utilized to assess the efficacy of topically applied local anesthetics.

• Animal Model: Chinchilla rabbits are typically used. Baseline corneal sensitivity is established by touching the cornea with a von Frey anesthesiometer filament until a blink reflex is elicited. Animals with a baseline sensitivity of 1-2 touches are selected.

• Groups: Animals are divided into experimental and control groups. A negative control (e.g., vehicle solution) and a positive control (e.g., 2% lidocaine) are included.

• Drug Administration: A standardized volume of the test solution is instilled into the conjunctival sac of one eye. The other eye can serve as a control.

• Photoswitching: For photoswitchable compounds, the solution may be pre-irradiated before administration. During the experiment, the eye is irradiated with the specific wavelength of light for activation or deactivation at set intervals.

• Measurement: At predetermined time points (e.g., every 2-5 minutes for up to 60 minutes), the number of touches required to elicit a blink reflex is recorded.

• Data Analysis: The Regnier index (RI) is calculated by summing the number of touches recorded at each time point. A higher RI indicates a more potent and longer-lasting anesthetic effect.

Infiltration Anesthesia in Mice (Tail-Flick Test)

This model assesses the local anesthetic effect on the response to a thermal stimulus.

• Animal Model: Mice (e.g., F1 BxD) are used.

• Drug Administration: The test solution (e.g., 0.03 ml of 1% ethercaine) is injected subcutaneously at the base of the tail on both sides.

• Measurement: The tail is exposed to a radiant heat source, and the latency to tail withdrawal (tail-flick) is measured. This is repeated at regular intervals (e.g., every 5 minutes for 60 minutes).

• Data Analysis: An increase in tail-flick latency indicates an analgesic effect. The duration and magnitude of this effect are compared between groups.

Conduction Anesthesia in Rats (Sciatic Nerve Block)

This model evaluates the ability of a local anesthetic to block nerve impulse transmission along a major nerve.

• Animal Model: Male Wistar rats are commonly used.

• Drug Administration: The sciatic nerve is surgically exposed, and the test solution is applied directly to the nerve. Alternatively, an injection can be made in proximity to the nerve.

• Measurement: The nerve is stimulated electrically, and the resulting muscle contraction (M-response) of the biceps femoris muscle is recorded using electromyography (EMG). The threshold current required to elicit a response and the amplitude of the M-response are measured.

• Data Analysis: A successful nerve block is indicated by an increased threshold current and a decreased M-response amplitude. The duration of the block is the time taken for these parameters to return to baseline.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of photoswitchable local anesthetics and a typical experimental workflow.

Caption: Mechanism of photoswitchable local anesthetics.

References

• 1. Repeatable and adjustable on-demand sciatic nerve block with phototriggerable liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Repeatable and adjustable on-demand sciatic nerve block with phototriggerable liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Fotocaine

Fotocaine, a novel photochromic ion channel blocker derived from the anesthetic fomocaine, requires meticulous handling and disposal procedures due to its chemical properties.[1][2][3][4][5] As a research chemical, specific disposal guidelines for Fotocaine are not yet established. However, based on its structural components—an azo functional group, a morpholine moiety, and its photosensitive nature—a comprehensive disposal plan can be formulated by adhering to the established protocols for related hazardous chemical classes. This guide provides researchers, scientists, and drug development professionals with essential, step-by-step instructions for the safe and compliant disposal of Fotocaine waste.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, it is imperative to consult your institution's Environmental Health and Safety (EHS) department for guidance, as local regulations may vary. All handling of Fotocaine should be performed in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Chemical-resistant nitrile or neoprene gloves.	To prevent skin contact with the potentially toxic and corrosive compound.
Eye Protection	Tightly fitting safety goggles and a face shield.	To protect against splashes and vapors that could cause severe eye damage.
Lab Coat	Standard laboratory coat.	To protect clothing and skin from contamination.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To avoid inhalation of any dust or aerosols.

Hazard Profile of Fotocaine's Chemical Moieties

The potential hazards of Fotocaine can be inferred from its constituent chemical groups.

Table 2: Hazard Profile of Fotocaine's Structural Components

Chemical Group	Associated Hazards	References
Azo Compounds	Potential for toxicity and genotoxicity. Some azo dyes are known to be carcinogenic.
Morpholine Derivatives	Can be flammable, harmful if swallowed, and may cause severe skin burns and eye damage.
Photosensitive Chemicals	May degrade or react unpredictably upon exposure to light, potentially forming new, hazardous compounds.

Step-by-Step Disposal Protocol

The disposal of Fotocaine must be managed as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular solid waste containers.

• Waste Segregation and Collection:

  • Designate a specific, clearly labeled, and sealed container for the collection of all Fotocaine waste, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves, and absorbent paper).

  • The container should be made of a compatible material, such as amber glass or a suitable plastic, to protect the contents from light.

  • Do not mix Fotocaine waste with other chemical waste streams unless explicitly permitted by your institution's EHS office.

• Labeling of Hazardous Waste:

  • Affix a completed hazardous waste label to the container. The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "Fotocaine."

    • The specific hazards (e.g., "Toxic," "Irritant," "Photosensitive").

    • The accumulation start date.

    • The name and contact information of the principal investigator or laboratory supervisor.

• Storage of Waste On-Site:

  • Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

  • The SAA should be in a cool, dry, and well-ventilated location, away from sources of light, heat, sparks, and open flames.

  • Ensure the storage area has secondary containment to prevent the spread of material in case of a leak.

  • Store away from incompatible materials such as strong oxidizing agents.

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the Fotocaine waste.

  • Provide them with the full chemical name and any available safety data. Disposal should be carried out at an approved industrial combustion plant or a designated hazardous waste facility.

Spill and Emergency Procedures

In the event of a Fotocaine spill, immediate and appropriate action is crucial to mitigate risks.

• Small Spills (within a chemical fume hood):

  • Ensure proper PPE is worn.

  • Contain the spill using an inert absorbent material, such as sand or vermiculite.

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it into the designated hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent, followed by a thorough water rinse. The rinsate must also be collected as hazardous waste.

• Large Spills (or spills outside a fume hood):

  • Evacuate the immediate area and alert nearby personnel.

  • Contact your institution's EHS or emergency response team immediately.

Experimental Protocols and Visualizations

The following diagrams illustrate the decision-making and operational workflows for the proper handling and disposal of Fotocaine.

Caption: Workflow for the safe disposal of Fotocaine waste.

Caption: Experimental workflow for Fotocaine spill response.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Essential Safety &amp; Logistical Information for Handling Fotocaine

Hazard Identification and Summary

Fotocaine, particularly when dissolved in DMSO, presents a multi-faceted hazard profile. The primary risks stem from the pharmacological activity of the parent molecule, the potential long-term toxicity of the azobenzene group, and the properties of the solvent.

• Fomocaine Moiety: The fomocaine component is a local anesthetic. It is classified as harmful if swallowed, may cause allergic skin reactions, and poses a risk of serious eye damage.[1][2]

• Azobenzene Moiety: Azobenzene derivatives are a class of chemicals with significant toxicological concerns. Azobenzene itself is suspected of causing genetic defects and cancer and may cause organ damage through prolonged or repeated exposure.[3] It is also very toxic to aquatic life.

• Dimethyl Sulfoxide (DMSO) Solvent: DMSO is a combustible liquid that readily penetrates the skin. This property is of critical concern as it can act as a carrier, transporting the dissolved Fotocaine through the skin and into the bloodstream, facilitating systemic exposure. DMSO itself can cause skin and eye irritation.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to mitigate the risks associated with handling Fotocaine. The required level of protection depends on the specific procedure being performed.

Task	Form of Fotocaine	Engineering Controls	Gloves	Eye/Face Protection	Lab Coat/Gown	Respiratory Protection
Weighing/Handling Powder	Solid	Chemical Fume Hood or Ventilated Balance Enclosure	2 pairs of nitrile gloves, outer pair with extended cuff	Safety glasses with side shields or safety goggles	Disposable solid-front lab coat	N95 respirator (if fume hood is not available or as per risk assessment)
Preparing Stock Solution	Solid in DMSO	Chemical Fume Hood	2 pairs of nitrile gloves, outer pair with extended cuff	Safety goggles or face shield worn over safety glasses	Chemical-resistant disposable gown	Not generally required if handled in a fume hood
Cell Culture/Tissue Application	Dilute solution in media	Biosafety Cabinet (Class II) or Chemical Fume Hood	Nitrile gloves (single pair)	Safety glasses	Standard lab coat	Not required

Experimental Protocols: Safe Handling & Disposal

Adherence to strict protocols is essential for minimizing exposure and ensuring laboratory safety.

3.1. Protocol for Preparing a Fotocaine Stock Solution in DMSO

• Preparation: Before starting, ensure the chemical fume hood is certified and functioning correctly. Gather all necessary materials: Fotocaine powder, anhydrous DMSO, appropriate glassware, and PPE.

• Donning PPE: Put on an inner pair of nitrile gloves, followed by a disposable, chemical-resistant gown. Add an outer pair of nitrile gloves with extended cuffs, ensuring the cuffs are pulled over the sleeves of the gown. Finally, put on safety goggles.

• Weighing: Perform all weighing operations of Fotocaine powder within a ventilated balance enclosure or a chemical fume hood. Use a dedicated spatula and weighing paper.

• Solubilization: In the chemical fume hood, carefully add the weighed Fotocaine powder to the appropriate vial. Using a new pipette, add the required volume of DMSO. Cap the vial securely and mix using a vortex or by gentle inversion until the solid is fully dissolved.

• Labeling & Storage: Clearly label the vial with the chemical name ("Fotocaine in DMSO"), concentration, date, and appropriate hazard pictograms (e.g., Health Hazard, Irritant). Store the solution according to experimental requirements, typically protected from light.

• Decontamination: Wipe down the work surface in the fume hood with a suitable decontaminant (e.g., 70% ethanol), followed by soap and water. Dispose of all contaminated disposables as hazardous chemical waste.

• Doffing PPE: Remove PPE in the reverse order it was put on, taking care to avoid self-contamination. Dispose of gloves and gown as hazardous waste. Wash hands thoroughly with soap and water.

3.2. Disposal Plan

• Solid Waste: All disposable items contaminated with Fotocaine (e.g., gloves, gowns, weighing paper, pipette tips) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused Fotocaine solutions and contaminated buffers or media must be collected in a labeled, sealed hazardous liquid waste container. Do not pour Fotocaine waste down the drain, as it is very toxic to aquatic life.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed and certified chemical waste disposal contractor, in accordance with local, state, and federal regulations.

Workflow Visualization

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with Fotocaine.

Caption: PPE Selection Workflow for Fotocaine Handling.

References

• 1. Fomocaine | 17692-39-6 [amp.chemicalbook.com]
• 2. Fomocaine | C20H25NO2 | CID 71693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. bg.cpachem.com [bg.cpachem.com]